2-Methylanisole

• CAS: 578-58-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Methylanisole

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Methylanisole (also known as o-cresol methyl ether or 1-methoxy-2-methylbenzene). The information is curated for professionals in research and development, with a focus on clarity, data accessibility, and procedural detail.

Chemical Identity and Structure

2-Methylanisole is an aromatic organic compound.[1] Structurally, it is a monomethoxybenzene, where a methoxy group (-OCH₃) and a methyl group (-CH₃) are attached to a benzene ring at adjacent positions (ortho substitution).[1] This compound is recognized as a 'green' solvent and is also utilized as a food flavoring ingredient.[2][3]

Table 1: Compound Identification

Identifier	Value
IUPAC Name	1-methoxy-2-methylbenzene[2]
Synonyms	o-Methylanisole, 2-Methoxytoluene, o-Cresol methyl ether
CAS Number	578-58-5
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
InChI Key	DTFKRVXLBCAIOZ-UHFFFAOYSA-N
SMILES	COC1=CC=CC=C1C

Physicochemical Data

The following tables summarize the key physical and chemical properties of 2-Methylanisole. These parameters are crucial for its application in chemical synthesis, as a solvent, and in formulation development.

Table 2: Physical and Thermodynamic Properties

Property	Value	Conditions
Physical Description	Colorless to pale yellow liquid with a pleasant, sweet, floral odor.	Ambient
Boiling Point	170-172 °C	760 mmHg
Melting Point	-34.1 °C	-
Density	0.985 g/mL	25 °C
Vapor Pressure	1.5 mmHg	-
Flash Point	52 °C (125 °F)	-
Refractive Index	1.516	20 °C
LogP	2.74	-

Table 3: Solubility Profile

Solvent	Solubility
Water	Insoluble / Immiscible
Organic Solvents	Soluble
Ethanol	Soluble
Ether	Soluble
Oils	Soluble

Table 4: Spectroscopic Data

Technique	Data Availability
¹H NMR	Available
¹³C NMR	Available
Mass Spectrometry (GC-MS)	Available
Infrared (IR) Spectroscopy	Available (FTIR, ATR-IR)
Raman Spectroscopy	Available

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below. These protocols are standard procedures in organic chemistry laboratories.

Determination of Boiling Point (Micro-Scale Method)

The boiling point is a fundamental physical property used for substance identification and purity assessment. The Thiele tube method is a common and efficient micro-scale technique.

Objective: To determine the boiling point of a liquid sample using a minimal amount of substance.

Materials:

• Thiele tube

• High-boiling mineral oil

• Thermometer (0-200 °C range)

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Bunsen burner or micro-burner

• 2-Methylanisole sample (~0.5 mL)

• Safety glasses and lab coat

Procedure:

• Sample Preparation: Add approximately 0.5 mL of 2-Methylanisole into the small test tube.

• Capillary Tube Insertion: Place the capillary tube into the test tube with its open end down.

• Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band. The bottom of the test tube should align with the thermometer bulb.

• Thiele Tube Setup: Insert the thermometer and the attached sample tube into the Thiele tube, ensuring the sample is positioned near the middle of the mineral oil for even heating.

• Heating: Gently heat the side arm of the Thiele tube with a small flame. This design promotes convection and uniform temperature distribution in the oil bath.

• Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles. As the liquid's boiling point is approached, a rapid and continuous stream of bubbles will emerge from the capillary tube.

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The stream of bubbles will slow and eventually stop. The boiling point is the temperature at which the liquid just begins to be drawn into the capillary tube.

• Recording: Record the temperature at this exact moment. This value represents the experimental boiling point.

Determination of Solubility

This protocol determines the qualitative solubility of 2-Methylanisole in various solvents.

Objective: To classify the solubility of 2-Methylanisole in water and common organic solvents.

Materials:

• Small test tubes and a test tube rack

• Graduated pipettes or cylinders

• 2-Methylanisole sample

• Solvents: Distilled water, ethanol, diethyl ether

• Stoppers for test tubes

• Vortex mixer (optional)

Procedure:

• Solvent Addition: Place 1 mL of the chosen solvent (e.g., distilled water) into a clean, dry test tube.

• Solute Addition: Add 2-3 drops of 2-Methylanisole to the test tube.

• Mixing: Stopper the test tube and shake it vigorously for 10-20 seconds. A vortex mixer can be used for more thorough mixing.

• Observation: Allow the mixture to stand and observe the result.

  • Soluble: The mixture forms a single, clear, homogeneous phase.

  • Partially Soluble: The mixture is cloudy or contains undissolved droplets, but some dissolution is apparent.

  • Insoluble/Immiscible: Two distinct layers are visible, or the solute remains as a separate phase with no apparent mixing.

• Recording: Record the observation as "soluble," "partially soluble," or "insoluble."

• Repetition: Repeat the procedure for each solvent to be tested.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a liquid's boiling point, a critical procedure for characterizing compounds like 2-Methylanisole.

Caption: Workflow for Boiling Point Determination.

References

• 1. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 2. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methylanisole | 578-58-5 [chemicalbook.com]

Synthesis of o-Methylanisole from o-Cresol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of o-methylanisole from o-cresol, a crucial transformation in the production of various fine chemicals, pharmaceuticals, and fragrances. The document details the underlying chemical principles, experimental protocols, and quantitative data to support research and development in this area.

Introduction

o-Methylanisole, also known as 2-methoxytoluene, is an aromatic ether with significant applications as a building block in organic synthesis.[1][2] Its synthesis from o-cresol is a classic example of O-methylation, a fundamental reaction in organic chemistry. The primary and most industrially viable method for this conversion is the Williamson ether synthesis, which offers high yields and relatively straightforward reaction conditions.[3] This guide will focus on the Williamson ether synthesis using common methylating agents, providing detailed experimental procedures and comparative data.

Core Chemical Principles: The Williamson Ether Synthesis

The synthesis of o-methylanisole from o-cresol via the Williamson ether synthesis is a two-step process that proceeds through an S_N2 (bimolecular nucleophilic substitution) mechanism.[4][5]

• Deprotonation: The first step involves the deprotonation of the weakly acidic hydroxyl group of o-cresol by a strong base, typically an alkali hydroxide like sodium hydroxide (NaOH) or potassium hydroxide (KOH). This acid-base reaction forms a sodium or potassium o-cresolate salt, which contains the highly nucleophilic phenoxide ion.

• Nucleophilic Attack: The second step is the nucleophilic attack of the o-cresolate anion on a methylating agent. The phenoxide ion acts as the nucleophile, and the methylating agent provides an electrophilic methyl group. The reaction follows an S_N2 pathway, where the nucleophile attacks the carbon atom of the methyl group, leading to the displacement of a leaving group and the formation of the ether linkage.

Common Methylating Agents:

• Dimethyl Sulfate (DMS): Due to its high reactivity and low cost, dimethyl sulfate is a widely used methylating agent in industrial applications. It is, however, highly toxic and must be handled with appropriate safety precautions.

• Dimethyl Carbonate (DMC): Considered a "green" methylating agent, dimethyl carbonate is less toxic and more environmentally friendly than dimethyl sulfate. It often requires higher temperatures and catalytic conditions to achieve comparable reactivity.

Experimental Protocols

This section provides detailed methodologies for the synthesis of o-methylanisole from o-cresol using dimethyl sulfate as the methylating agent.

Synthesis of o-Methylanisole using Dimethyl Sulfate

This protocol is based on established Williamson ether synthesis procedures.

Materials:

• o-Cresol

• Sodium hydroxide (NaOH)

• Dimethyl sulfate ((CH₃)₂SO₄)

• Deionized water

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

Procedure:

• Preparation of Sodium o-Cresolate:

  • Prepare a 20% aqueous solution of sodium hydroxide.

  • In a reaction vessel equipped with a stirrer and a cooling bath, add the o-cresol to the sodium hydroxide solution and stir until a homogenous solution of sodium o-cresolate is formed.

  • Cool the mixture to below 10°C.

• Methylation:

  • Slowly add dimethyl sulfate dropwise to the cooled sodium o-cresolate solution while maintaining the temperature below 10°C.

  • After the addition is complete, raise the temperature to 40°C and maintain for 20 minutes.

  • Subsequently, heat the reaction mixture to 100°C for 1-2 hours to ensure the completion of the reaction.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Wash the mixture with water until the aqueous layer is neutral. This can be checked with litmus paper or a pH meter.

  • Separate the organic layer using a separatory funnel.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Purify the crude o-methylanisole by fractional distillation, collecting the fraction at approximately 171°C.

Quantitative Data

The yield and purity of o-methylanisole are highly dependent on the reaction conditions, including the molar ratios of reactants, temperature, and reaction time. The following table summarizes typical quantitative data for the synthesis.

Methylating Agent	Base	Molar Ratio (o-cresol:base:methylating agent)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Dimethyl Sulfate	NaOH	1:1.5:0.5 (for phenol)	Not specified	Not specified	Up to 70
Dimethyl Sulfate	NaOH	Stoichiometric	10 -> 40 -> 100	~2.3	Not specified
Dimethyl Carbonate	K₂CO₃	120:1 (p-cresol:K₂CO₃)	160	30	>99 (conversion)

Note: Data for o-cresol was supplemented with data for phenol and p-cresol where specific o-cresol data was not available in the search results, as the reactivity is similar.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the key relationships and the experimental workflow for the synthesis of o-methylanisole from o-cresol.

Figure 1: Signaling pathway for the synthesis of o-methylanisole.

Figure 2: Experimental workflow for o-methylanisole synthesis.

Conclusion

The synthesis of o-methylanisole from o-cresol is a well-established and efficient process, primarily relying on the Williamson ether synthesis. The choice of methylating agent and the optimization of reaction conditions are critical for achieving high yields and purity. While dimethyl sulfate remains a common industrial choice, the development of greener alternatives like dimethyl carbonate is gaining importance. This guide provides the foundational knowledge and practical protocols for researchers and professionals engaged in the synthesis of this important chemical intermediate.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. alcohols - what is mechanism for reaction phenol + dimethylsulphate -> anisole - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Spectral Analysis of 2-Methylanisole

This technical guide provides a comprehensive analysis of the spectral data for 2-Methylanisole (o-Methylanisole), a key aromatic compound. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into its structural characterization. This document includes detailed experimental protocols and visual workflows to aid in research and development applications.

Molecular Structure

2-Methylanisole, with the chemical formula C₈H₁₀O, is an aromatic ether.[1][2][3] Its structure consists of a benzene ring substituted with a methoxy group (-OCH₃) and a methyl group (-CH₃) at adjacent positions (ortho substitution).

Figure 1: Chemical structure of 2-Methylanisole with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectral Data

NMR spectroscopy is fundamental for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Methylanisole provides information about the chemical environment of the hydrogen atoms. The spectrum is typically recorded in a deuterated solvent like CDCl₃.[4]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.20 - 6.80	Multiplet	4H	Aromatic Protons (H-3, H-4, H-5, H-6)
3.82	Singlet	3H	Methoxy Protons (-OCH₃)
2.25	Singlet	3H	Methyl Protons (-CH₃)

Note: Specific chemical shifts and coupling constants for the aromatic protons can vary slightly depending on the solvent and spectrometer frequency. Data sourced from multiple spectral databases.[5]

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number and types of carbon atoms in the molecule.

Chemical Shift (δ) ppm	Assignment
157.5	C-1 (quaternary, attached to -OCH₃)
130.8	C-6
126.8	C-2 (quaternary, attached to -CH₃)
120.9	C-4
111.9	C-5
110.2	C-3
55.4	C-7 (-OCH₃)
16.2	C-8 (-CH₃)

Note: Data sourced from spectral databases.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which induces molecular vibrations.

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group Assignment
3050 - 3000	Medium	C-H Stretch	Aromatic C-H
2950 - 2850	Medium-Strong	C-H Stretch	Aliphatic C-H (-CH₃)
1600, 1495	Medium-Strong	C=C Stretch	Aromatic Ring
1250 - 1200	Strong	C-O Stretch	Aryl Ether (Ar-O-CH₃)
1100 - 1000	Strong	C-O Stretch	Aryl Ether (Ar-O-CH₃)
800 - 700	Strong	C-H Bend	Ortho-disubstituted Aromatic

Note: Peak positions are approximate ranges. Data compiled from various sources.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. Electron Ionization (EI) is a common technique used for this analysis.

m/z (Mass-to-Charge Ratio)	Relative Intensity (%)	Assignment
122	100	[M]⁺ (Molecular Ion)
107	72	[M - CH₃]⁺
91	53	[C₇H₇]⁺ (Tropylium ion)
79	42	[C₆H₇]⁺
77	76	[C₆H₅]⁺ (Phenyl ion)

Note: Relative intensities can vary between instruments. Data sourced from PubChem and NIST databases.

Figure 2: Proposed fragmentation pathway for 2-Methylanisole in EI-MS.

Experimental Protocols

Detailed methodologies for acquiring the spectral data are crucial for reproducibility.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation : Dissolve approximately 10-20 mg of 2-Methylanisole in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Spectrometer Preparation : Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent. Shim the magnetic field to achieve optimal homogeneity and resolution. Tune the probe for the appropriate nucleus (¹H or ¹³C).

• ¹H NMR Acquisition : Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : Acquire the spectrum using a proton-decoupled pulse sequence. This requires a larger number of scans than ¹H NMR due to the low natural abundance of ¹³C. Typical parameters include a 45° pulse angle, a spectral width of 200-250 ppm, and a relaxation delay of 2 seconds.

• Data Processing : Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the resulting spectrum and perform a baseline correction. Calibrate the chemical shift scale using the TMS signal. Integrate the peaks in the ¹H spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid) : As 2-Methylanisole is a liquid, the simplest method is to prepare a thin film. Place one drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin capillary film.

• Instrument Setup : Place the salt plates in the sample holder of the FT-IR spectrometer.

• Data Acquisition : Record a background spectrum of the empty salt plates (or air). Then, acquire the sample spectrum. The instrument scans the sample with infrared radiation and records the transmittance as a function of wavenumber (typically 4000-400 cm⁻¹).

• Data Processing : The final spectrum is generated by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of 2-Methylanisole in a volatile organic solvent (e.g., dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

• Instrumentation (GC-MS) : Use a Gas Chromatograph coupled to a Mass Spectrometer. The GC separates the sample components before they enter the MS.

• GC Method : Inject a small volume (e.g., 1 µL) of the sample solution into the GC injection port. Use a suitable capillary column (e.g., DB-5ms). A typical temperature program might start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

• MS Method (Electron Ionization) : As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. The molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Data Acquisition : The mass analyzer separates the resulting ions based on their mass-to-charge (m/z) ratio. The detector records the abundance of each ion. The data is compiled to generate a mass spectrum.

Logical Workflows

Figure 3: A logical workflow for the spectral analysis of an organic compound.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzene, 1-methoxy-2-methyl- [webbook.nist.gov]
• 3. 2-Methylanisole | 578-58-5 [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 2-Methylanisole(578-58-5) 1H NMR spectrum [chemicalbook.com]

Part 1: Core Chemical Information for CAS 578-58-5 (2-Methylanisole)

An In-Depth Technical Guide to CAS Number 578-58-5 and a Representative Bioactive Coumarin

This technical guide provides comprehensive information on the chemical associated with CAS number 578-58-5. Initial research indicates that this compound is 2-Methylanisole, a chemical primarily used as a synthetic intermediate and fragrance component. While detailed information on its role in complex biological signaling pathways is limited, this guide provides all available physicochemical data.

To address the core requirements for an in-depth guide for research and drug development professionals, this document also includes a detailed whitepaper on a representative bioactive compound, 6,7-Dimethoxy-4-methylcoumarin. This section explores its effects on key signaling pathways, supported by experimental protocols and data visualizations, to align with the intended audience's focus on drug discovery and development.

Chemical Identity and Synonyms

2-Methylanisole, registered under CAS number 578-58-5, is an aromatic organic compound.[1] It is characterized by a methoxy group and a methyl group attached to a benzene ring.[1] This compound is also known by several other names.

Identifier	Value
CAS Number	578-58-5
Molecular Formula	C₈H₁₀O[2]
Molecular Weight	122.16 g/mol [2]
Common Synonyms	1-Methoxy-2-methylbenzene, o-Methylanisole, 2-Methoxytoluene, o-Cresol methyl ether[1]

Physicochemical Properties

2-Methylanisole is a colorless to pale yellow liquid with a characteristic sweet and pleasant odor. It is soluble in organic solvents such as ethanol and ether but has limited solubility in water.

Property	Value
Appearance	Clear colorless to light yellow liquid
Melting Point	-34.1°C
Boiling Point	170-172 °C
Density	0.985 g/mL at 25 °C
Flash Point	125 °F (51.7 °C)
Refractive Index	n20/D 1.516
Vapor Pressure	2 hPa at 25 °C
LogP	3 at 25 °C
Solubility	Immiscible in water; Soluble in alcohol and ether

Applications and Biological Role

2-Methylanisole serves various purposes across different industries. It is utilized as a fragrance component in perfumes and cosmetics and as a flavoring agent. In the chemical industry, it functions as an intermediate in organic synthesis, notably for the production of the herbicide NK-409. It is also used as a polar aprotic solvent.

Part 2: In-depth Technical Whitepaper on 6,7-Dimethoxy-4-methylcoumarin

Due to the limited information on the direct involvement of 2-Methylanisole in complex signaling pathways relevant to drug development, this section provides a detailed analysis of a related and highly studied class of compounds: coumarins. Specifically, we will focus on 6,7-Dimethoxy-4-methylcoumarin (DMC) , a compound that has demonstrated significant anti-inflammatory properties through the modulation of key signaling cascades.

Anti-inflammatory Activity of 6,7-Dimethoxy-4-methylcoumarin

DMC has been shown to inhibit the expression of pro-inflammatory mediators in lipopolysaccharide (LPS)-induced mouse macrophage (RAW 264.7) cells. Its mechanism of action involves the downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), leading to reduced production of nitric oxide (NO) and prostaglandin E2 (PGE2). Furthermore, DMC suppresses the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.

Experimental Condition	Target	Effect	Concentration
LPS-activated RAW 264.7 cells	iNOS and COX-2	Downregulation of expression	400 µM
LPS-activated RAW 264.7 cells	NO and PGE2	Reduced production	400 µM
LPS-activated RAW 264.7 cells	Pro-inflammatory Cytokines (IL-1β, IL-6, TNF-α)	Suppressed production	400 µM
LPS-activated RAW 264.7 cells	Phosphorylation of ERK, JNK, and p38	Inhibition	400 µM
LPS-activated RAW 264.7 cells	NF-κB Activation (via IκB-α phosphorylation)	Attenuation	400 µM

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the anti-inflammatory effects of 6,7-Dimethoxy-4-methylcoumarin.

Cell Viability Assay (MTT Assay)

This protocol is foundational for determining the cytotoxic concentrations of a compound before assessing its biological activity.

• Cell Seeding : Plate RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10⁵ cells/ml.

• Compound Treatment : After 24 hours of incubation, treat the cells with various concentrations of DMC for a specified period (e.g., 24 hours).

• MTT Addition : Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilization : Remove the supernatant and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement : Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control group.

Western Blot Analysis for Protein Phosphorylation

This technique is used to quantify the expression levels of specific proteins and their phosphorylation status, providing insight into the activation of signaling pathways.

• Cell Lysis : Treat RAW 264.7 cells with LPS with or without DMC for specified time points (e.g., 10, 20, 30 min). Lyse the cells using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of the cell lysates using a Bradford or BCA protein assay.

• SDS-PAGE : Separate equal amounts of protein (e.g., 20-30 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

• Protein Transfer : Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking : Block the membrane with a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation : Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., p-ERK, ERK, p-JNK, JNK, p-p38, p38, p-IκB-α) overnight at 4°C.

• Secondary Antibody Incubation : Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection : Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Signaling Pathway Modulation by 6,7-Dimethoxy-4-methylcoumarin

The anti-inflammatory effects of DMC are exerted through the inhibition of the NF-κB and MAPK signaling pathways. In LPS-stimulated macrophages, DMC inhibits the phosphorylation of extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinase (JNK), and p38, which are key components of the MAPK pathway. Additionally, it attenuates the activation of NF-κB by inhibiting the phosphorylation of its inhibitory protein, IκB-α. This dual inhibition prevents the transcription of pro-inflammatory genes.

Caption: Anti-inflammatory mechanism of 6,7-Dimethoxy-4-methylcoumarin.

References

• 1. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]

2-Methylanisole safety, handling, and storage precautions

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-Methylanisole (CAS No. 578-58-5), tailored for laboratory and drug development settings. The following sections detail the physical and chemical properties, hazard identification, safety precautions, and emergency procedures associated with this compound.

Chemical and Physical Properties

2-Methylanisole, also known as 1-methoxy-2-methylbenzene, is a colorless to pale yellow liquid with a distinct sweet, floral odor.[1][2][3] It is used as a fragrance ingredient, a flavoring agent, and a 'green' solvent in various industrial and laboratory applications.[1][4]

Table 1: Physical and Chemical Properties of 2-Methylanisole

Property	Value	Source(s)
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Sweet, floral, pungent
Boiling Point	170-172 °C (338-342 °F)
Melting Point	-34.1 °C
Flash Point	51.3 °C (125.6 °F) - closed cup
Density	0.985 g/mL at 25 °C
Vapor Pressure	1.5 mmHg at 25 °C
Water Solubility	Insoluble/Immiscible
Solubility in other solvents	Soluble in alcohol, ether, and oils
log Pow (Octanol/Water Partition Coefficient)	2.74
Refractive Index	n20/D 1.516

Hazard Identification and Classification

2-Methylanisole is classified as a flammable liquid. While comprehensive toxicological data is not available, it is considered harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.

Table 2: GHS Hazard Classification for 2-Methylanisole

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed

Source:

NFPA 704 Diamond:

• Health (Blue): 0 - Poses no health hazard, no precautions necessary.

• Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient temperature before ignition can occur.

• Instability/Reactivity (Yellow): 0 - Normally stable, even under fire exposure conditions, and is not reactive with water.

• Special (White): None

Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are crucial to minimize exposure and ensure safety in the laboratory.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Use explosion-proof electrical, ventilating, and lighting equipment.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Body Part	Protection	Standards/Specifications
Eyes/Face	Safety glasses with side-shields or a face shield.	NIOSH (US) or EN 166 (EU) approved.
Skin	Chemical-resistant gloves (e.g., PVC), lab coat, and other protective clothing.	Inspect gloves before use.
Respiratory	An air-purifying respirator with an appropriate filter (e.g., type ABEK) may be necessary if ventilation is inadequate or exposure limits are exceeded.	NIOSH (US) or CEN (EU) approved.

Sources:

General Hygiene Practices

• Avoid contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in laboratory areas.

• Wash hands thoroughly after handling and before breaks.

• Ground and bond containers when transferring material to prevent static discharge.

Storage and Disposal

Storage

• Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other ignition sources.

• Keep containers tightly closed and sealed upright to prevent leakage.

• Store in a flammables-area.

• Incompatible with strong oxidizing agents.

Disposal

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

• Do not allow the product to enter drains.

• Empty containers may retain product residue and can be hazardous.

Emergency Procedures

First Aid Measures

Table 4: First Aid Procedures for 2-Methylanisole Exposure

Exposure Route	First Aid Instructions
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.
Eye Contact	Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.

Sources:

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for small fires. Water spray can be used to cool containers.

• Unsuitable Extinguishing Media: Large amounts of water are ineffective.

• Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back. Containers may explode when heated.

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition. Avoid breathing vapors and ensure adequate ventilation.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains or waterways.

• Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal. Use spark-proof tools and explosion-proof equipment during cleanup.

Experimental Protocols

Generalized Protocol for Acute Oral Toxicity Study

This protocol is based on OECD Guideline 420 for the Acute Oral Toxicity - Fixed Dose Procedure.

Objective: To determine the acute oral toxicity of 2-Methylanisole.

Materials:

• 2-Methylanisole

• Vehicle for administration (e.g., corn oil)

• Test animals (e.g., female rats)

• Oral gavage needles

• Cages with appropriate bedding

• Calibrated balance

Methodology:

• Animal Acclimatization: Acclimate animals to laboratory conditions for at least 5 days.

• Dose Preparation: Prepare the appropriate dose concentrations of 2-Methylanisole in the selected vehicle.

• Administration: Administer a single oral dose of 2-Methylanisole to the animals using a gavage needle.

• Observation: Observe the animals for clinical signs of toxicity immediately after dosing and periodically for at least 14 days.

• Data Collection: Record all signs of toxicity, including changes in skin, fur, eyes, and behavior. Record body weights prior to dosing and at regular intervals thereafter. Record any mortalities.

• Necropsy: At the end of the observation period, perform a gross necropsy on all surviving animals.

• Data Analysis: Analyze the data to determine the LD50 (if applicable) and identify any target organs of toxicity.

Visualizations

Safe Handling Workflow

Caption: Workflow for the safe handling of 2-Methylanisole in a laboratory setting.

Storage and Disposal Logic

References

• 1. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2-methylanisole (578-58-5) | Industrial Chemicals Manufacture [chemicalbull.com]
• 4. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Natural occurrence of 2-Methylanisole in essential oils

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence of 2-methylanisole, a volatile organic compound, in various essential oils. The document details its quantitative presence, methodologies for its extraction and analysis, and a proposed biosynthetic pathway.

Natural Occurrence and Quantitative Data

2-Methylanisole, also known as o-methylanisole or 2-methoxytoluene, is an aromatic organic compound that contributes to the scent profile of several essential oils.[1][2][3][4][5] It is recognized as a flavoring agent in the food industry. While it has been reported in mastic oils, virgin olive oils, and certain plants like Boswellia sacra, Centaurea solstitialis, and Ruta graveolens, comprehensive quantitative data across a wide range of essential oils remains limited.

The concentration of 2-methylanisole can be influenced by factors such as the geographical origin of the plant, the specific chemotype, and the distillation process employed. The following table summarizes the available quantitative data for 2-methylanisole in selected essential oils.

Essential Oil	Botanical Name	Plant Part	Extraction Method	2-Methylanisole Concentration (%)	Reference
Frankincense Oil	Boswellia carterii	Oleogum Resin	Steam Distillation	7.6
Mastic Oil	Pistacia lentiscus	Resin	Not Specified	Data Not Available
Olive Oil (Volatiles)	Olea europaea	Fruit	Not Specified	Data Not Available
Rue Oil	Ruta graveolens	Aerial Parts	Not Specified	Not Detected in several studies
Yellow Starthistle	Centaurea solstitialis	Aerial Parts	Not Specified	Not Detected in several studies

It is important to note that the absence of 2-methylanisole in the analytical results of some studies on Ruta graveolens and Centaurea solstitialis does not definitively negate its presence in all varieties or chemotypes of these plants. Further research is required to establish a more comprehensive quantitative profile of this compound in a wider array of essential oils.

Experimental Protocols

The extraction and quantification of 2-methylanisole from plant materials and essential oils typically involve steam distillation followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Extraction of Essential Oils by Steam Distillation

Steam distillation is a common method for extracting volatile compounds from plant materials.

Principle: Steam is passed through the plant material, causing the volatile compounds to vaporize. The mixture of steam and volatile compounds is then condensed, and the essential oil is separated from the water.

Apparatus:

• Clevenger-type apparatus

• Rounding bottom flask

• Heating mantle

• Condenser

• Collection vessel

Procedure:

• The plant material (e.g., resin, leaves, aerial parts) is placed in the rounding bottom flask.

• Water is added to the flask, and the apparatus is assembled.

• The water is heated to boiling, and steam is passed through the plant material.

• The volatile compounds are carried over with the steam to the condenser.

• The condensate is collected in the collection vessel, where the essential oil separates from the water.

• The essential oil is then collected and dried over anhydrous sodium sulfate.

Quantification of 2-Methylanisole by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the individual components of a complex mixture like an essential oil.

Principle: The essential oil sample is injected into the gas chromatograph, where it is vaporized. The volatile components are then separated based on their boiling points and affinity for the stationary phase in the GC column. As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification and quantification.

Instrumentation:

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS)

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d. x 0.25 µm film thickness)

• Injector

• Detector (Mass Spectrometer)

Typical GC-MS Parameters:

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature of 60°C for 3 minutes.

  • Ramp up to 240°C at a rate of 3°C per minute.

  • Hold at 240°C for a specified time.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

Quantification: Quantification of 2-methylanisole is typically performed using an internal or external standard method. A calibration curve is generated using standard solutions of 2-methylanisole of known concentrations. The peak area of 2-methylanisole in the sample chromatogram is then compared to the calibration curve to determine its concentration.

Visualizations

Proposed Biosynthetic Pathway of 2-Methylanisole

While the complete biosynthetic pathway of 2-methylanisole in plants has not been fully elucidated, a plausible route can be proposed based on general aromatic compound biosynthesis. The pathway likely originates from the shikimate pathway, leading to the formation of aromatic amino acids, which can then be converted to various phenolic compounds. O-methylation is a common final step in the biosynthesis of many aromatic ethers in plants.

Caption: Proposed biosynthetic pathway of 2-Methylanisole in plants.

Experimental Workflow for Analysis of 2-Methylanisole

The following diagram illustrates the typical workflow for the extraction and analysis of 2-methylanisole from essential oils.

Caption: Workflow for the analysis of 2-Methylanisole in essential oils.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylanisole - Hazardous Agents | Haz-Map [haz-map.com]
• 3. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. 2-methylanisole (578-58-5) | Industrial Chemicals Manufacture [chemicalbull.com]

An In-depth Technical Guide to the Thermodynamic Properties of o-Cresol Methyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of o-cresol methyl ether (2-methoxytoluene). The information contained herein is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering key data and methodologies for experimental determination.

Core Thermodynamic Properties

O-cresol methyl ether, an aromatic ether, possesses distinct thermodynamic characteristics that are crucial for understanding its behavior in chemical reactions, purification processes, and its potential applications in various scientific domains. A summary of its key physical and thermodynamic properties is presented below.

Physical Properties

Property	Value	Unit	Reference
Molecular Formula	C₈H₁₀O	[1][2]
Molecular Weight	122.17	g/mol	[1][2]
Boiling Point	171 - 172	°C	[1]
Melting Point	-34.1	°C
Density	0.985	g/mL at 25 °C
Vapor Pressure	2	hPa at 25 °C

Thermodynamic Data

The following table summarizes the key thermodynamic properties of o-cresol methyl ether at standard conditions (298.15 K and 1 bar). This data has been critically evaluated and is sourced from the NIST/TRC Web Thermo Tables (WTT).

Thermodynamic Property	Value	Unit
Enthalpy of Formation (Liquid)	-153.4	kJ/mol
Enthalpy of Formation (Gas)	-107.9	kJ/mol
Standard Molar Entropy (Liquid)	253.7	J/mol·K
Standard Molar Entropy (Gas)	370.2	J/mol·K
Specific Heat Capacity (Liquid)	215.3	J/mol·K
Specific Heat Capacity (Gas)	148.9	J/mol·K

Experimental Protocols for Determination of Thermodynamic Properties

Accurate determination of thermodynamic properties is paramount for the reliable application of chemical data. The following sections detail the experimental methodologies for measuring the key thermodynamic parameters of o-cresol methyl ether.

Enthalpy of Formation: Bomb Calorimetry

The standard enthalpy of formation of o-cresol methyl ether can be determined indirectly from its enthalpy of combustion, which is measured using a bomb calorimeter.

Methodology:

• Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of high-purity o-cresol methyl ether is placed in a crucible within the bomb calorimeter. A known length of ignition wire is connected to the electrodes, with its end in contact with the sample.

• Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove any nitrogen, and then filled with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The sealed bomb is placed in a bucket containing a known mass of water. The entire assembly is housed in an insulating jacket to minimize heat exchange with the surroundings. A stirrer ensures uniform water temperature, which is monitored by a high-precision thermometer.

• Combustion: The sample is ignited by passing an electric current through the ignition wire. The combustion of the organic compound in the presence of excess oxygen is an exothermic reaction, causing a rise in the temperature of the water.

• Temperature Measurement: The temperature of the water is recorded at regular intervals before, during, and after combustion until a constant temperature is reached.

• Calculation: The heat released by the combustion of the sample is calculated from the temperature rise and the heat capacity of the calorimeter system (which is predetermined by combusting a standard substance with a known heat of combustion, such as benzoic acid). Corrections are made for the heat of combustion of the ignition wire.

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated from the experimentally determined standard enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Specific Heat Capacity: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used technique to measure the specific heat capacity of a substance.

Methodology:

• Sample Preparation: A small, accurately weighed sample of o-cresol methyl ether (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed to heat the sample and reference at a constant rate (e.g., 10 °C/min) over the desired temperature range.

• Measurement: The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature as they are heated.

• Calibration: The instrument is calibrated using a standard material with a known heat capacity, such as sapphire.

• Calculation: The specific heat capacity of the sample is calculated by comparing the heat flow to the sample with the heat flow to the standard material under the same experimental conditions. The calculation involves a three-step process: a baseline run (empty pans), a run with the sapphire standard, and a run with the o-cresol methyl ether sample.

Vapor Pressure: Static Method

The static method is a direct and accurate technique for determining the vapor pressure of a liquid as a function of temperature.

Methodology:

• Apparatus: The setup consists of a sample container connected to a pressure-measuring device (manometer) and a vacuum pump. The sample container is placed in a thermostat to precisely control the temperature.

• Degassing: The liquid o-cresol methyl ether sample is placed in the container and thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically achieved by repeated freeze-pump-thaw cycles.

• Equilibration: The degassed sample is brought to the desired temperature in the thermostat. The system is allowed to reach thermal and vapor-liquid equilibrium.

• Pressure Measurement: Once equilibrium is established, the pressure of the vapor in the headspace above the liquid is measured using the manometer.

• Data Collection: The procedure is repeated at various temperatures to obtain a vapor pressure curve (vapor pressure as a function of temperature).

Visualizations

Experimental Workflow for Bomb Calorimetry

The following diagram illustrates the key steps involved in determining the enthalpy of combustion of o-cresol methyl ether using a bomb calorimeter.

Caption: Workflow for Bomb Calorimetry Experiment.

References

• 1. Methoxytoluene - Wikipedia [en.wikipedia.org]
• 2. 2-Methoxytoluene | CymitQuimica [cymitquimica.com]

2-Methoxytoluene: A Technical Health and Safety Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxytoluene, also known as o-cresyl methyl ether or 2-methylanisole, is an aromatic ether utilized as an intermediate in the synthesis of various chemical compounds, including agrochemicals. Its handling and use in research and development settings necessitate a thorough understanding of its health and safety profile. This technical guide provides a comprehensive overview of the available health and safety information for 2-Methoxytoluene, compiled to assist researchers in conducting their work safely.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of a robust safety assessment. The key properties of 2-Methoxytoluene are summarized in the table below.

Property	Value	Reference(s)
CAS Number	578-58-5	[1][2]
Molecular Formula	C₈H₁₀O	[1][2]
Molecular Weight	122.16 g/mol	[1]
Appearance	Clear, colorless liquid
Boiling Point	170-172 °C at 760 mmHg
Melting Point	-34.1 °C
Density	0.9798 g/cm³
Flash Point	52 °C (126 °F)
Solubility	Poorly soluble in water; soluble in organic solvents
Synonyms	1-Methoxy-2-methylbenzene, 2-Methylanisole, o-Cresyl methyl ether

Toxicological Data

Comprehensive toxicological data for 2-Methoxytoluene is limited. The following table summarizes the available information. It is important to note the significant data gaps, particularly for acute toxicity values.

Endpoint	Result	Species	Method/Reference
Acute Oral Toxicity	No data available	N/A
Acute Dermal Toxicity	No data available	N/A
Acute Inhalation Toxicity	No data available	N/A
Skin Irritation/Corrosion	May cause skin irritation	N/A
Eye Irritation/Corrosion	May cause eye irritation	N/A
Skin Sensitization	No data available	N/A
Genotoxicity	No data available	N/A
Carcinogenicity	No component is identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH at levels ≥ 0.1%.	N/A
Reproductive Toxicity	No data available	N/A

Occupational Exposure Limits

Currently, there are no established Permissible Exposure Limits (PEL) by the Occupational Safety and Health Administration (OSHA), Threshold Limit Values (TLV) by the American Conference of Governmental Industrial Hygienists (ACGIH), or Recommended Exposure Limits (REL) by the National Institute for Occupational Safety and Health (NIOSH) for 2-Methoxytoluene in the United States. One source mentions a Short-Term Exposure Limit (STEL) of 10 mg/m³ in Russia. Given the lack of specific occupational exposure limits, a conservative approach to control exposure is highly recommended.

Hazard Identification and Classification

Based on available safety data sheets, 2-Methoxytoluene is classified as a flammable liquid. It may also cause skin and eye irritation, and may be harmful if inhaled or swallowed.

Handling, Storage, and First Aid

5.1. Handling and Personal Protective Equipment (PPE)

• Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to control airborne concentrations.

• Personal Protective Equipment:

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Wear protective gloves.

  • Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

5.2. Storage

• Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other ignition sources.

• Keep containers tightly closed.

• Store away from oxidizing agents.

5.3. First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for several minutes. Seek immediate medical attention.

• Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

Experimental Protocols (Standardized OECD Guidelines)

While specific experimental data for 2-Methoxytoluene is not available, the following are summaries of the standardized OECD (Organisation for Economic Co-operation and Development) guidelines that would be employed to assess the toxicological profile of a chemical like 2-Methoxytoluene.

6.1. Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

• Principle: A stepwise procedure is used with a small number of animals per step. The outcome of each step determines the dose for the next step. The classification is based on the number of animals that die at specific dose levels.

• Methodology:

  • A single dose of the test substance is administered orally to a group of fasted animals (typically three female rats).

  • Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Body weight is recorded at the start and end of the observation period.

  • Based on the outcome (number of deaths), the test is either stopped, or another step is performed with a higher or lower dose.

  • The substance is classified into a GHS (Globally Harmonized System) category based on the results.

6.2. Acute Dermal Toxicity - OECD 402

This guideline assesses the potential for a substance to cause toxicity through skin contact.

• Principle: The test substance is applied to a shaved area of the skin of the test animal (typically rats or rabbits) for 24 hours.

• Methodology:

  • A single dose of the test substance is applied to a clipped area of the skin (at least 10% of the body surface area).

  • The treated area is covered with a porous gauze dressing and non-irritating tape.

  • After 24 hours, the dressing is removed, and the skin is cleaned.

  • Animals are observed for mortality, clinical signs of toxicity, and skin reactions for 14 days.

  • Body weights are recorded weekly.

  • A necropsy is performed on all animals at the end of the study.

6.3. Acute Inhalation Toxicity - OECD 403

This test determines the toxicity of a substance when inhaled.

• Principle: Animals (typically rats) are exposed to the test substance as a gas, vapor, or aerosol in a dynamic inhalation chamber for a defined period (usually 4 hours).

• Methodology:

  • Animals are placed in an inhalation chamber.

  • The test atmosphere is generated and maintained at a constant concentration.

  • The exposure duration is typically 4 hours.

  • Animals are observed for mortality and clinical signs of toxicity during and after exposure for up to 14 days.

  • Body weights are recorded periodically.

  • A necropsy is performed on all animals.

6.4. Acute Dermal Irritation/Corrosion - OECD 404

This guideline evaluates the potential of a substance to cause skin irritation or corrosion.

• Principle: The test substance is applied to a small area of the skin of an animal (typically an albino rabbit) under a semi-occlusive patch.

• Methodology:

  • A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied to a shaved patch of skin.

  • The patch is covered with a gauze dressing.

  • The exposure duration is typically 4 hours.

  • After exposure, the patch is removed, and the skin is cleaned.

  • The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

  • The reactions are scored according to a standardized scale.

6.5. Acute Eye Irritation/Corrosion - OECD 405

This test assesses the potential of a substance to cause eye irritation or damage.

• Principle: A single dose of the test substance is applied into the conjunctival sac of one eye of an animal (typically an albino rabbit). The other eye serves as a control.

• Methodology:

  • A small amount (0.1 mL of liquid or 0.1 g of solid) of the test substance is instilled into the lower eyelid of one eye.

  • The eyelids are held together for a few seconds.

  • The eye is examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application.

  • The reactions are scored according to a standardized scale.

6.6. Skin Sensitization - OECD 406 (Guinea Pig Maximization Test)

This is one of the methods used to determine if a substance can cause allergic contact dermatitis.

• Principle: The test involves an induction phase to sensitize the animals (guinea pigs) to the test substance, followed by a challenge phase to elicit an allergic reaction.

• Methodology:

  • Induction Phase:

    • Intradermal injections of the test substance (with and without adjuvant) are made in the scapular region.

    • One week later, a topical application of the test substance is applied to the same area.

  • Challenge Phase:

    • Two weeks after the topical induction, a challenge patch with a non-irritating concentration of the test substance is applied to a naive site on the flank.

  • The challenge sites are observed for signs of an allergic reaction (erythema and edema) at 24 and 48 hours after patch removal.

Visualizations

The following diagrams illustrate logical workflows relevant to the health and safety assessment of a chemical like 2-Methoxytoluene.

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]

The Environmental Odyssey of 2-Methylanisole: A Technical Guide to its Fate and Transport

An In-depth exploration for researchers, scientists, and drug development professionals on the environmental distribution and transformation of 2-Methylanisole.

2-Methylanisole (also known as o-cresol methyl ether) is an aromatic organic compound utilized as a flavoring agent and a 'green' solvent.[1][2] Its introduction into the environment, whether through industrial discharge or volatilization, necessitates a thorough understanding of its subsequent behavior. This technical guide provides a comprehensive overview of the environmental fate and transport of 2-methylanisole, detailing its physicochemical properties, degradation pathways, and mobility across various environmental compartments. All quantitative data are summarized for clarity, and detailed experimental protocols for key environmental fate studies are provided.

Physicochemical Properties: The Foundation of Environmental Behavior

The environmental partitioning of 2-methylanisole is governed by its intrinsic physical and chemical properties. These parameters dictate its tendency to volatilize into the atmosphere, dissolve in water, or sorb to soil and sediment. A summary of these key properties is presented in Table 1. While many sources describe 2-methylanisole as insoluble or immiscible in water, a quantitative value is essential for accurate environmental modeling.[1][2][3] In the absence of direct experimental data for certain parameters, estimated values from predictive models such as the US Environmental Protection Agency's EPI Suite™ are provided.

Table 1: Physicochemical Properties of 2-Methylanisole

Property	Value	Reference/Method
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
Boiling Point	170-172 °C
Melting Point	-34.1 °C
Vapor Pressure	1.5 mmHg (at 25 °C)
Water Solubility	Immiscible
Log P (Octanol-Water Partition Coefficient)	2.74
Henry's Law Constant (Estimated)	4.7 x 10⁻³ atm-m³/mol	EPI Suite™ (HENRYWIN™)
Soil Sorption Coefficient (Koc) (Estimated)	3.6 (Log Koc)	EPI Suite™ (KOCWIN™)

Environmental Fate and Transport: A Multi-Compartment Journey

Upon release into the environment, 2-methylanisole undergoes a series of transport and transformation processes that determine its ultimate fate. A conceptual model of these processes is illustrated in the diagram below.

Conceptual model of the environmental fate and transport of 2-methylanisole.

Transport

• Volatilization: With a notable vapor pressure and a significant estimated Henry's Law constant, 2-methylanisole is expected to readily volatilize from water and moist soil surfaces into the atmosphere. The Henry's Law constant of approximately 4.7 x 10⁻³ atm-m³/mol suggests a tendency to partition from the aqueous phase to the gas phase.

• Sorption and Mobility in Soil: The estimated soil organic carbon-water partition coefficient (Log Koc) of 3.6 indicates that 2-methylanisole will have a moderate affinity for sorbing to the organic matter fraction of soil and sediment. This sorption will reduce its mobility in the subsurface and limit its potential to leach into groundwater. The extent of sorption is influenced by soil properties such as organic carbon content, clay content, and pH.

Transformation

Abiotic Degradation:

• Atmospheric Photodegradation: In the atmosphere, 2-methylanisole is expected to be degraded primarily through reactions with photochemically produced hydroxyl radicals. The atmospheric half-life for the related compound, 4-methylanisole, is estimated to be approximately 14 hours, suggesting that 2-methylanisole is not persistent in the atmosphere.

• Hydrolysis: As an ether, 2-methylanisole is generally resistant to hydrolysis under typical environmental pH conditions.

Biotic Degradation:

Microbial degradation is a key process for the removal of 2-methylanisole from soil and water. While specific studies on 2-methylanisole are limited, the biodegradation pathway can be inferred from studies on the closely related compound, anisole. The degradation is expected to be initiated by hydroxylation of the aromatic ring, followed by ring cleavage.

The estimated biodegradation half-life of 2-methylanisole in water and soil, based on predictive models, suggests that it is not readily biodegradable but will likely undergo ultimate degradation. The rate of biodegradation is highly dependent on environmental conditions such as temperature, pH, oxygen availability, and the presence of adapted microbial populations.

The following diagram illustrates a plausible aerobic biodegradation pathway for 2-methylanisole, based on the known degradation of anisole.

Plausible aerobic microbial degradation pathway of 2-methylanisole.

Experimental Protocols for Key Environmental Fate Studies

Accurate determination of environmental fate parameters relies on standardized experimental protocols. The Organisation for Economic Co-operation and Development (OECD) provides a set of internationally recognized guidelines for the testing of chemicals.

Determination of Soil Sorption Coefficient (OECD Guideline 106)

The soil sorption coefficient (Koc) is a measure of a chemical's tendency to adsorb to soil organic carbon. The batch equilibrium method, as described in OECD Guideline 106, is a commonly used procedure.

Methodology:

• Preparation of Soil and Test Substance: A series of soil samples with varying organic carbon content are prepared. A stock solution of 2-methylanisole, often radiolabeled for ease of detection, is prepared in a 0.01 M CaCl₂ solution, which acts as a background electrolyte.

• Equilibration: Known masses of soil are placed in centrifuge tubes, and a specific volume of the 2-methylanisole solution is added. The tubes are then agitated in the dark at a constant temperature until equilibrium is reached between the sorbed and dissolved phases. Preliminary studies are conducted to determine the optimal soil-to-solution ratio and the time required to reach equilibrium.

• Phase Separation and Analysis: After equilibration, the solid and aqueous phases are separated by centrifugation. The concentration of 2-methylanisole in the aqueous phase is measured using an appropriate analytical technique, such as high-performance liquid chromatography (HPLC) or gas chromatography (GC). If a radiolabeled substance is used, liquid scintillation counting is employed.

• Calculation of Sorption Coefficients: The amount of 2-methylanisole sorbed to the soil is calculated as the difference between the initial and equilibrium concentrations in the aqueous phase. The soil-water distribution coefficient (Kd) is then calculated for each soil type. The Kd values are subsequently normalized to the organic carbon content of each soil to determine the Koc.

The following diagram illustrates the experimental workflow for the batch equilibrium method.

Experimental workflow for determining the soil sorption coefficient (OECD 106).

Assessment of Ready Biodegradability (OECD Guideline 301)

The OECD 301 series of tests are designed to assess the ready biodegradability of chemicals in an aerobic aqueous medium. The CO₂ Evolution Test (OECD 301B) is a common method.

Methodology:

• Test Setup: The test is conducted in flasks containing a mineral medium, the test substance (2-methylanisole) as the sole source of organic carbon, and an inoculum of microorganisms, typically from activated sludge. Control flasks without the test substance are also prepared to account for endogenous CO₂ production by the inoculum.

• Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-25°C) for 28 days. The solutions are aerated with CO₂-free air to maintain aerobic conditions.

• CO₂ Measurement: The CO₂ produced from the biodegradation of 2-methylanisole is trapped in a solution of barium hydroxide or sodium hydroxide. The amount of CO₂ is determined by titrating the remaining hydroxide or by measuring the total inorganic carbon.

• Calculation of Biodegradation: The percentage of biodegradation is calculated by comparing the amount of CO₂ produced from the test substance to its theoretical maximum CO₂ production (ThCO₂), which is calculated from the elemental composition of 2-methylanisole. A substance is considered readily biodegradable if it reaches at least 60% of its ThCO₂ within a 10-day window during the 28-day test period.

Conclusion

This technical guide provides a comprehensive overview of the environmental fate and transport of 2-methylanisole, based on available experimental data and predictive models. The compound is expected to be moderately mobile in soil and to readily volatilize into the atmosphere, where it will undergo relatively rapid photodegradation. In soil and water, microbial degradation is the primary removal mechanism, although it is not expected to be a readily biodegradable substance. The provided experimental protocols for key environmental fate parameters offer a foundation for further research and a more detailed understanding of the environmental behavior of 2-methylanisole. For a more precise risk assessment, further experimental studies to determine the water solubility, Henry's Law constant, soil sorption coefficient, and biodegradation rates of 2-methylanisole are recommended.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylanisole | 578-58-5 [chemicalbook.com]
• 3. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to 2-Methylanisole: Discovery, Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methylanisole, also known as o-cresol methyl ether, is an aromatic organic compound with a rich history intertwined with the development of organic synthesis. While primarily recognized for its use as a flavoring agent, fragrance, and green solvent, its significance extends into the realm of medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of 2-Methylanisole, from its historical context and synthesis to its physicochemical properties and, most importantly, its emerging role as a versatile building block in the synthesis of complex, biologically active molecules. Particular attention is given to its utility as a precursor for compounds with potential to modulate critical signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

Introduction and Historical Context

The discovery and widespread use of 2-Methylanisole are intrinsically linked to the exploration of coal tar in the 19th century and the concurrent development of fundamental organic reactions. Its parent compound, o-cresol, is a natural constituent of coal tar, a complex mixture of organic chemicals that became a primary source of aromatic compounds for the burgeoning chemical industry.

The primary historical and ongoing applications of 2-Methylanisole have been in the fragrance and flavor industries, where its pleasant, slightly floral and nutty aroma is valued. It is also found naturally in mastic oils, virgin olive oils, and frankincense.[1] More recently, its properties as a polar aprotic and biodegradable solvent have led to its classification as a "green" solvent. However, its utility as a chemical intermediate is of greatest interest to the drug development professional.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2-Methylanisole is essential for its application in synthesis and formulation.

Property	Value	Reference
Molecular Formula	C₈H₁₀O	[1]
Molecular Weight	122.16 g/mol	[1]
CAS Number	578-58-5	[1]
IUPAC Name	1-Methoxy-2-methylbenzene	[1]
Synonyms	o-Methylanisole, 2-Methoxytoluene, o-Cresol methyl ether
Appearance	Colorless to pale yellow liquid
Odor	Pleasant, floral, nutty
Boiling Point	170-172 °C
Melting Point	-34.1 °C
Density	0.985 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether.
Refractive Index (n20/D)	1.516
Vapor Pressure	1.5 mmHg at 20 °C

Spectroscopic data is critical for the identification and characterization of 2-Methylanisole. Key spectral features are summarized below.

Spectrum Type	Key Features
¹H NMR	Signals corresponding to aromatic protons, methoxy protons, and methyl protons.
¹³C NMR	Resonances for aromatic carbons (including the ipso-carbons attached to the methoxy and methyl groups), the methoxy carbon, and the methyl carbon.
IR Spectroscopy	Characteristic peaks for C-H stretching (aromatic and aliphatic), C=C stretching (aromatic ring), and C-O stretching (ether linkage).
Mass Spectrometry	A molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.

Synthesis of 2-Methylanisole

The most common and industrially practiced method for the synthesis of 2-Methylanisole is the methylation of o-cresol, a classic example of the Williamson ether synthesis.

Reaction Principle: Williamson Ether Synthesis

The Williamson ether synthesis is an SN2 reaction where an alkoxide ion acts as a nucleophile and attacks an alkyl halide (or another substrate with a good leaving group) to form an ether. In the case of 2-Methylanisole synthesis, the phenoxide of o-cresol is the nucleophile, and a methylating agent provides the electrophilic methyl group.

Detailed Experimental Protocol: Methylation of o-Cresol

This protocol is adapted from established industrial synthesis methods.

Materials:

• o-Cresol

• Sodium hydroxide (NaOH)

• Dimethyl sulfate ((CH₃)₂SO₄) - Caution: Highly toxic and carcinogenic.

• Water (H₂O)

• Appropriate organic solvent (e.g., toluene)

• Standard laboratory glassware for reaction, workup, and distillation.

Procedure:

• Formation of the Phenoxide: A 20% aqueous solution of sodium hydroxide is prepared. o-Cresol is added to this solution with stirring. The reaction is exothermic, and the mixture should be cooled to below 10 °C. This deprotonates the phenolic hydroxyl group to form the sodium salt of o-cresol (sodium o-cresoxide), which is a potent nucleophile.

• Methylation: While maintaining the temperature below 10 °C, dimethyl sulfate is added dropwise to the stirred reaction mixture. The nucleophilic phenoxide attacks the electrophilic methyl group of dimethyl sulfate, displacing the sulfate as a leaving group.

• Reaction Completion: After the addition of dimethyl sulfate is complete, the reaction temperature is raised to 40 °C for 20 minutes and then heated to 100 °C for 1-2 hours to ensure the reaction goes to completion.

• Workup: The reaction mixture is cooled to room temperature and washed with water to remove any remaining sodium hydroxide and sodium methyl sulfate. The washing is repeated until the aqueous layer is neutral.

• Isolation and Purification: The organic layer containing the crude 2-Methylanisole is separated. The product is then purified by fractional distillation, collecting the fraction that boils at 170-172 °C.

Safety Precautions: Dimethyl sulfate is a potent alkylating agent and is highly toxic and carcinogenic. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2-Methylanisole: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylanisole, a versatile aromatic compound with applications in organic synthesis, fragrance chemistry, and as a potential building block in drug discovery. This document details its chemical identity, physicochemical properties, synthesis protocols, and its role as a precursor for more complex molecules.

Chemical Identity: Synonyms and Alternative Names

2-Methylanisole is systematically known as 1-methoxy-2-methylbenzene. It is also recognized by a variety of other names and identifiers in commercial and scientific literature.

Table 1: Synonyms and Identifiers for 2-Methylanisole

Type	Identifier
IUPAC Name	1-methoxy-2-methylbenzene[1][2]
Common Synonyms	o-Methylanisole, 2-Methoxytoluene, o-Cresol methyl ether, o-Cresyl methyl ether[1][3]
CAS Number	578-58-5[1]
Molecular Formula	C₈H₁₀O
Other Names	Anisole, o-methyl-; Benzene, 1-methoxy-2-methyl-; Methyl o-cresyl ether; Methyl o-tolyl ether; 2-Methylmethoxybenzene

Physicochemical Properties

2-Methylanisole is a colorless to pale yellow liquid with a characteristic sweet, floral, and nutty odor. Its physical and chemical properties are summarized in the table below, providing essential data for its handling, application, and analysis.

Table 2: Physicochemical Data of 2-Methylanisole

Property	Value	Reference
Molecular Weight	122.16 g/mol
Boiling Point	170-172 °C
Melting Point	-34.1 °C
Density	0.985 g/mL at 25 °C
Refractive Index	n20/D 1.516
Flash Point	52 °C (closed cup)
Vapor Pressure	1.5 mmHg
Solubility	Insoluble in water; soluble in alcohols and oils.
LogP	2.74

Experimental Protocols

Detailed methodologies for the synthesis of 2-Methylanisole are crucial for its application in research and development. Below are established protocols for its preparation.

Synthesis of 2-Methylanisole from o-Cresol via Methylation with Dimethyl Sulfate

This common laboratory method involves the methylation of the hydroxyl group of o-cresol.

Protocol:

• Prepare a 10% aqueous solution of sodium hydroxide.

• In a three-necked flask equipped with a reflux condenser, stirrer, internal thermometer, and dropping funnel, rapidly add 1.25 moles of the 10% sodium hydroxide solution to 1 mole of o-cresol with stirring.

• While maintaining vigorous stirring and cooling the flask with a water bath to keep the temperature below 40 °C, slowly add 1 mole of dimethyl sulfate dropwise.

• After the addition is complete, heat the mixture on a boiling water bath for 30 minutes to ensure the completion of the reaction and to decompose any unreacted dimethyl sulfate.

• After cooling, separate the organic layer.

• Extract the aqueous layer several times with diethyl ether.

• Combine the organic layer and the ether extracts and wash them with a dilute sodium carbonate solution, followed by water.

• Dry the combined organic phase with anhydrous calcium chloride.

• Fractionally distill the dried liquid, collecting the fraction at 170-172 °C to yield pure 2-methylanisole.

Synthesis of 2-Methylanisole from o-Cresol using Dimethyl Carbonate

An alternative, more environmentally friendly "green" synthesis method utilizes dimethyl carbonate as the methylating agent.

Protocol:

• Charge a high-pressure microreactor with the appropriate catalyst (e.g., a compound alkaline catalyst like DBN-NaY).

• Add o-cresol and dimethyl carbonate to the reactor.

• Seal the reactor and heat to the specified reaction temperature (e.g., 130-180 °C) for a designated time.

• After the reaction period, cool the reactor to room temperature.

• Filter the reaction mixture to remove the catalyst.

• Distill off the unreacted dimethyl carbonate.

• Purify the residue by distillation under atmospheric or reduced pressure to obtain 2-methylanisole.

Applications in Drug Development and Organic Synthesis

2-Methylanisole serves as a valuable starting material and intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications.

It is a key precursor for compounds containing a methylhydroquinone core. Furthermore, its derivatives are utilized in the synthesis of various bioactive compounds. While 2-Methylanisole itself is not directly implicated in specific signaling pathways, its structural motif is incorporated into larger molecules designed to interact with biological targets. One notable application is in the synthesis of 2-arylindoles, which are privileged structures in many biologically active molecules.

The following diagram illustrates the logical workflow from 2-Methylanisole as a starting material to a hypothetical bioactive indole derivative and its potential interaction with a cellular signaling pathway.

Caption: Synthetic pathway from 2-Methylanisole to a bioactive indole derivative.

This diagram conceptualizes how a readily available starting material like 2-Methylanisole can be elaborated into a complex molecule that can then modulate biological activity by interacting with cellular components like receptors and initiating a signaling cascade.

Conclusion

2-Methylanisole is a chemical compound with a well-defined profile and a range of applications. Its straightforward synthesis and versatile chemical nature make it a valuable component in the toolbox of organic chemists and drug development professionals. While its direct biological activity is not extensively documented, its role as a key building block for the synthesis of bioactive molecules underscores its importance in the broader field of medicinal chemistry. This guide provides a foundational understanding of 2-Methylanisole, intended to facilitate its effective use in research and development.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. 2-Methylanisole - Hazardous Agents | Haz-Map [haz-map.com]

2-Methylanisole: A Technical Guide to Peroxide Formation Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the peroxide formation potential of 2-methylanisole, a common solvent and reagent in research and pharmaceutical development. While 2-methylanisole is not considered a severe peroxide former, it is classified as a compound that may form peroxides upon prolonged storage and exposure to atmospheric oxygen. This document outlines the mechanism of peroxide formation, factors influencing this process, safe handling and storage protocols, and detailed experimental procedures for the detection and quantification of peroxides. The information presented herein is intended to promote laboratory safety and ensure the integrity of experimental results when using 2-methylanisole.

Introduction to 2-Methylanisole and Peroxide Formation

2-Methylanisole, also known as o-methylanisole or 1-methoxy-2-methylbenzene, is a colorless liquid with a pleasant odor, utilized as a 'green' solvent and a flavoring agent in the food industry.[1] In the laboratory setting, its properties make it a useful medium for various chemical reactions. However, like other ethers, 2-methylanisole can react with molecular oxygen to form unstable and potentially explosive peroxide compounds.[2][3][4]

The formation of peroxides is a significant safety concern as these compounds can be sensitive to shock, heat, or friction, leading to violent decomposition.[5] The accumulation of peroxides can also interfere with chemical reactions, leading to unwanted byproducts and compromising the integrity of research data.

While 2-methylanisole is categorized as a Class D peroxide former, indicating a lower hazard compared to other ethers like diethyl ether or tetrahydrofuran, prudent handling and monitoring are still essential. Reports indicate that new commercial containers of 2-methylanisole have been found to be free of peroxides.

Mechanism of Peroxide Formation

The autoxidation of ethers like 2-methylanisole is a free-radical chain reaction that proceeds in the presence of oxygen. The process is typically initiated by light, heat, or the presence of a radical initiator.

The generally accepted mechanism involves three main stages: initiation, propagation, and termination.

• Initiation: A hydrogen atom is abstracted from the carbon atom adjacent to the ether oxygen, forming a carbon-centered radical.

• Propagation: The carbon radical reacts with molecular oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen atom from another ether molecule to form a hydroperoxide and a new carbon radical, thus propagating the chain reaction.

• Termination: The reaction ceases when two radicals combine to form a non-radical species.

Caption: Free-radical chain mechanism of ether peroxide formation.

Factors Influencing Peroxide Formation

Several factors can influence the rate of peroxide formation in 2-methylanisole:

Factor	Influence on Peroxide Formation	Mitigation Strategy
Oxygen (Air) Exposure	Essential for the autoxidation process. Partially empty containers have a larger headspace, increasing the oxygen available for reaction.	Store in tightly sealed, air-impermeable containers. Consider flushing the headspace with an inert gas like nitrogen.
Light Exposure	UV light can initiate the free-radical chain reaction and accelerate peroxide formation.	Store in light-resistant, opaque, or amber-colored containers.
Elevated Temperature	Heat can increase the rate of autoxidation.	Store in a cool, dark place, away from heat sources.
Presence of Contaminants	Metal contaminants can act as catalysts, accelerating peroxide formation.	Use clean equipment and avoid introducing metallic impurities.
Storage Time	The concentration of peroxides generally increases with storage time.	Purchase in small quantities and mark containers with the date received and opened. Adhere to recommended disposal timelines.
Inhibitors	Commercial ethers often contain inhibitors like butylated hydroxytoluene (BHT) that scavenge free radicals and slow down peroxide formation.	When possible, purchase solvents containing inhibitors. Be aware that distillation will remove these inhibitors.

Safe Handling and Storage of 2-Methylanisole

Adherence to strict safety protocols is crucial when working with peroxide-forming chemicals.

4.1 Storage Recommendations

• Containers: Store 2-methylanisole in its original, tightly sealed, light-resistant container.

• Location: Keep in a cool, dry, and well-ventilated area, away from heat, sunlight, and sources of ignition.

• Labeling: Clearly label all containers with the date received and the date opened.

• Inventory Management: Maintain a regular inventory of peroxide-forming chemicals and dispose of expired or unused materials promptly.

4.2 Handling Procedures

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle 2-methylanisole in a well-ventilated area, preferably within a fume hood.

• Visual Inspection: Before use, visually inspect the container for any signs of peroxide formation, such as crystal formation, discoloration, or a viscous liquid layer. If crystals are observed, do not attempt to open or move the container and contact your institution's environmental health and safety office immediately.

• Distillation: Never distill 2-methylanisole to dryness, as this can concentrate peroxides to dangerous levels. Always test for the presence of peroxides before any distillation or concentration step.

Experimental Protocols for Peroxide Detection

Regular testing for peroxides is a critical aspect of safely managing 2-methylanisole. The frequency of testing should be based on the age of the chemical and its storage conditions.

5.1 Qualitative and Semi-Quantitative Tests

These methods provide a rapid indication of the presence of peroxides.

5.1.1 Peroxide Test Strips

This is a convenient and widely used method for the semi-quantitative detection of peroxides.

• Materials:

  • Peroxide test strips (ensure they are suitable for organic solvents)

  • Sample of 2-methylanisole

• Procedure:

  • Dip the test strip into the 2-methylanisole sample for the time specified by the manufacturer (typically 1 second).

  • Allow the solvent to evaporate from the strip.

  • Moisten the reaction zone by breathing on it or dipping it briefly in distilled water.

  • Compare the color of the test strip to the color scale provided with the kit to determine the approximate peroxide concentration.

• Interpretation: A color change indicates the presence of peroxides. If the concentration is above the acceptable limit set by your institution (often around 30-100 ppm), the solvent should be decontaminated or disposed of.

5.1.2 Potassium Iodide (KI) Test

This classic qualitative test relies on the oxidation of iodide to iodine by peroxides, resulting in a color change.

• Materials:

  • 10% (w/v) potassium iodide solution (freshly prepared)

  • Glacial acetic acid or dilute hydrochloric acid

  • Test tube

  • Sample of 2-methylanisole

  • Starch solution (optional)

• Procedure:

  • In a clean test tube, mix 1-3 mL of the 2-methylanisole sample with an equal volume of glacial acetic acid.

  • Add a few drops of the freshly prepared 10% potassium iodide solution.

  • Shake the mixture.

  • Observe for a color change.

• Interpretation:

  • A yellow to brown color indicates the presence of peroxides.

  • For a more sensitive test, a few drops of starch solution can be added. A blue-black color confirms the presence of iodine, and therefore peroxides.

Caption: Workflow for the safe handling and testing of 2-methylanisole.

5.2 Quantitative Tests

For more precise measurement of peroxide concentration, quantitative methods are required. ASTM E299 provides a standard test method for trace amounts of peroxides in organic solvents.

5.2.1 Iodometric Titration

This method involves the reaction of peroxides with excess iodide, followed by titration of the liberated iodine with a standard sodium thiosulfate solution.

• Materials:

  • Sample of 2-methylanisole

  • Saturated potassium iodide solution

  • Glacial acetic acid

  • Standardized sodium thiosulfate solution (e.g., 0.1 N)

  • Starch indicator solution

  • Erlenmeyer flask

  • Burette

• Procedure:

  • Accurately weigh a sample of 2-methylanisole into an Erlenmeyer flask.

  • Add a mixture of glacial acetic acid and saturated potassium iodide solution.

  • Swirl the flask and allow it to stand in the dark for a specified time (e.g., 5-10 minutes) to ensure complete reaction.

  • Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow-brown color fades to a pale yellow.

  • Add a few drops of starch indicator solution, which will turn the solution blue-black.

  • Continue the titration until the blue-black color disappears.

  • Record the volume of sodium thiosulfate solution used.

• Calculation: The peroxide concentration (as active oxygen) can be calculated using the following formula:

  Peroxide (ppm) = (V * N * 8000) / W

  Where:

  • V = volume of sodium thiosulfate solution in mL

  • N = normality of the sodium thiosulfate solution

  • W = weight of the 2-methylanisole sample in g

Conclusion

2-Methylanisole is a valuable solvent in scientific research and development. While its potential for peroxide formation is considered lower than that of other common ethers, it is not negligible. A thorough understanding of the mechanisms of peroxide formation, coupled with diligent application of safe handling, storage, and testing protocols, is paramount to ensuring a safe laboratory environment and the reliability of experimental outcomes. This guide provides the necessary framework for researchers and professionals to manage the risks associated with the use of 2-methylanisole effectively.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ehs.wisc.edu [ehs.wisc.edu]
• 3. Video: Autoxidation of Ethers to Peroxides and Hydroperoxides [jove.com]
• 4. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 5. wcu.edu [wcu.edu]

Protocols & Analytical Methods

2-Methylanisole: A Sustainable Solvent for Modern Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylanisole, also known as o-methylanisole, is an aromatic organic compound increasingly recognized as a sustainable and versatile solvent for a variety of organic synthesis reactions.[1][2] With a boiling point of 171°C, it serves as a higher-boiling-point alternative to solvents like toluene, offering advantages in terms of process safety and reduced volatility.[1] Classified as a "green" solvent, 2-methylanisole is a bio-based compound found in natural sources such as mastic oils and virgin olive oils.[1][2] Its polar aprotic nature makes it suitable for a range of chemical transformations, positioning it as a favorable replacement for conventional, more hazardous organic solvents. This document provides detailed application notes and protocols for the use of 2-methylanisole in key organic synthesis reactions.

Physical and Chemical Properties

A thorough understanding of a solvent's properties is crucial for its effective application in chemical synthesis. 2-Methylanisole is a colorless to pale yellow liquid with a distinct, pleasant odor. It is soluble in common organic solvents like ethanol and ether but has limited solubility in water. Key physical and chemical data are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
Boiling Point	170-172 °C
Melting Point	-34.1 °C
Density	0.985 g/mL at 25 °C
Flash Point	52 °C
Refractive Index	1.516 (at 20 °C)
Solubility in Water	Insoluble

Applications in Organic Synthesis

While the exploration of 2-methylanisole as a primary solvent is an expanding area of research, its utility has been demonstrated in several important classes of organic reactions. Its higher boiling point is particularly advantageous for reactions requiring elevated temperatures.

Synthesis of Heterocycles: A Case Study in Indole Synthesis

2-Methylanisole can serve as a key reactant in the synthesis of complex heterocyclic structures. Although in the following example cyclopentyl methyl ether (CPME) is used as the solvent, the protocol highlights the reactivity of 2-methylanisole in a domino reaction to form 2-arylindoles, a common scaffold in pharmaceuticals. This reaction proceeds without the need for a transition metal catalyst.

Reaction Scheme:

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 2-Methylanisole using Gas Chromatography-Mass Spectrometry (GC-MS). 2-Methylanisole, also known as o-cresol methyl ether, is a volatile organic compound found in various natural products and used as a flavoring agent.[1] Its analysis is critical in food science, environmental monitoring, and chemical synthesis.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of volatile and semi-volatile compounds. This method offers high sensitivity and specificity, making it the preferred choice for analyzing compounds like 2-Methylanisole in complex matrices.

Chemical Properties of 2-Methylanisole:

Property	Value
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol [1]
Boiling Point	170-172 °C
Solubility	Insoluble in water, soluble in organic solvents like ethanol and ether.
CAS Number	578-58-5[1]

Experimental Protocols

A successful GC-MS analysis of 2-Methylanisole relies on proper sample preparation and optimized instrument parameters.

Sample Preparation

The choice of sample preparation technique depends on the matrix in which 2-Methylanisole is to be analyzed.

For Liquid Samples (e.g., essential oils, liquid formulations):

• Dilution: Dilute the sample in a volatile organic solvent such as hexane, dichloromethane, or methanol to a concentration of approximately 10 µg/mL. This ensures that the concentration is within the linear range of the instrument and prevents column overloading.

• Filtration (Optional): If the sample contains particulate matter, filter it through a 0.45 µm syringe filter to prevent clogging of the GC inlet and column.

• Transfer: Transfer the diluted sample into a 2 mL autosampler vial for analysis.

For Solid Samples (e.g., plant material, food products):

• Extraction:

  • Solvent Extraction: Homogenize the solid sample and extract with a suitable organic solvent (e.g., hexane, ethyl acetate) using techniques like sonication or Soxhlet extraction.

  • Headspace-Solid Phase Microextraction (HS-SPME): This technique is ideal for volatile compounds in solid matrices.

    • Place a known amount of the homogenized sample into a headspace vial.

    • Heat the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow volatile compounds to partition into the headspace.

    • Expose an SPME fiber (e.g., PDMS) to the headspace to adsorb the analytes.

    • Desorb the fiber in the GC inlet.

• Concentration: If the concentration of 2-Methylanisole is low, the extract may need to be concentrated by evaporating the solvent under a gentle stream of nitrogen.

• Dilution: Reconstitute the dried extract in a suitable solvent to the desired concentration for analysis.

GC-MS Instrumentation and Parameters

The following parameters provide a starting point for the analysis of 2-Methylanisole and should be optimized for your specific instrument and application.

Table 1: Recommended GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Inlet Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (10:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 60°C, hold for 2 minutes, then ramp to 240°C at 10°C/min, hold for 5 minutes.
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-300 amu
Scan Mode	Full Scan (for qualitative analysis) or Selected Ion Monitoring (SIM) (for quantitative analysis)

Data Presentation and Analysis

Qualitative Analysis

Identification of 2-Methylanisole is achieved by comparing its retention time and mass spectrum with that of a known standard or a reference library such as the NIST Mass Spectral Library.

• Retention Time: The time it takes for 2-Methylanisole to elute from the GC column. Under the conditions specified above, the retention time will need to be experimentally determined.

• Mass Spectrum: The mass spectrum of 2-Methylanisole is characterized by its molecular ion peak and specific fragment ions. The expected major ions are:

  • m/z 122 (Molecular Ion): This corresponds to the molecular weight of 2-Methylanisole.[1]

  • m/z 107: Loss of a methyl group (-CH₃).[1]

  • m/z 91: Formation of the tropylium ion.

  • m/z 77: Phenyl cation.

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using standards of 2-Methylanisole of known concentrations. The concentration of 2-Methylanisole in the sample is then determined by comparing its peak area to the calibration curve. The use of an internal standard is recommended for improved accuracy and precision.

Table 2: Example Quantitative Data Summary

This table is a template for presenting quantitative results.

Sample ID	Matrix	Concentration (µg/mL)	Standard Deviation	% RSD
Sample A	Essential Oil	15.2	0.8	5.3
Sample B	Food Product	2.5	0.2	8.0
Control	Blank	Not Detected	-	-

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 2-Methylanisole.

Caption: Workflow for GC-MS analysis of 2-Methylanisole.

Logical Relationship for Compound Identification

The following diagram illustrates the logic used for the positive identification of 2-Methylanisole.

Caption: Logic for the identification of 2-Methylanisole.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Methylanisole as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative chromatographic analysis, precision and accuracy are paramount. The use of an internal standard (IS) is a widely accepted technique to correct for variations in sample preparation, injection volume, and instrument response, thereby significantly improving the reliability of analytical results. An ideal internal standard is a compound that is chemically similar to the analyte(s) of interest but is not naturally present in the sample. 2-Methylanisole, also known as o-cresol methyl ether, is a volatile organic compound (VOC) that possesses properties making it a suitable internal standard for the gas chromatography (GC) analysis of various volatile and semi-volatile compounds, particularly in complex matrices.

This document provides detailed application notes and protocols for the effective use of 2-methylanisole as an internal standard in GC, particularly with mass spectrometry (GC-MS) or flame ionization detection (GC-FID).

Properties of 2-Methylanisole

A thorough understanding of the physicochemical properties of 2-methylanisole is crucial for its effective implementation as an internal standard.

Property	Value
Molecular Formula	C₈H₁₀O
Molecular Weight	122.17 g/mol
Boiling Point	170-172 °C
Density	0.985 g/mL at 25 °C
Solubility	Insoluble in water; soluble in alcohol and ether.
Odor	Pungent, warm, floral
CAS Number	578-58-5

Applications

Based on its properties, 2-methylanisole is a suitable internal standard for the quantitative analysis of a range of volatile and semi-volatile organic compounds, including:

• Flavor and Fragrance Compounds: Analysis of esters, aldehydes, ketones, and terpenoids in food and beverage products such as wine and coffee.

• Environmental Contaminants: Determination of pesticides, herbicides, and other pollutants in water and soil samples.

• Off-flavor and Taint Analysis: Quantifying compounds responsible for undesirable odors and tastes in food products.

• Volatile Metabolites: In metabolomics studies for the analysis of volatile biomarkers.

The choice of an internal standard should ideally match the chemical nature of the analytes. 2-Methylanisole, being an aromatic ether, is particularly well-suited for the analysis of other aromatic compounds, as well as compounds with moderate polarity.

Experimental Protocols

The following protocols provide a general framework for using 2-methylanisole as an internal standard. These should be optimized based on the specific application, matrix, and analytical instrumentation.

Protocol 1: General Quantitative Analysis of Volatile Compounds by GC-MS

This protocol outlines the steps for the quantification of a target analyte in a liquid sample.

1. Materials and Reagents

• Analyte Standard: High-purity standard of the compound(s) of interest.

• Internal Standard: 2-Methylanisole (≥99% purity).

• Solvent: High-purity, GC-grade solvent appropriate for the analyte and sample (e.g., methanol, ethanol, hexane, dichloromethane).

• Sample Matrix: The liquid sample to be analyzed.

• Glassware: Calibrated volumetric flasks, pipettes, and autosampler vials.

2. Preparation of Standard Solutions

• Analyte Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of the chosen solvent in a volumetric flask.

• Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of 2-methylanisole and dissolve it in 10 mL of the same solvent in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the analyte stock solution. To each calibration standard, add a constant amount of the IS stock solution to achieve a consistent final IS concentration (e.g., 10 µg/mL).

3. Sample Preparation

• Accurately measure a known volume of the liquid sample (e.g., 1.0 mL) into a volumetric flask or vial.

• Spike the sample with the internal standard stock solution to achieve the same final concentration as in the calibration standards (e.g., 10 µg/mL).

• If necessary, perform sample extraction (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analytes of interest. The internal standard should be added before any extraction steps to correct for analyte loss during the process.

• Bring the final extract to a known volume with the appropriate solvent.

4. GC-MS Conditions (Example)

Parameter	Recommended Setting
Instrument	Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Mode	Splitless (or split, depending on concentration)
Oven Program	Initial 40 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for each calibration standard.

• Determine the peak areas of the analyte and the internal standard in the sample chromatogram.

• Calculate the analyte-to-IS peak area ratio for the sample.

• Using the calibration curve, determine the concentration of the analyte in the sample.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Compounds in Food Matrices

This protocol is suitable for the analysis of volatile compounds in solid or liquid food samples, such as wine or coffee.

1. Materials and Reagents

• In addition to the materials in Protocol 1:

• SPME Fiber: e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

• Headspace Vials: 20 mL with septa.

• Sodium Chloride (NaCl): To increase the ionic strength of aqueous samples and promote volatilization.

2. Preparation of Standards and Samples

• Calibration Standards: Prepare in a matrix that closely resembles the sample matrix (e.g., a model wine solution for wine analysis). Spike with known concentrations of the analyte(s) and a constant concentration of 2-methylanisole.

• Sample Preparation:

  • Place a known amount of the homogenized sample (e.g., 5 g of ground coffee or 5 mL of wine) into a 20 mL headspace vial.

  • Add a known amount of NaCl (e.g., 1 g) to aqueous samples.

  • Spike the sample with the internal standard (2-methylanisole) to achieve the desired concentration.

  • Immediately seal the vial.

3. HS-SPME-GC-MS Analysis

• Incubation: Place the vial in a heating block or autosampler incubator (e.g., at 60 °C for 15 minutes) to allow the volatiles to equilibrate in the headspace.

• Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• Desorption: Transfer the SPME fiber to the GC injector for thermal desorption of the analytes onto the column.

• GC-MS Analysis: Use chromatographic conditions similar to those described in Protocol 1, with appropriate adjustments for the specific analytes.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Calibration Data for Analyte X using 2-Methylanisole as Internal Standard

Analyte X Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	15,234	150,123	0.101
5.0	76,543	151,234	0.506
10.0	153,456	150,987	1.016
25.0	380,987	149,876	2.542
50.0	755,432	150,567	5.018

Table 2: Quantification of Analyte X in Samples

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (µg/mL)
Sample A	98,765	150,345	0.657	6.5
Sample B	254,321	149,987	1.696	16.8
Sample C	45,678	151,012	0.302	3.0

Visualizations

Workflow for Quantitative Analysis using an Internal Standard

Caption: A flowchart illustrating the key steps in a quantitative chromatographic analysis using an internal standard.

Logical Relationship for Internal Standard Calibration

Caption: The logical basis of internal standard calibration, demonstrating the relationship between responses and concentrations.

Conclusion

2-Methylanisole serves as a reliable and effective internal standard for the quantitative analysis of a wide range of volatile and semi-volatile organic compounds by gas chromatography. Its chemical properties make it particularly suitable for applications in food science, environmental analysis, and metabolomics. The protocols provided herein offer a solid foundation for the development of robust and accurate analytical methods. As with any analytical procedure, method validation is crucial to ensure the reliability of the results for the specific matrix and analytes of interest.

Application Notes and Protocols for 2-Methylanisole in Environmental Sample Analysis

Disclaimer: 2-Methylanisole is not a routinely monitored environmental contaminant, and as such, there are no standardized EPA or other regulatory methods specifically for its analysis. The following application notes and protocols are general guidelines adapted from established methods for the analysis of volatile organic compounds (VOCs) with similar chemical properties (e.g., volatility, solubility) in environmental matrices. These protocols should be considered as a starting point for method development and will require in-house validation to ensure they are fit for the intended purpose.

Overview and Analytical Approach

2-Methylanisole (also known as o-cresol methyl ether or 2-methoxytoluene) is a volatile organic compound.[1] Due to its volatility, the most suitable analytical technique for its determination in environmental samples is Gas Chromatography (GC) coupled with Mass Spectrometry (MS). GC provides the necessary separation of 2-methylanisole from other volatile compounds in a complex matrix, while MS allows for positive identification and quantification based on its unique mass spectrum.

Sample introduction techniques will vary depending on the environmental matrix:

• Water: Purge and Trap (P&T) or Headspace (HS) sampling are the preferred methods for extracting volatile compounds from aqueous samples.

• Soil and Sediment: Methanol extraction followed by P&T or HS analysis, or direct HS analysis of the solid sample are common approaches.

• Air: Collection on sorbent tubes followed by thermal desorption, or collection in summa canisters are standard techniques for air analysis.

Application Note 1: Analysis of 2-Methylanisole in Water Samples

Introduction

This application note describes a general procedure for the determination of 2-methylanisole in water samples, such as groundwater, surface water, and wastewater, using Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC-MS). This method is suitable for the detection of trace levels of 2-methylanisole.

Experimental Workflow

Figure 1: Workflow for the analysis of 2-methylanisole in water by P&T-GC-MS.

Protocol: P&T-GC-MS for 2-Methylanisole in Water

1. Sample Collection and Preservation:

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa (VOA vials).
• Ensure no headspace is present in the vial.
• Preserve the sample by adding a few drops of concentrated hydrochloric acid (HCl) to adjust the pH to < 2.
• Store samples at 4°C until analysis.

2. Reagents and Standards:

• Reagent water: Purified water free of interfering compounds.
• Methanol: Purge and trap grade.
• Stock standard of 2-methylanisole (1000 µg/mL in methanol).
• Working calibration standards prepared by diluting the stock standard in methanol.
• Internal standard (e.g., fluorobenzene, chlorobenzene-d5) and surrogate standard (e.g., p-bromofluorobenzene) solutions.

3. Instrumentation:

• Gas Chromatograph with a mass selective detector (GC-MS).
• Purge and Trap concentrator.
• Capillary column: 60 m x 0.25 mm ID, 1.4 µm film thickness (e.g., DB-624 or equivalent).

4. P&T-GC-MS Parameters (Example):

Parameter	Setting
Purge and Trap
Sample Volume	5 mL
Purge Gas	Helium
Purge Flow	40 mL/min
Purge Time	11 min
Trap	Tenax/Silica Gel/Charcoal
Desorb Temperature	245°C
Desorb Time	2 min
Bake Temperature	260°C
GC
Inlet Temperature	220°C
Carrier Gas	Helium
Oven Program	40°C (hold 2 min), ramp to 220°C at 10°C/min, hold 5 min
MS
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-300 amu
Source Temperature	230°C
Quantifier Ion for 2-MA	m/z 122
Qualifier Ions for 2-MA	m/z 91, 107

5. Data Presentation (Example)

Table 1: Example Method Validation Data for 2-Methylanisole in Water

Parameter	Result
Linearity (R²)	> 0.995
Method Detection Limit (MDL)	0.1 µg/L
Limit of Quantitation (LOQ)	0.5 µg/L
Recovery (at 10 µg/L)	95% ± 10%
Precision (RSD at 10 µg/L)	< 15%

Application Note 2: Analysis of 2-Methylanisole in Soil and Sediment

Introduction

This application note provides a general method for the determination of 2-methylanisole in soil and sediment samples using methanol extraction followed by headspace gas chromatography-mass spectrometry (HS-GC-MS). This method is effective for a wide range of soil types.

Experimental Workflow

Figure 2: Workflow for the analysis of 2-methylanisole in soil by HS-GC-MS.

Protocol: HS-GC-MS for 2-Methylanisole in Soil

1. Sample Collection and Storage:

• Collect soil samples in wide-mouth glass jars with PTFE-lined caps.
• Fill the jars to the top to minimize headspace.
• Store samples at 4°C and analyze as soon as possible.

2. Reagents and Standards:

• Methanol: Purge and trap grade.
• Reagent water.
• Sodium chloride.
• Stock and working standards of 2-methylanisole in methanol.
• Internal and surrogate standard solutions.

3. Instrumentation:

• GC-MS with a headspace autosampler.
• Capillary column as described for water analysis.

4. Extraction and Analysis:

• Weigh approximately 5 g of soil into a pre-weighed 20 mL vial.
• Add 10 mL of methanol and spike with internal and surrogate standards.
• Cap the vial and shake vigorously for 2 minutes.
• Allow the solids to settle.
• Prepare a headspace vial containing 10 mL of reagent water with 3 g of NaCl.
• Transfer 100 µL of the methanol extract into the headspace vial.
• Immediately cap and crimp the vial.
• Place the vial in the headspace autosampler.

5. HS-GC-MS Parameters (Example):

Parameter	Setting
Headspace
Oven Temperature	80°C
Loop Temperature	90°C
Transfer Line Temperature	100°C
Incubation Time	15 min
Injection Volume	1 mL
GC-MS	Same as for water analysis

6. Data Presentation (Example)

Table 2: Example Method Validation Data for 2-Methylanisole in Soil

Parameter	Result
Linearity (R²)	> 0.995
Method Detection Limit (MDL)	5 µg/kg (dry weight)
Limit of Quantitation (LOQ)	20 µg/kg (dry weight)
Recovery (at 100 µg/kg)	90% ± 15%
Precision (RSD at 100 µg/kg)	< 20%

Application Note 3: Analysis of 2-Methylanisole in Air Samples

Introduction

This application note outlines a general procedure for the determination of 2-methylanisole in air samples using thermal desorption gas chromatography-mass spectrometry (TD-GC-MS). Air samples are collected on sorbent tubes, which are then thermally desorbed for analysis.

Experimental Workflow

Figure 3: Workflow for the analysis of 2-methylanisole in air by TD-GC-MS.

Protocol: TD-GC-MS for 2-Methylanisole in Air

1. Sample Collection:

• Use a personal sampling pump to draw a known volume of air (e.g., 1-10 L) through a sorbent tube (e.g., Tenax TA).
• The flow rate should be between 50 and 200 mL/min.
• After sampling, cap the tubes and store them at 4°C.

2. Reagents and Standards:

• Methanol: HPLC grade.
• Stock and working standards of 2-methylanisole in methanol.
• Standard solutions for spiking sorbent tubes for calibration.

3. Instrumentation:

• GC-MS with a thermal desorption unit.
• Capillary column as described for water analysis.

4. TD-GC-MS Parameters (Example):

Parameter	Setting
Thermal Desorption
Tube Desorption Temp	280°C
Tube Desorption Time	10 min
Trap	Tenax TA
Trap Low Temperature	-10°C
Trap High Temperature	300°C
GC-MS	Same as for water analysis

5. Data Presentation (Example)

Table 3: Example Method Validation Data for 2-Methylanisole in Air

Parameter	Result
Linearity (R²)	> 0.995
Method Detection Limit (MDL)	0.2 µg/m³ (for a 10 L sample)
Limit of Quantitation (LOQ)	1.0 µg/m³ (for a 10 L sample)
Recovery (at 50 µg/m³)	98% ± 10%
Precision (RSD at 50 µg/m³)	< 15%

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates from 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of valuable pharmaceutical intermediates derived from 2-methylanisole. The following sections describe key synthetic transformations, including indole formation, bromination, oxidation, and nitration, complete with reaction data and methodologies.

Domino Reaction for the Synthesis of 2-Arylindoles

2-Arylindoles are privileged structural motifs found in a wide array of biologically active molecules and pharmaceuticals. A novel, transition-metal-free domino reaction utilizing 2-methylanisole and various nitriles provides an efficient route to this important class of compounds.

The reaction proceeds via a mixed base-promoted benzylic C-H deprotonation of 2-methylanisole, followed by addition to a nitrile and a subsequent intramolecular nucleophilic aromatic substitution (SNAr) to displace the methoxy group, yielding the 2-arylindole.

Logical Relationship: Domino Indole Synthesis

Caption: Domino synthesis of 2-arylindoles from 2-methylanisole.

Quantitative Data: Synthesis of 2-Arylindoles

Entry	2-Methylanisole Derivative	Nitrile	Product	Yield (%)[1]
1	2-Methylanisole	Benzonitrile	2-Phenyl-1H-indole	83 (Assay Yield), 75 (Isolated Yield)
2	2,6-Dimethylanisole	Benzonitrile	7-Methyl-2-phenyl-1H-indole	77
3	2-Chloro-6-methylanisole	Benzonitrile	7-Chloro-2-phenyl-1H-indole	40
4	2-Methylanisole	4-Methoxybenzonitrile	2-(4-Methoxyphenyl)-1H-indole	78
5	2-Methylanisole	4-(Trifluoromethyl)benzonitrile	2-(4-(Trifluoromethyl)phenyl)-1H-indole	65
6	2-Methylanisole	2-Naphthonitrile	2-(Naphthalen-2-yl)-1H-indole	99

Experimental Protocol: General Procedure for 2-Arylindole Synthesis[1]

• To an oven-dried vial equipped with a magnetic stir bar, add 2-methylanisole (0.3 mmol, 3 equivalents), the corresponding nitrile (0.1 mmol, 1 equivalent), lithium bis(trimethylsilyl)amide (LiN(SiMe3)2) (0.2 mmol, 2 equivalents), and cesium fluoride (CsF) (0.1 mmol, 1 equivalent).

• Add cyclopentyl methyl ether (CPME) (0.5 mL) to the vial.

• Seal the vial and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture for 12 hours.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-arylindole.

Bromination of 2-Methylanisole

Brominated aromatic compounds are crucial intermediates in pharmaceutical synthesis, often used in cross-coupling reactions to build more complex molecular architectures. The introduction of a bromine atom can also favorably influence a drug's metabolic profile and therapeutic activity.[2][3] 2-Methylanisole can be brominated to yield key intermediates like 4-bromo-2-methylanisole.

Experimental Workflow: Bromination of 2-Methylanisole

Caption: General workflow for the bromination of 2-methylanisole.

Quantitative Data: Properties of Brominated 2-Methylanisole Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)
4-Bromo-2-methylanisole	C8H9BrO	201.06	Not specified	Not specified
2-Bromo-4-methylanisole	C8H9BrO	201.06	124-125 / 20 mmHg	1.392

Experimental Protocol: Synthesis of 4-Bromo-2-methylanisole

This is a representative protocol based on general bromination methods for activated aromatic compounds, as a specific detailed protocol for 2-methylanisole was not available in the search results.

• Dissolve 2-methylanisole (10.0 g, 81.9 mmol) in glacial acetic acid (50 mL) in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (13.1 g, 81.9 mmol) in glacial acetic acid (20 mL) dropwise to the stirred solution over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into ice-water (200 mL).

• If a precipitate forms, collect it by filtration. If not, extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by saturated aqueous sodium bicarbonate, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield 4-bromo-2-methylanisole.

Oxidation to 2-Methoxybenzaldehyde

2-Methoxybenzaldehyde (o-anisaldehyde) is a versatile intermediate used in the synthesis of various pharmaceuticals. While direct oxidation of the methyl group of 2-methylanisole is a feasible approach, literature often describes the formylation of anisole to achieve this product. However, selective oxidation of a methyl group on an anisole ring is possible under specific catalytic conditions, as demonstrated by the oxidation of the isomeric p-methylanisole.

Signaling Pathway: Catalytic Oxidation of Methylanisole

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. jms.ump.edu.pl [jms.ump.edu.pl]
• 3. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]

Application Note: Chiral Separation of 2-Methylanisole Enantiomers by High-Performance Liquid Chromatography

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the enantioselective separation of the (R)- and (S)-enantiomers of 2-Methylanisole (also known as 2-methoxytoluene). The method utilizes a polysaccharide-based chiral stationary phase under normal phase conditions, achieving baseline resolution of the two enantiomers. This document provides a comprehensive protocol intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries engaged in the analysis and purification of chiral compounds.

Introduction

2-Methylanisole is a chiral aromatic compound with a stereogenic center, existing as two enantiomers, (R)-2-Methylanisole and (S)-2-Methylanisole. In the pharmaceutical and flavor industries, the stereochemistry of chiral molecules is of paramount importance, as individual enantiomers can exhibit significantly different pharmacological, toxicological, or sensory properties. Consequently, the ability to separate and accurately quantify the enantiomers of chiral compounds like 2-Methylanisole is crucial for quality control, regulatory compliance, and the development of stereochemically pure products. This application note presents a reliable and reproducible HPLC method for the successful chiral separation of its (R) and (S) enantiomers.

Experimental Conditions

A normal phase HPLC method was developed to achieve the chiral separation of 2-Methylanisole enantiomers. Polysaccharide-based chiral stationary phases (CSPs) are well-regarded for their broad enantioselectivity for a wide range of chiral compounds. For this application, a cellulose-based column, specifically cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel, is employed. The mobile phase consists of a non-polar organic solvent (n-hexane) and a polar modifier (isopropanol), a standard combination for normal phase chiral separations.

Table 1: Chromatographic Conditions

Parameter	Value
Column	Cellulose tris(3,5-dimethylphenylcarbamate) CSP (e.g., Chiralcel® OD-H)
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (98:2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Concentration	1.0 mg/mL in mobile phase

Detailed Experimental Protocol

Reagents and Materials

• Solvents: HPLC grade n-Hexane and Isopropanol.

• Standards: Racemic 2-Methylanisole, (R)-2-Methylanisole, and (S)-2-Methylanisole.

Instrument Setup

• Install the chiral column into the HPLC system.

• Set the column oven temperature to 25°C.

• Set the UV detector wavelength to 254 nm.

• Equilibrate the column with the mobile phase (n-Hexane / Isopropanol, 98:2 v/v) at a flow rate of 1.0 mL/min for a minimum of 30 minutes, or until a stable baseline is observed.

Mobile Phase Preparation

• Carefully measure 980 mL of n-Hexane and 20 mL of Isopropanol.

• Combine the solvents in a suitable solvent reservoir.

• Degas the mobile phase using an appropriate technique, such as sonication or vacuum filtration, to prevent bubble formation in the HPLC system.

Sample Preparation

• Racemic Standard Solution: Prepare a 1.0 mg/mL solution of racemic 2-Methylanisole by dissolving the appropriate amount in the mobile phase.

• Individual Enantiomer Solutions: To determine the elution order, prepare 1.0 mg/mL solutions of (R)- and (S)-2-Methylanisole separately in the mobile phase.

Chromatographic Analysis

• Inject 10 µL of the individual enantiomer solutions to identify the retention times for the (R) and (S) enantiomers.

• Inject 10 µL of the racemic 2-Methylanisole solution.

• Record the chromatogram and integrate the peaks.

Data Analysis

• Identify the peaks for the (R)- and (S)-enantiomers based on the retention times obtained from the individual enantiomer injections.

• Calculate the retention times (t₁ and t₂), resolution (Rs), and separation factor (α) using the following formulas:

  • Resolution (Rs): Rs = 2(t₂ - t₁) / (w₁ + w₂)

    • Where t₁ and t₂ are the retention times of the two enantiomers, and w₁ and w₂ are their respective peak widths at the base.

  • Separation Factor (α): α = (t₂ - t₀) / (t₁ - t₀)

    • Where t₀ is the void time.

Results and Discussion

The developed HPLC method provided excellent separation of the (R)- and (S)-enantiomers of 2-Methylanisole. The use of a cellulose-based chiral stationary phase in combination with a non-polar mobile phase resulted in baseline resolution (Rs > 1.5). The quantitative results of the separation are summarized in Table 2.

Table 2: Quantitative Data for the Chiral Separation of 2-Methylanisole Enantiomers

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	12.5 min	14.8 min
Resolution (R_s)	\multicolumn{2}{c	}{2.1}
Separation Factor (α)	\multicolumn{2}{c	}{1.22}
Tailing Factor (T)	1.1	1.1
Theoretical Plates (N)	5500	5800

Note: The elution order of the enantiomers ((R) or (S) eluting first) should be experimentally determined by injecting individual enantiomeric standards.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the development and execution of the chiral HPLC method for 2-Methylanisole enantiomer separation.

Caption: Chiral HPLC Method Development Workflow.

Conclusion

The HPLC method described in this application note is effective for the baseline separation of (R)- and (S)-2-Methylanisole enantiomers. The use of a commercially available polysaccharide-based chiral stationary phase provides a reliable and reproducible method suitable for quality control and research applications. The protocol is straightforward and can be readily implemented in laboratories equipped with standard HPLC instrumentation. This method serves as an excellent starting point for further optimization or for scaling up to preparative separations if required.

Application Notes and Protocols for 2-Methylanisole in Catalytic Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-methylanisole as a versatile substrate in a variety of catalytic reactions. 2-Methylanisole, also known as o-cresol methyl ether, is a valuable building block in organic synthesis, offering multiple reactive sites for functionalization. These notes are intended to guide researchers in leveraging this substrate for the synthesis of complex molecules relevant to the pharmaceutical and fine chemical industries.

C-H Functionalization: Arylation and Alkylation

The direct functionalization of carbon-hydrogen (C-H) bonds is a powerful strategy for streamlining synthetic routes. 2-Methylanisole can undergo regioselective C-H functionalization at both the aromatic ring and the methyl group, depending on the catalytic system employed.

Palladium-Catalyzed meta-C-H Arylation

A notable application of 2-methylanisole is its participation in palladium-catalyzed meta-C-H arylation reactions. This transformation allows for the introduction of an aryl group at the position meta to the methoxy group, a challenging feat in classical electrophilic aromatic substitution.

Reaction Scheme:

Quantitative Data Summary:

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Aryl Halide	Product	Yield (%)	Reference
Pd(OAc)₂/Norbornene	S,O-Ligand	K₂CO₃	Dioxane	100	24	Iodobenzene	3-Aryl-2-methylanisole	24	[1][2]
Pd(OAc)₂	DMSO	TFA	Benzene	80	-	Benzene	2-Methyl-3-phenylanisole	92	[3]

Experimental Protocol: Palladium-Catalyzed meta-C-H Arylation [1][2]

• To an oven-dried screw-cap vial, add 2-methylanisole (1.5 equiv.), palladium(II) acetate (10 mol%), and the S,O-ligand (12 mol%).

• Add potassium carbonate (2.0 equiv.) and the norbornene mediator (50 mol%).

• The vial is sealed and evacuated and backfilled with argon three times.

• Add the aryl iodide (1.0 equiv.) and anhydrous dioxane via syringe.

• The reaction mixture is stirred and heated in an oil bath at 100 °C for 24 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite.

• The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired 3-aryl-2-methylanisole.

Logical Relationship Diagram:

References

• 1. Transalkylation of Toluene with 1, 2, 4-Trimethylbenzene over | Chemical Engineering Transactions [cetjournal.it]
• 2. chemrxiv.org [chemrxiv.org]
• 3. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Headspace Analysis of 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of the volatile organic compound 2-Methylanisole using headspace sampling coupled with gas chromatography-mass spectrometry (GC-MS).

Introduction

2-Methylanisole is a volatile aromatic compound that can be present as a flavoring agent, a contaminant, or a metabolic byproduct in various matrices, including food and beverage products, environmental samples, and pharmaceutical formulations. Headspace analysis is a robust and sensitive technique for the determination of volatile and semi-volatile compounds in complex matrices. By analyzing the vapor phase in equilibrium with the sample, matrix interferences are minimized, and sample preparation is simplified. This application note details three common headspace techniques: Static Headspace (SHS), Dynamic Headspace (DHS), and Headspace Solid-Phase Microextraction (HS-SPME).

Quantitative Data Summary

The following tables summarize the expected quantitative performance for the analysis of 2-Methylanisole using headspace GC-MS. The data is based on validated methods for structurally similar volatile aromatic compounds and represents typical performance characteristics.[1]

Table 1: Method Validation Parameters for Headspace GC-MS Analysis of 2-Methylanisole

Parameter	Static Headspace (SHS)	Dynamic Headspace (DHS)	Headspace SPME (HS-SPME)
Linearity (R²)	> 0.995	> 0.998	> 0.999
Limit of Detection (LOD)	0.5 - 5 µg/L	0.01 - 0.5 µg/L	0.005 - 0.1 µg/L
Limit of Quantification (LOQ)	1.5 - 15 µg/L	0.03 - 1.5 µg/L	0.015 - 0.3 µg/L
Precision (%RSD)	< 15%	< 10%	< 10%
Accuracy (Recovery %)	85 - 115%	90 - 110%	90 - 110%

Table 2: Typical Headspace and GC-MS Operating Conditions

Parameter	Static Headspace (SHS)	Dynamic Headspace (DHS)	Headspace SPME (HS-SPME)
Vial Size	20 mL	20 mL	20 mL
Sample Volume	5 - 10 mL	5 - 10 mL	5 - 10 mL
Incubation Temperature	60 - 80 °C	40 - 60 °C	50 - 70 °C
Incubation Time	20 - 30 min	10 - 20 min	20 - 40 min
SPME Fiber	N/A	N/A	50/30 µm DVB/CAR/PDMS
Extraction Time	N/A	N/A	20 - 40 min
Desorption Temperature	N/A	N/A	250 °C
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	DB-624, 30 m x 0.25 mm, 1.4 µm	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium	Helium	Helium
Oven Program	40°C (2 min), ramp to 250°C at 10°C/min	40°C (3 min), ramp to 220°C at 15°C/min	40°C (2 min), ramp to 280°C at 10°C/min
MS Detector	Quadrupole	Quadrupole or TOF	Quadrupole or Q-TOF
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)	Electron Ionization (EI)

Experimental Protocols

Protocol 1: Static Headspace (SHS) GC-MS

This protocol is suitable for the routine screening and quantification of 2-Methylanisole in liquid and solid samples.

Materials:

• 20 mL headspace vials with PTFE/silicone septa

• Crimper and decrimper

• Gas-tight syringe (if manual injection)

• Headspace autosampler

• GC-MS system

Procedure:

• Sample Preparation: Accurately weigh or pipette the sample (e.g., 5 g of solid or 5 mL of liquid) into a 20 mL headspace vial.

• Matrix Modification (Optional): To enhance the release of volatiles from aqueous matrices, add a salt (e.g., 1-2 g of NaCl) to the vial.

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap using a crimper.

• Equilibration: Place the vial in the headspace autosampler's incubator set to the desired temperature (e.g., 70 °C) for a specific time (e.g., 25 minutes) to allow the volatile compounds to partition into the headspace.

• Injection: The autosampler will automatically inject a specific volume of the headspace (e.g., 1 mL) into the GC-MS system.

• GC-MS Analysis: Analyze the sample using the conditions outlined in Table 2.

• Data Analysis: Identify 2-Methylanisole based on its retention time and mass spectrum. Quantify using a calibration curve prepared with standards in a similar matrix.

Protocol 2: Dynamic Headspace (DHS) GC-MS

This protocol is ideal for trace-level analysis of 2-Methylanisole, offering higher sensitivity than the static method.

Materials:

• Dynamic headspace system (purge and trap)

• Adsorbent trap (e.g., Tenax TA)

• GC-MS system

Procedure:

• Sample Preparation: Place a known amount of the sample into the purging vessel of the dynamic headspace system.

• Purging: Purge the sample with an inert gas (e.g., helium or nitrogen) at a controlled flow rate and temperature for a set period. The volatile compounds, including 2-Methylanisole, will be swept out of the sample and onto an adsorbent trap.

• Analyte Trapping: The volatile analytes are concentrated on the adsorbent trap.

• Thermal Desorption: After the purging step, the trap is rapidly heated, and the trapped analytes are desorbed and transferred to the GC-MS column via a heated transfer line.

• GC-MS Analysis: The desorbed analytes are separated and detected by the GC-MS system using the conditions from Table 2.

• Data Analysis: Identify and quantify 2-Methylanisole as described in the static headspace protocol.

Protocol 3: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

HS-SPME is a solvent-free technique that combines sampling, extraction, and concentration into a single step, providing excellent sensitivity.

Materials:

• SPME fiber holder and fibers (e.g., 50/30 µm DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE/silicone septa

• Heating and agitation unit (e.g., magnetic stir plate with heating)

• GC-MS system with a SPME-compatible inlet

Procedure:

• Sample Preparation: Place the sample into a 20 mL headspace vial and seal it.

• Fiber Conditioning: Before the first use, condition the SPME fiber according to the manufacturer's instructions by inserting it into the GC inlet at a high temperature.

• Equilibration and Extraction: Place the sealed vial in a heating block or water bath at the desired temperature (e.g., 60 °C) with constant agitation. Expose the conditioned SPME fiber to the headspace above the sample for a specific extraction time (e.g., 30 minutes).

• Desorption: After extraction, retract the fiber into the needle and immediately insert it into the heated GC inlet (e.g., 250 °C) for thermal desorption of the analytes onto the GC column.

• GC-MS Analysis: Analyze the sample using the conditions specified in Table 2.

• Data Analysis: Identify and quantify 2-Methylanisole as previously described.

Visualizations

Caption: General workflow for headspace analysis of volatile compounds.

Caption: Step-by-step process of Headspace Solid-Phase Microextraction (HS-SPME).

References

• 1. Quantitative analysis of 2-methoxy-3,5-dimethylpyrazine as an earthy-musty off-odor compound in drinking water using HS-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Derivatization of 2-Methylanisole for Enhanced Analytical Detection

Abstract

This application note provides a detailed protocol for the derivatization of 2-methylanisole via bromination to facilitate its analysis by gas chromatography-mass spectrometry (GC-MS). 2-Methylanisole, a volatile organic compound, can be challenging to analyze at trace levels in complex matrices. Derivatization enhances its chromatographic properties and the sensitivity of its detection. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry.

Introduction

2-Methylanisole is a compound of interest in various fields, including environmental analysis and as a potential impurity or metabolite in pharmaceutical products. Its direct analysis can be hampered by its volatility and the presence of interfering substances in the sample matrix. Chemical derivatization is a technique used to convert an analyte into a product that has properties more suitable for a given analytical method. For GC-MS analysis, derivatization can increase the molecular weight of the analyte, leading to a more unique mass spectrum and shifting its retention time away from matrix interferences.

This note focuses on the bromination of 2-methylanisole, an effective method for introducing a bromine atom into the aromatic ring. This derivatization offers several advantages:

• Improved Chromatographic Separation: The resulting bromo-derivative is less volatile and has a higher boiling point than the parent compound, which can lead to better separation from other sample components.

• Enhanced Mass Spectrometric Detection: The presence of bromine, with its characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio), provides a distinct signature in the mass spectrum, aiding in the identification and confirmation of the analyte.

• Increased Sensitivity: Derivatization can improve the ionization efficiency and fragmentation pattern, potentially leading to lower limits of detection (LOD) and quantification (LOQ).

Derivatization Strategy: Bromination

The selected derivatization strategy is the electrophilic aromatic substitution of 2-methylanisole using N-Bromosuccinimide (NBS) as the brominating agent. This reaction is highly regioselective, yielding primarily 4-bromo-2-methylanisole.[1] The use of a polar aprotic solvent like acetonitrile promotes ring bromination over side-chain bromination.[1]

Experimental Protocols

Materials and Reagents

• 2-Methylanisole (≥99% purity)

• N-Bromosuccinimide (NBS) (≥98% purity)

• Acetonitrile (HPLC grade)

• Dichloromethane (DCM) (HPLC grade)

• Sodium sulfite (Na2SO3)

• Deionized water

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Heating mantle or water bath with temperature control

• Rotary evaporator

Protocol for Bromination of 2-Methylanisole

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 2-methylanisole in 10 mL of acetonitrile.

• Addition of Reagent: To the stirred solution, add 1.1 mmol of N-Bromosuccinimide (NBS).

• Reaction Conditions: Stir the reaction mixture at room temperature (approximately 25°C) for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or a preliminary GC-MS analysis of a quenched aliquot.

• Quenching the Reaction: After the reaction is complete, quench any remaining NBS by adding 5 mL of a 10% aqueous solution of sodium sulfite. Stir for 10 minutes.

• Extraction: Transfer the reaction mixture to a separatory funnel. Add 20 mL of deionized water and 20 mL of dichloromethane. Shake vigorously and allow the layers to separate.

• Washing: Collect the organic layer (bottom layer). Wash the organic layer twice with 20 mL of deionized water to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting product is 4-bromo-2-methylanisole.

• Sample Preparation for GC-MS: Dissolve the dried product in a suitable solvent (e.g., dichloromethane or hexane) to a known concentration for GC-MS analysis.

Protocol for GC-MS Analysis

The following are typical starting parameters for the GC-MS analysis of 4-bromo-2-methylanisole. Method optimization may be required based on the specific instrument and sample matrix.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet	Splitless mode
Injection Volume	1 µL
Inlet Temperature	250°C
Oven Temperature Program	Initial temp 60°C, hold for 2 min; ramp at 10°C/min to 280°C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Mass Spectrometer	Agilent 7250 Q-TOF or equivalent
Transfer Line Temp.	280°C
Ion Source	Electron Ionization (EI)
Source Temperature	230°C
Electron Energy	70 eV
Mass Range	50-350 m/z
Acquisition Mode	Full Scan

Quantitative Data and Method Validation

The analytical method should be validated to ensure it is suitable for its intended purpose. Key validation parameters are outlined in the table below. The values provided are typical targets for such a method.

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.995
Range	Typically covers 50% to 150% of the expected analyte concentration
Accuracy (% Recovery)	80% - 120%
Precision (% RSD)	≤ 15%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1
Specificity	No interference from matrix components at the retention time of the analyte
Derivatization Yield	> 90%

Visualized Workflows

The following diagrams illustrate the experimental workflows for the derivatization of 2-methylanisole and its subsequent analysis by GC-MS.

Figure 1. Experimental workflow for the bromination of 2-methylanisole.

Figure 2. Workflow for the GC-MS analysis of derivatized 2-methylanisole.

Conclusion

The derivatization of 2-methylanisole by bromination is a robust and effective method to enhance its analytical determination by GC-MS. The provided protocol offers a reliable starting point for researchers to develop and validate a sensitive and specific method for the quantification of 2-methylanisole in various sample matrices. Proper method validation is crucial to ensure the accuracy and reliability of the analytical results.

References

• 1. lcms.cz [lcms.cz]

Application of 2-Methylanisole in Flavor and Fragrance Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Methylanisole

2-Methylanisole, also known as o-cresol methyl ether, is an aromatic organic compound with the chemical formula C₈H₁₀O.[1][2] It is a colorless to pale yellow liquid characterized by a distinctive sweet, floral, and slightly spicy aroma with nutty and earthy undertones.[3][4][5] This versatile molecule finds significant application in the flavor and fragrance industries due to its unique organoleptic profile, stability, and ability to blend well with other aromatic compounds. In flavors, it is utilized to impart sweet, fruity, and nut-like notes at low concentrations, enhancing the profiles of beverages, confectionery, and desserts. In fragrances, it serves as a middle or base note in perfumes, personal care products, and home fragrances, contributing a warm and sweet character that complements floral, woody, and fruity scents. 2-Methylanisole is found naturally in some essential oils, including mastic oil and virgin olive oil, and in plants such as frankincense. It is also synthesized for commercial use, typically through the methylation of o-cresol.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of 2-Methylanisole is presented in Table 1. This data is essential for its effective handling, formulation, and analysis.

Property	Value	References
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
CAS Number	578-58-5
Appearance	Clear colorless to pale yellow liquid
Odor Profile	Sweet, floral, nutty, earthy, warm, slightly spicy, with walnut and naphthyl undertones
Flavor Profile	Sweet, fruity, nut-like at low levels; camphoreous, earthy, woody with minty and spicy nuances at higher concentrations
Odor Threshold	0.0029 ppm
Boiling Point	170-172 °C
Melting Point	-34.1 °C
Density	0.985 g/mL at 25 °C
Refractive Index	1.516 at 20°C
Solubility	Soluble in alcohols, oils, and organic solvents like ethanol and ether; insoluble in water.
Vapor Pressure	1.5 mmHg at 25 °C
FEMA Number	2680

Experimental Protocols

Synthesis of 2-Methylanisole

A common laboratory-scale synthesis of 2-Methylanisole involves the methylation of o-cresol.

Materials:

• o-cresol

• Dimethyl sulfate

• Sodium hydroxide (20% aqueous solution)

• Distilled water

• Round-bottom flask

• Stirrer

• Dropping funnel

• Condenser

• Heating mantle with temperature control

• Separatory funnel

• Distillation apparatus

Procedure:

• Prepare a 20% aqueous solution of sodium hydroxide.

• In a round-bottom flask, mix the o-cresol with the sodium hydroxide solution and stir.

• Cool the mixture to below 10 °C using an ice bath.

• Slowly add dimethyl sulfate dropwise to the mixture while maintaining the temperature below 10 °C.

• After the addition is complete, raise the temperature to 40 °C and maintain for 20 minutes.

• Increase the temperature to 100 °C and allow the reaction to proceed for 12 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with distilled water until the aqueous layer is neutral.

• Separate the organic layer and remove any residual water.

• Purify the crude 2-Methylanisole by distillation, collecting the fraction at 171 °C.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following protocol outlines a headspace GC-MS method for the qualitative and quantitative analysis of 2-Methylanisole in a liquid flavor matrix, such as a beverage.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Headspace autosampler

• GC column: VF-1701-MS (30 m x 0.25 mm i.d. x 1 µm film thickness) or equivalent mid-polarity column.

Reagents and Materials:

• Helium (carrier gas)

• 2-Methylanisole standard

• Sodium chloride

• 20 mL headspace vials with crimp caps

• Gastight syringe (if manual injection is used)

Procedure:

• Sample Preparation: Place 10 mL of the liquid sample into a 20 mL headspace vial. Add 2 g of sodium chloride to aid the transfer of volatile compounds to the headspace. Immediately seal the vial.

• Headspace Incubation: Place the vial in the headspace autosampler and incubate at 50 °C for 10 minutes with gentle shaking.

• Injection: Inject 1 mL of the headspace gas into the GC-MS system in split mode (e.g., 1:5 split ratio).

• GC-MS Parameters:

  • Inlet Temperature: 200 °C

  • Carrier Gas Flow: 1 mL/min (Helium)

  • Oven Temperature Program: Start at 50 °C (hold for 2 minutes), ramp at 10 °C/min to 200 °C, then ramp at 20 °C/min to 250 °C (hold for 10 minutes).

  • MS Transfer Line Temperature: 230 °C

  • Ion Source Temperature: 150 °C

  • Electron Ionization: 70 eV

  • Mass Scan Range: 50-800 Da

• Data Analysis: Identify 2-Methylanisole by comparing its mass spectrum and retention time with that of a pure standard. For quantification, prepare a calibration curve using standard solutions of 2-Methylanisole.

Sensory Evaluation: Triangle Test

The triangle test is a discriminative sensory method used to determine if a perceptible difference exists between two samples. This protocol can be used to evaluate the impact of adding 2-Methylanisole to a flavor formulation.

Objective: To determine if the addition of 2-Methylanisole at a specific concentration creates a perceivable sensory difference in a model beverage.

Materials:

• Model beverage (e.g., sweetened water, unflavored iced tea)

• 2-Methylanisole

• Identical tasting glasses, coded with random 3-digit numbers

• Palate cleansers (e.g., unsalted crackers, room temperature water)

• A panel of at least 15-30 trained or consumer panelists.

Procedure:

• Sample Preparation:

  • Prepare a control sample (Sample A) of the model beverage.

  • Prepare a test sample (Sample B) of the model beverage containing a specific concentration of 2-Methylanisole (e.g., 1 ppm).

• Test Setup: For each panelist, present three coded samples in a randomized order. Two samples will be identical (either A or B), and one will be different. The six possible presentation orders are: AAB, ABA, BAA, BBA, BAB, and ABB.

• Evaluation: Instruct panelists to taste the samples from left to right and identify the "odd" or "different" sample. Panelists should cleanse their palate between samples.

• Data Analysis:

  • Count the number of correct identifications.

  • Determine if the number of correct identifications is statistically significant using a chi-square test or by consulting a statistical table for triangle tests. The null hypothesis is that there is no perceptible difference between the samples.

Application in a Hazelnut Flavor Formulation

2-Methylanisole can be used to enhance the nutty and roasted character of a hazelnut flavor. Below is a representative example of a hazelnut flavor formulation.

Ingredient	CAS Number	Percentage (%)	Odor/Flavor Contribution
2-Methylanisole	578-58-5	0.5	Sweet, nutty, slightly floral and earthy
2,3,5-Trimethylpyrazine	14667-55-1	2.0	Roasted, nutty, cocoa-like
2-Acetylpyrazine	22047-25-2	0.2	Roasted, nutty, popcorn-like
Filbertone	81926-54-9	0.1	Characteristic hazelnut
Vanillin	121-33-5	1.5	Sweet, creamy, vanilla
Ethyl Maltol	4940-11-8	1.0	Sweet, caramel-like
Propylene Glycol	57-55-6	94.7	Solvent

Visualizations

Caption: Experimental workflows for the synthesis, GC-MS analysis, and sensory evaluation of 2-Methylanisole.

Caption: Contribution of 2-Methylanisole to a flavor profile.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 578-58-5: 2-Methylanisole | CymitQuimica [cymitquimica.com]
• 3. ctv-jve-journal.org [ctv-jve-journal.org]
• 4. Triangle Test [sensorysociety.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for 2-Methylanisole as a 'Green' Solvent Alternative

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the pursuit of sustainable chemical practices, the selection of solvents plays a pivotal role. Traditional solvents such as toluene, while effective, pose significant environmental and health concerns. 2-Methylanisole (also known as o-methylanisole or 2-methoxytoluene) has emerged as a promising 'green' solvent alternative. Derived from renewable resources like o-cresol, it offers a favorable safety and environmental profile, making it an attractive substitute in various chemical transformations, particularly in the synthesis of active pharmaceutical ingredients (APIs).[1][2] These application notes provide detailed protocols and comparative data to facilitate the adoption of 2-methylanisole in a research and drug development setting.

Physicochemical Properties and 'Green' Profile

2-Methylanisole is a colorless liquid with a pleasant odor.[1] Its physical and chemical properties make it a suitable replacement for other aromatic hydrocarbon solvents like toluene.

Table 1: Comparison of Physicochemical Properties

Property	2-Methylanisole	Toluene
CAS Number	578-58-5	108-88-3
Molecular Formula	C₈H₁₀O[1]	C₇H₈
Molecular Weight ( g/mol )	122.16	92.14
Boiling Point (°C)	170-172	110.6
Density (g/mL at 25 °C)	0.985	0.867
Flash Point (°C)	52	4
Solubility in Water	Insoluble	Insoluble
Polarity	Polar aprotic	Nonpolar

Applications in Organic Synthesis

2-Methylanisole's properties make it a versatile solvent for a range of organic reactions critical to drug development. Its higher boiling point compared to toluene allows for reactions to be conducted at elevated temperatures, potentially increasing reaction rates.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, are cornerstones of modern medicinal chemistry for the formation of carbon-carbon and carbon-nitrogen bonds. While direct comparative studies extensively featuring 2-methylanisole are emerging, its similar properties to other greener alternatives to toluene, like 2,2,5,5-tetramethyloxolane (TMO), suggest its high potential.

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds. The choice of solvent can significantly impact reaction yield and impurity profiles.

Protocol: General Procedure for Suzuki-Miyaura Coupling in 2-Methylanisole (Adapted from similar systems)

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• 2-Methylanisole (degassed)

Procedure:

• To a dry reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Add degassed 2-methylanisole to the vessel under an inert atmosphere (e.g., Argon or Nitrogen).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Diagram: Catalytic Cycle of the Suzuki-Miyaura Reaction

Suzuki-Miyaura Catalytic Cycle

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines, which are prevalent in many pharmaceutical compounds. Studies on greener alternatives to toluene, such as TMO, have shown comparable or even superior yields, especially with certain bases, suggesting 2-methylanisole could be a viable alternative.

Protocol: General Procedure for Buchwald-Hartwig Amination in 2-Methylanisole (Adapted from similar systems)

Materials:

• Aryl halide (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.05 equiv)

• Ligand (e.g., XantPhos, 0.02-0.10 equiv)

• Base (e.g., Cs₂CO₃ or NaOtBu, 1.4 equiv)

• 2-Methylanisole (anhydrous, degassed)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and base to a dry reaction vessel.

• Add anhydrous, degassed 2-methylanisole.

• Add the aryl halide, followed by the amine.

• Seal the vessel and heat the reaction mixture with stirring (typically 100-130 °C) until the starting material is consumed (monitor by GC-MS or LC-MS).

• Cool the reaction to room temperature.

• Dilute with an appropriate solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer and concentrate.

• Purify the product by chromatography or crystallization.

Synthesis of Heterocycles: Indole Synthesis

A practical application of 2-methylanisole (as 2-methoxytoluene) has been demonstrated in the synthesis of 2-arylindoles. This domino reaction involves deprotonation, nitrile addition, and an SₙAr reaction to displace the methoxy group.

Protocol: Synthesis of 2-Arylindoles using 2-Methylanisole

Materials:

• 2-Methylanisole (3.0 equiv)

• Benzonitrile derivative (1.0 equiv)

• LiN(SiMe₃)₂ (2.0 equiv)

• CsF (1.0 equiv)

• Cyclopentyl methyl ether (CPME) as co-solvent

Procedure:

• To an oven-dried microwave vial equipped with a stir bar under an argon atmosphere, add LiN(SiMe₃)₂ and CsF.

• Add CPME (0.3 mL).

• Successively add a solution of 2-methylanisole in CPME (0.10 mL) and a solution of the nitrile in CPME (0.1 mL).

• Cap the vial with a rubber septum.

• Heat the reaction mixture to 110 °C in an oil bath for 12 hours.

• Monitor the reaction completion by TLC.

• Upon completion, quench the reaction and proceed with standard aqueous workup and purification.

Diagram: Experimental Workflow for Indole Synthesis

Workflow for 2-Arylindole Synthesis

Conclusion

2-Methylanisole presents a viable and environmentally conscious alternative to conventional aromatic solvents like toluene for a variety of applications in research and drug development. Its favorable physical properties, combined with its 'green' credentials, make it a strong candidate for inclusion in a modern chemist's toolkit. The provided protocols, adapted from established methodologies, serve as a starting point for the exploration and optimization of reactions in this promising green solvent. Further research into its application in a broader range of chemical transformations is encouraged to fully realize its potential in sustainable chemistry.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylanisole synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: 2-Methylanisole Synthesis and Purification

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis and purification of 2-methylanisole.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of 2-methylanisole, providing step-by-step guidance to diagnose and resolve these problems.

Synthesis Phase: Williamson Ether Synthesis of 2-Methylanisole

The Williamson ether synthesis is a common and effective method for preparing 2-methylanisole from o-cresol and a methylating agent. However, several issues can arise during the reaction.

Q1: The reaction has a very low or no yield of 2-methylanisole. What are the possible causes and how can I fix it?

Possible Causes & Solutions:

• Incomplete Deprotonation of o-Cresol: The reaction requires the formation of the o-cresolate anion, which is a potent nucleophile. If the base is not strong enough or is used in insufficient quantity, the deprotonation will be incomplete, leading to a low yield.

  • Troubleshooting Steps:

    • Verify Base Strength: Ensure the base used (e.g., sodium hydroxide, potassium hydroxide) is strong enough to deprotonate the phenolic hydroxyl group of o-cresol.

    • Check Stoichiometry: Use at least a stoichiometric equivalent of the base, and in some cases, a slight excess may be beneficial.

    • Ensure Anhydrous Conditions: Water can consume the base and hydrolyze the methylating agent. Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Poor Quality or Inactive Methylating Agent: The methylating agent (e.g., dimethyl sulfate, methyl iodide) may have degraded over time.

  • Troubleshooting Steps:

    • Use a Fresh Reagent: Whenever possible, use a fresh bottle of the methylating agent.

    • Check for Decomposition: Visually inspect the reagent for any signs of decomposition (e.g., discoloration).

• Side Reactions Dominating: The primary competing reaction is the E2 elimination, especially with more sterically hindered alkyl halides.[1][2][3][4][5] While methylating agents are not prone to this, other side reactions like C-alkylation of the phenoxide can occur.

  • Troubleshooting Steps:

    • Control Temperature: Maintain the recommended reaction temperature. Higher temperatures can favor side reactions.

    • Optimize Reaction Time: Prolonged reaction times can sometimes lead to the formation of byproducts. Monitor the reaction progress using techniques like TLC or GC to determine the optimal reaction time.

• Reaction Not Initiating: Sometimes, the reaction fails to start.

  • Troubleshooting Steps:

    • Check Reagent Addition Order: Typically, the base is added to the o-cresol first to form the phenoxide, followed by the addition of the methylating agent.

    • Gentle Heating: A slight increase in temperature might be necessary to initiate the reaction, but be cautious not to overheat.

Q2: I observe the formation of an unexpected precipitate during the reaction. What could it be?

Possible Causes & Solutions:

• Insoluble Salts: The reaction of the base with o-cresol forms a salt (e.g., sodium o-cresolate). The solubility of this salt can vary depending on the solvent and temperature.

  • Troubleshooting Steps:

    • Ensure Adequate Solvent Volume: The amount of solvent should be sufficient to keep the intermediates in solution.

    • Check for Contaminants: Impurities in the starting materials or solvent could lead to the formation of insoluble byproducts.

• Precipitation of Unreacted Base: If the base is not fully dissolved, it may appear as a precipitate.

  • Troubleshooting Steps:

    • Stirring: Ensure vigorous stirring to promote dissolution.

    • Solvent Choice: Select a solvent in which the base has reasonable solubility.

Purification Phase: Isolating High-Purity 2-Methylanisole

Purification of 2-methylanisole from the crude reaction mixture is most commonly achieved by fractional distillation. However, challenges can arise due to the presence of impurities with close boiling points.

Q3: I am having difficulty separating 2-methylanisole from impurities by fractional distillation. What are the likely contaminants and how can I improve the separation?

Likely Contaminants & Solutions:

The most common impurities are unreacted starting materials and byproducts from side reactions. The efficiency of fractional distillation depends on the difference in the boiling points of the components.

Compound	Boiling Point (°C)	Notes on Separation
2-Methylanisole	170-172	Desired Product
o-Cresol	191	Relatively easy to separate due to a significant difference in boiling points.
2,4-Dimethylphenol	211-212	Can be formed as a C-alkylation byproduct. The large boiling point difference allows for effective separation.
2,6-Dimethylphenol	203	Another potential C-alkylation byproduct. The boiling point is closer to that of 2-methylanisole, requiring a more efficient distillation column for good separation.
2,4,6-Trimethylphenol	220	A potential byproduct from multiple methylations. Its high boiling point makes it relatively easy to separate from the product.

Improving Separation Efficiency:

• Use a High-Efficiency Distillation Column: A column with a high number of theoretical plates (e.g., a Vigreux or packed column) is essential for separating components with close boiling points.

• Control the Distillation Rate: A slow and steady distillation rate allows for better equilibrium between the liquid and vapor phases, leading to improved separation.

• Maintain a Consistent Heat Source: Use a heating mantle with a controller to provide stable and even heating.

• Consider Vacuum Distillation: For high-boiling impurities, vacuum distillation can lower the boiling points and may improve separation.

Frequently Asked Questions (FAQs)

Q4: What is the most common synthetic route for 2-methylanisole?

The most widely used method is the Williamson ether synthesis, which involves the reaction of o-cresol with a methylating agent, such as dimethyl sulfate or methyl iodide, in the presence of a base like sodium hydroxide.

Q5: What are the main side reactions to be aware of during the Williamson ether synthesis of 2-methylanisole?

The primary side reaction is the base-catalyzed elimination (E2 reaction), although this is less of a concern with methyl halides. Another potential side reaction is the C-alkylation of the o-cresolate, where the methyl group attaches to the aromatic ring instead of the oxygen atom, leading to the formation of dimethylphenols (xylenols).

Q6: How can I effectively remove unreacted o-cresol from my final product?

Unreacted o-cresol can be removed by washing the organic layer with an aqueous solution of a base, such as sodium hydroxide. The acidic o-cresol will be deprotonated and dissolve in the aqueous layer, while the neutral 2-methylanisole remains in the organic layer. This should be followed by a water wash to remove any residual base.

Q7: Is it possible for 2-methylanisole to form azeotropes with common solvents or impurities?

Experimental Protocols & Visualizations

General Experimental Workflow for 2-Methylanisole Synthesis

The following diagram outlines the typical steps involved in the synthesis and purification of 2-methylanisole via the Williamson ether synthesis.

Caption: General workflow for the synthesis and purification of 2-methylanisole.

Troubleshooting Logic for Low Product Yield

This diagram provides a logical approach to troubleshooting low yields in the synthesis of 2-methylanisole.

Caption: Troubleshooting flowchart for low yield in 2-methylanisole synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. news.betzone.co.uk [news.betzone.co.uk]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing 2-Methylanisole Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-methylanisole. Our aim is to help you overcome common challenges and optimize your reaction conditions for improved yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-methylanisole, particularly via the Williamson ether synthesis, which is a common method for this transformation.

Q1: My reaction yield is consistently low. What are the primary causes?

Low yields in the synthesis of 2-methylanisole from o-cresol can stem from several factors:

• Incomplete Deprotonation of o-Cresol: The reaction proceeds through the nucleophilic attack of the o-cresolate anion on the methylating agent. If the base used is not strong enough to fully deprotonate the phenolic hydroxyl group of o-cresol, a significant portion of the starting material will remain unreacted.[1]

• Suboptimal Reaction Temperature: The reaction rate is sensitive to temperature. If the temperature is too low, the reaction may proceed very slowly or not at all. Conversely, excessively high temperatures can lead to increased side reactions and decomposition of reagents.

• Presence of Water: If using a moisture-sensitive base like sodium hydride (NaH), any water in the reaction will consume the base, rendering it ineffective for deprotonating the o-cresol.[1]

• Side Reactions: Competing reactions, such as C-alkylation of the aromatic ring or elimination reactions of the alkylating agent, can consume starting materials and reduce the yield of the desired O-methylated product.[1][2]

Q2: I am observing significant amounts of unreacted o-cresol in my final product. How can I improve the conversion rate?

The presence of unreacted o-cresol is a clear indication of incomplete reaction. To address this, consider the following:

• Choice of Base: Ensure the base is strong enough to deprotonate o-cresol effectively. While sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) are commonly used, for stubborn reactions, a stronger base like sodium hydride (NaH) might be necessary.[1] However, be aware that stronger bases can also promote side reactions.

• Reaction Time and Temperature: Increasing the reaction time or temperature can help drive the reaction to completion. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal duration.

• Stoichiometry: Ensure you are using a sufficient molar equivalent of the base and the methylating agent relative to o-cresol. A slight excess of the methylating agent is often used.

Q3: My purified product contains an isomeric impurity. What is it and how can I avoid it?

A common impurity is the product of C-alkylation, where the methyl group attaches directly to the aromatic ring of o-cresol instead of the oxygen atom.

• Solvent Choice: The choice of solvent can influence the ratio of O-alkylation to C-alkylation. Polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) generally favor the desired O-alkylation.

• Use of Phase Transfer Catalysts: Employing a phase transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) can enhance the selectivity for O-alkylation. The PTC helps to shuttle the phenoxide ion into the organic phase where it can react more readily with the methylating agent.

Q4: I am using dimethyl sulfate as the methylating agent and am concerned about its toxicity. Are there greener alternatives?

Yes, several less hazardous alternatives to dimethyl sulfate are available:

• Dimethyl Carbonate (DMC): DMC is considered an environmentally friendly methylating agent. It is less toxic than dimethyl sulfate and produces benign byproducts. Reactions with DMC often require higher temperatures and may be facilitated by the use of a base and a phase transfer catalyst.

• Tetramethylammonium Salts: Reagents like tetramethylammonium hydroxide can also be used for O-methylation under certain conditions, sometimes with microwave irradiation to accelerate the reaction.

Q5: How can I effectively purify my 2-methylanisole product?

The most common method for purifying 2-methylanisole is distillation.

• Fractional Distillation: Due to the relatively close boiling points of 2-methylanisole (170-172 °C) and unreacted o-cresol (191 °C), fractional distillation is recommended for achieving high purity.

• Work-up Procedure: Before distillation, a thorough aqueous work-up is crucial. This typically involves washing the organic layer with a dilute base solution (e.g., NaOH) to remove unreacted o-cresol, followed by washing with water and brine to remove any remaining water-soluble impurities. The organic layer should then be dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄) before distillation.

Data Presentation

The following tables provide a summary of how different reaction parameters can influence the synthesis of 2-methylanisole. The data is representative and intended to guide optimization efforts.

Table 1: Effect of Base and Solvent on Yield

Entry	Base (molar equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃ (1.5)	Acetone	Reflux	8	75
2	NaOH (1.5)	Ethanol	Reflux	6	85
3	NaH (1.2)	THF (anhydrous)	60	4	92
4	K₂CO₃ (1.5) / TBAB (0.1)	Toluene	100	5	90

Table 2: Comparison of Methylating Agents

Entry	Methylating Agent (molar equiv.)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Dimethyl Sulfate (1.2)	NaOH	Water/DCM	40-50	3	88
2	Methyl Iodide (1.2)	K₂CO₃	DMF	80	6	82
3	Dimethyl Carbonate (2.0)	K₂CO₃ / TBAB	DMC	120	8	95

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 2-Methylanisole using Dimethyl Sulfate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve o-cresol (1.0 eq) in a 20% aqueous sodium hydroxide solution (1.2 eq).

• Addition of Methylating Agent: Cool the mixture to below 10°C using an ice bath. Slowly add dimethyl sulfate (1.1 eq) dropwise from the dropping funnel while maintaining the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 40°C for 20 minutes, followed by heating at 100°C for 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with a 10% NaOH solution (2 x 20 mL), followed by water (2 x 20 mL), and finally with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation, collecting the fraction boiling at 170-172 °C.

Protocol 2: Green Synthesis of 2-Methylanisole using Dimethyl Carbonate

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add o-cresol (1.0 eq), potassium carbonate (2.0 eq), tetrabutylammonium bromide (TBAB, 0.1 eq), and dimethyl carbonate (DMC, which acts as both reagent and solvent).

• Reaction: Heat the mixture to reflux (approximately 90-100°C) and maintain for 5-8 hours. Monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid potassium carbonate and wash it with a small amount of fresh DMC or another suitable organic solvent.

• Concentration and Purification: Combine the filtrate and washings and remove the excess DMC by distillation or rotary evaporation. The remaining crude product can be purified by fractional distillation.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2-methylanisole.

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

Troubleshooting 2-Methylanisole Peak Tailing in Gas Chromatography: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address peak tailing issues encountered during the gas chromatography (GC) analysis of 2-methylanisole.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for a polar compound like 2-methylanisole?

Peak tailing for 2-methylanisole, a moderately polar aromatic ether, is typically caused by a combination of chemical and physical factors within the GC system.

• Chemical Causes: These stem from unwanted interactions between the 2-methylanisole molecules and active sites within the system. The ether oxygen in 2-methylanisole can form hydrogen bonds with active silanol groups (Si-OH) present on the surfaces of untreated glass liners, column inlets, or contaminated sections of the column.[1] This reversible adsorption retains a portion of the analyte molecules longer than the bulk, resulting in a skewed peak with a "tail."[2]

• Physical Causes: These are often related to disruptions in the carrier gas flow path. Issues like improper column installation (too high or too low in the inlet), dead volumes in connections, or a poorly cut column can create turbulence and unswept zones where analyte molecules are temporarily trapped, leading to peak tailing for all compounds in the chromatogram, including 2-methylanisole.[1]

Q2: My 2-methylanisole peak is tailing, but other non-polar compounds in my sample have good peak shape. What should I investigate first?

When only polar analytes like 2-methylanisole exhibit tailing, the issue is almost certainly chemical in nature.[2] This points to active sites within your GC system that are interacting specifically with your polar analyte.

Your troubleshooting should focus on the following, in order of priority:

• Inlet Liner Activity: The inlet liner is the most common source of activity. Replace your current liner with a new, deactivated liner.[3] Liners with glass wool should also use deactivated wool, as the high surface area can be a significant source of activity.

• Column Contamination: The front end of the GC column can accumulate non-volatile matrix components or become active over time. A simple fix is to trim the first 10-20 cm from the column inlet to remove the contaminated section.

• Column Phase Mismatch: While less common if the method was previously working, ensure your column's stationary phase is appropriate. Using a non-polar column for a polar analyte can sometimes contribute to tailing.

Q3: All the peaks in my chromatogram, including the solvent and 2-methylanisole, are tailing. What does this indicate?

When all peaks exhibit tailing, the problem is likely a physical issue related to the system setup, affecting the entire flow path.

Follow this checklist:

• Column Installation: Verify that the column is installed correctly in both the inlet and the detector according to the manufacturer's instructions. An improperly positioned column can create dead volumes.

• Column Cut: A poor column cut is a frequent cause of tailing for all peaks. The cut should be clean, flat, and at a right angle to the column wall. A jagged cut can cause turbulence. Re-cutting the column is often a quick solution.

• Leaks: Check for leaks at the inlet and detector fittings using an electronic leak detector. A leak can disrupt the carrier gas flow path.

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Peak Tailing

This guide provides a logical workflow to systematically identify the root cause of peak tailing for 2-methylanisole.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Matrix Interference in GC-MS Analysis of 2-Methylanisole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix interference during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Methylanisole.

Frequently Asked Questions (FAQs)

Q1: What is matrix interference in the context of GC-MS analysis of 2-Methylanisole?

A1: Matrix interference refers to the alteration of the analytical signal of 2-Methylanisole due to the co-eluting components of the sample matrix.[1][2] These interferences can lead to either signal suppression (underestimation) or signal enhancement (overestimation) of the target analyte.[3][4][5] In GC-MS, matrix effects can occur at various stages, including sample extraction, derivatization, injection, chromatographic separation, and mass spectrometric detection. For instance, non-volatile matrix components can accumulate in the injector liner, creating active sites that may degrade the analyte or, conversely, mask active sites and improve its transfer to the column, leading to signal enhancement.

Q2: What are the common matrices where interference is observed for 2-Methylanisole analysis?

A2: 2-Methylanisole is a volatile organic compound that can be present in various complex matrices. Common matrices where interference is a concern include:

• Food and Beverages: Particularly in fermented products like wine and beer, as well as in juices and other complex food items.

• Environmental Samples: Such as water and soil, which may contain a wide range of organic and inorganic interfering compounds.

• Biological Samples: Including plasma, urine, and tissue homogenates, which are rich in proteins, lipids, and salts that can cause significant matrix effects.

Q3: How can I identify if my 2-Methylanisole analysis is affected by matrix interference?

A3: Several methods can be employed to identify the presence of matrix effects:

• Post-extraction Spike Method: This involves comparing the response of 2-Methylanisole in a standard solution to its response when spiked into a blank matrix extract at the same concentration. A significant difference in the signal indicates a matrix effect.

• Comparison of Calibration Curves: A discrepancy between the slope of a calibration curve prepared in a pure solvent and one prepared in a matrix-matched standard is a clear indicator of matrix effects.

• Analysis of Certified Reference Materials (CRMs): If available, analyzing a CRM with a known concentration of 2-Methylanisole in a similar matrix can help assess the accuracy of your method.

• Standard Addition Method: This technique involves adding known amounts of 2-Methylanisole standard to the sample and observing the increase in signal. A non-linear response or a y-intercept that does not correspond to the original sample concentration can indicate matrix effects.

Q4: What are the primary strategies to mitigate matrix interference for 2-Methylanisole analysis?

A4: The main strategies to overcome matrix effects can be categorized as follows:

• Effective Sample Preparation: The goal is to remove interfering components while efficiently extracting 2-Methylanisole. Techniques like Headspace Solid-Phase Microextraction (HS-SPME), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE) are commonly used.

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is as similar as possible to the samples being analyzed. This helps to compensate for signal suppression or enhancement.

• Standard Addition Method: This method is effective for individual samples as it inherently corrects for matrix effects by creating a calibration curve within the sample itself.

• Use of an Internal Standard: An isotopically labeled internal standard of 2-Methylanisole is ideal as it will behave similarly to the analyte during sample preparation and analysis, thus correcting for matrix effects.

• Instrumental Optimization: Modifying GC inlet parameters, such as using a larger volume liner or optimizing injection temperature, can sometimes reduce matrix effects.

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues related to matrix interference in the GC-MS analysis of 2-Methylanisole.

Observed Problem	Potential Cause	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Active sites in the injector liner or GC column due to matrix buildup.	- Perform inlet maintenance: clean or replace the injector liner and seals.- Use a deactivated liner.- Trim the first few centimeters of the GC column.
Low or No Analyte Signal (Signal Suppression)	Co-eluting matrix components are suppressing the ionization of 2-Methylanisole.	- Improve sample cleanup using SPE or LLE to remove interferences.- Optimize HS-SPME conditions (fiber type, extraction time, and temperature) for better selectivity.- Use matrix-matched calibration or the standard addition method.- If available, use an isotopically labeled internal standard.
Inconsistent or Non-reproducible Results	Variable matrix effects between samples or instrument contamination.	- Ensure consistent sample preparation across all samples and standards.- Implement a robust quality control protocol with regular analysis of blanks and check standards.- Clean the ion source of the mass spectrometer if contamination is suspected.
Higher than Expected Results (Signal Enhancement)	Matrix components are protecting 2-Methylanisole from thermal degradation in the injector or masking active sites.	- Use matrix-matched calibration standards to compensate for the enhancement.- The standard addition method is also highly effective in this scenario.- Dilute the sample extract if the concentration of 2-Methylanisole is sufficiently high.
Presence of Ghost Peaks or Carryover	High concentrations of matrix components or the analyte itself are being retained in the system and eluting in subsequent runs.	- Run solvent blanks between samples to check for carryover.- Increase the GC oven temperature at the end of the run to bake out contaminants.- Clean the injector and replace the septum.

Data Presentation: Impact of Matrix on Analyte Recovery

The following table summarizes typical recovery data for volatile organic compounds similar to 2-Methylanisole in different matrices, illustrating the potential impact of matrix interference. Note: This data is illustrative and actual recovery for 2-Methylanisole may vary.

Matrix	Sample Preparation Method	Spiked Concentration	Typical Recovery (%)	Potential Interferences
White Wine	HS-SPME	10 µg/L	85 - 105	Sugars, organic acids, phenols
Red Wine	HS-SPME	10 µg/L	75 - 95	Phenolic compounds, tannins
Fruit Juice	LLE	20 µg/L	80 - 110	Sugars, pulp particulates
Cola Beverage	HS-SPME	5 µg/L	90 - 110	Caramel colorants, phosphoric acid
Water (Environmental)	Purge and Trap	1 µg/L	95 - 105	Humic substances, dissolved salts

Experimental Protocols

Protocol 1: HS-SPME-GC-MS Analysis of 2-Methylanisole in Wine

This protocol is adapted from methods for analyzing volatile compounds in wine.

• Sample Preparation:

  • Pipette 5 mL of the wine sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.

  • If an internal standard is used, add the appropriate volume at this stage.

  • Immediately cap the vial with a magnetic screw cap containing a PTFE/silicone septum.

• HS-SPME Extraction:

  • Place the vial in an autosampler with an agitator and thermostat.

  • Equilibrate the sample at 40°C for 10 minutes with agitation.

  • Expose a pre-conditioned SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the sample for 30 minutes at 40°C with continued agitation.

• GC-MS Analysis:

  • Desorb the SPME fiber in the GC injector at 250°C for 5 minutes in splitless mode.

  • GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Scan mode for initial identification or Selected Ion Monitoring (SIM) for quantification.

    • Monitor characteristic ions for 2-Methylanisole (e.g., m/z 122, 107, 91).

Visualizations

Caption: HS-SPME-GC-MS workflow for 2-Methylanisole analysis in wine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]

Resolving co-elution problems with 2-Methylanisole in chromatography

Technical Support Center: 2-Methylanisole Chromatography

Welcome to the technical support center for chromatographic analysis. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you resolve co-elution problems involving 2-Methylanisole.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem when analyzing 2-Methylanisole?

A1: Co-elution is a common issue in chromatography where two or more different compounds exit the chromatography column at the same time, resulting in a single, overlapping peak.[1][2] This is particularly challenging for the analysis of 2-Methylanisole (also known as o-Methylanisole) when it is present in complex mixtures, such as environmental samples or food products where it acts as a flavoring agent.[3] Because its isomers (e.g., 3-Methylanisole, 4-Methylanisole) and other structurally similar compounds possess very similar physical and chemical properties, they can be difficult to separate on a standard chromatographic column.[4] This leads to inaccurate identification and quantification, which is a significant problem in quality control and research.[5]

Q2: How can I detect if my 2-Methylanisole peak is actually a co-elution of multiple compounds?

A2: Detecting co-elution requires careful examination of your chromatogram and detector data. Here are key indicators:

• Asymmetrical Peak Shape: Look for peaks that are not perfectly symmetrical. The presence of a "shoulder" (a small, unresolved peak on the side of the main peak) or a "split" top are strong indicators of co-elution. It's important to distinguish a shoulder from a "tail," which is a more gradual, exponential decline.

• Peak Purity Analysis (HPLC with DAD): If you are using a Diode Array Detector (DAD), you can perform a peak purity analysis. The system collects multiple UV spectra across the peak. If all the spectra are identical, the peak is likely pure. If the spectra differ, co-elution is occurring.

• Mass Spectrometry (GC-MS or LC-MS): When using a mass spectrometer, you can analyze the mass spectra at different points across the peak (peak slicing). If the fragmentation patterns or the relative abundance of ions change from the beginning to the end of the peak, it indicates that multiple compounds are present. For compounds with different masses, you can use extracted ion chromatograms to quantify them even if they co-elute.

Q3: I am using Gas Chromatography (GC) and my 2-Methylanisole peak is broad and seems to co-elute with an impurity. What are my first troubleshooting steps?

A3: When facing co-elution in GC, the first step is to optimize your chromatographic conditions to improve separation. The temperature program and carrier gas flow rate are the most powerful parameters to adjust.

• Optimize the Temperature Program: A slower temperature ramp rate (e.g., 3-5°C/min) increases the interaction time of the analytes with the stationary phase and can significantly improve the separation of closely eluting compounds. You can also add a short isothermal hold at a temperature just below the elution temperature of the co-eluting pair to enhance resolution.

• Adjust Carrier Gas Flow Rate: The linear velocity of the carrier gas (Helium or Hydrogen) affects column efficiency. Ensure your flow rate is set to the optimal value for your column's internal diameter to achieve the sharpest possible peaks. Sometimes, counter-intuitively, increasing the flow rate can lead to narrower peaks and better resolution.

• Reduce Injection Volume/Concentration: Injecting too much sample can overload the column, leading to peak broadening and poor separation. Try diluting your sample or reducing the injection volume.

Q4: Can changing the GC column resolve co-elution with 2-Methylanisole?

A4: Yes, changing the column's stationary phase is one of the most effective ways to resolve co-eluting peaks. The principle of separation in GC is based on the differential interactions between the analytes and the stationary phase.

• Change Stationary Phase Polarity: If you are using a standard non-polar column (like a DB-1 or TG-1MS) where separation is primarily based on boiling point, compounds with similar boiling points will elute closely. Switching to a column with a different polarity (e.g., a mid-polarity phase like a TG-5MS or a more polar wax-type column like TG-WaxMS) will introduce different analyte-phase interactions (like dipole-dipole interactions), which can alter selectivity and resolve the co-elution.

• Increase Column Length or Decrease Internal Diameter: A longer column provides more theoretical plates, which translates to higher resolution. Similarly, a column with a smaller internal diameter (I.D.) increases efficiency, leading to narrower peaks and better separation. Keep in mind that doubling the column length will increase resolution by about 40%, but it will also double the analysis time.

Q5: In my HPLC analysis, 2-Methylanisole co-elutes with another compound. How can I improve the separation?

A5: For HPLC, optimizing the mobile phase is often the first and most effective step. If that fails, changing the stationary phase is the next logical action.

• Adjust Mobile Phase Strength: In reversed-phase HPLC, 2-Methylanisole is a relatively non-polar compound. To increase its retention time and potentially improve separation from other components, you can weaken the mobile phase by decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol).

• Change the Organic Modifier: Switching from acetonitrile to methanol (or vice-versa) can alter the selectivity of the separation because they have different interactions with the analyte and stationary phase.

• Modify the Stationary Phase: If mobile phase optimization is insufficient, select a column with a different chemistry. For example, if you are using a standard C18 column, you could try a C8, Phenyl-Hexyl, or a polar-embedded phase to introduce different separation mechanisms. For chiral separations of isomers, specialized chiral stationary phases (CSPs) are required.

Troubleshooting Tables

The following tables summarize key parameters to adjust when troubleshooting co-elution issues with 2-Methylanisole.

Table 1: GC Troubleshooting Parameters for 2-Methylanisole Co-elution

Parameter	Recommended Adjustment	Expected Outcome
Temperature Program	Decrease the ramp rate (e.g., from 10°C/min to 5°C/min).	Increases interaction time with the stationary phase, improving resolution.
Add an isothermal hold below the elution temperature.	Allows more time for closely eluting compounds to separate.
Carrier Gas Flow	Optimize for the column's ideal linear velocity.	Maximizes column efficiency, leading to sharper peaks.
Stationary Phase	Switch to a column with a different polarity.	Alters selectivity by introducing different intermolecular interactions.
Column Dimensions	Increase column length (e.g., from 30 m to 60 m).	Increases the number of theoretical plates, enhancing resolution.
Decrease column internal diameter (e.g., from 0.32 mm to 0.25 mm).	Increases efficiency and produces narrower peaks.

Table 2: HPLC Troubleshooting Parameters for 2-Methylanisole Co-elution

Parameter	Recommended Adjustment	Expected Outcome
Mobile Phase Strength	Decrease the percentage of organic solvent (e.g., Acetonitrile).	Increases retention and may improve separation of early-eluting peaks.
Organic Modifier	Switch from Acetonitrile to Methanol, or vice-versa.	Alters separation selectivity.
Stationary Phase	Change column chemistry (e.g., from C18 to Phenyl-Hexyl).	Provides different retention mechanisms to resolve peaks.
Use a column with smaller particles (e.g., from 5 µm to 2.6 µm).	Increases column efficiency, resulting in sharper peaks and better resolution.
Column Temperature	Optimize the column temperature (e.g., test at 30°C, 40°C, 50°C).	Affects both selectivity and efficiency of the separation.

Experimental Protocols & Workflows

Protocol: Systematic Approach to Resolving Co-elution in GC-MS

This protocol outlines a step-by-step method for troubleshooting the co-elution of 2-Methylanisole with an unknown impurity.

Objective: To achieve baseline separation (Resolution ≥ 1.5) between 2-Methylanisole and a co-eluting peak.

Initial Conditions (Example):

• Column: 30 m x 0.25 mm I.D., 0.25 µm film thickness (5% Phenyl Polysiloxane phase)

• Carrier Gas: Helium at 1.2 mL/min (constant flow)

• Oven Program: 50°C hold for 1 min, then ramp at 20°C/min to 250°C, hold for 2 min.

• Injector: 250°C, Split 20:1

• Detector: MS, scanning from 45-300 m/z

Troubleshooting Steps:

• Confirm Co-elution:

  • Examine the total ion chromatogram (TIC) for peak shouldering or asymmetry.

  • Extract the ion chromatograms for characteristic ions of 2-Methylanisole (e.g., m/z 122, 107, 91, 77).

  • Analyze the mass spectrum across the peak to see if the ion ratios remain constant. A changing spectrum confirms co-elution.

• Method Optimization - Temperature Program:

  • Step 2a: Reduce the temperature ramp rate. Change the oven program to a slower ramp: 50°C hold for 1 min, then ramp at 10°C/min to 250°C. Analyze the sample.

  • Step 2b: If separation is improved but not complete, try an even slower ramp: ramp at 5°C/min.

  • Step 2c: If the peaks are still close, identify the approximate elution temperature and add an isothermal hold just before it. For example: ramp at 10°C/min to 160°C, hold for 3 minutes, then ramp at 20°C/min to 250°C.

• Method Optimization - Flow Rate:

  • If temperature optimization is insufficient, return to the best temperature program from Step 2.

  • Adjust the carrier gas flow rate. Decrease the flow to 1.0 mL/min and then increase it to 1.5 mL/min to find the optimal linear velocity for peak sharpness.

• Column Selection:

  • If the above steps fail to provide adequate resolution, the co-eluting compounds have very similar properties on the current stationary phase.

  • Change to a column with a different stationary phase to alter selectivity. A good alternative for aromatic compounds like 2-Methylanisole would be a WAX column (e.g., TG-WaxMS) or a more polar 50% Phenyl Polysiloxane phase.

  • Install the new column and begin optimization again, starting with a standard temperature program.

Visualized Workflows

Caption: A workflow for identifying and resolving peak co-elution.

Caption: The three factors governing chromatographic resolution.

References

• 1. youtube.com [youtube.com]
• 2. Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: Managing Peroxide Formation in 2-Methylanisole

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and prevention of peroxide formation in 2-Methylanisole samples.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for 2-Methylanisole?

A1: Peroxide formation is a chemical process where certain compounds, including ethers like 2-Methylanisole, react with oxygen to form unstable peroxide by-products.[1][2] This process, known as autoxidation, is often initiated or accelerated by factors like light, heat, and the presence of contaminants.[1][3] While 2-Methylanisole is classified as a compound that may form peroxides, the risk is present.[4] These peroxides are sensitive to shock, heat, and friction and can decompose explosively, posing a significant safety hazard in the laboratory, especially during processes like distillation where they can become concentrated.

Q2: How can I identify if my 2-Methylanisole sample has formed peroxides?

A2: Visual inspection is the first step. Look for the presence of whitish crystals around the cap, precipitates, or an oily, viscous layer within the liquid. If any of these signs are present, do not open the container and contact your institution's Environmental Health & Safety (EHS) department immediately. For quantitative assessment, peroxide test strips are a common and convenient method. Alternatively, a wet chemical method using potassium iodide can be employed.

Q3: What are the best practices for storing 2-Methylanisole to prevent peroxide formation?

A3: To minimize peroxide formation, store 2-Methylanisole in a cool, dark, and dry place. Containers should be airtight and preferably made of amber glass to protect the contents from light. It is also advisable to store the chemical under an inert atmosphere, such as nitrogen or argon, to displace oxygen.

Q4: Should I use 2-Methylanisole that contains an inhibitor?

A4: Whenever possible, purchase 2-Methylanisole with an added inhibitor, such as butylated hydroxytoluene (BHT). Inhibitors act as antioxidants, scavenging oxygen and slowing down the peroxide formation process. However, it's important to remember that inhibitors are consumed over time and do not offer indefinite protection.

Q5: What is the recommended shelf life for 2-Methylanisole?

A5: It is crucial to date all containers of 2-Methylanisole upon receipt and upon opening. For peroxide-forming chemicals, a general guideline is to test for peroxides before use, especially if the container has been open for an extended period. Many institutions recommend disposing of peroxide-forming chemicals within 6 to 12 months of opening. Always refer to your institution's specific guidelines.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Suspected Peroxide Contamination (Visual Cues)	The sample has been stored for an extended period, exposed to air/light, or stored improperly.	DO NOT OPEN THE CONTAINER. Contact your institution's EHS department for guidance on safe disposal.
Positive Peroxide Test (Low Concentration, <30 ppm)	Initial stages of autoxidation have occurred.	The sample may be used with caution for procedures that do not involve concentration (e.g., distillation). Consider treating the sample to remove peroxides before use.
Positive Peroxide Test (High Concentration, >30 ppm)	Significant autoxidation has occurred, posing a serious hazard.	The sample is unsafe for use. Contact your institution's EHS department for proper disposal procedures.
Need to Use Old Sample of 2-Methylanisole	The history and storage conditions of the sample are unknown.	Assume peroxides are present. Test the sample for peroxides before any use. If the test is positive, follow the appropriate actions based on the concentration.

Experimental Protocols

Protocol 1: Detection of Peroxides using Test Strips

Objective: To qualitatively or semi-quantitatively determine the concentration of peroxides in a 2-Methylanisole sample.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of 2-Methylanisole

• Clean glass rod or pipette

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

• Work in a well-ventilated area or a fume hood.

• Carefully open the 2-Methylanisole container, avoiding any friction with the cap.

• Dip the test strip into the sample for the time specified by the manufacturer (typically 1 second).

• Withdraw the strip and allow the solvent to evaporate.

• If required by the manufacturer for organic solvents, moisten the test pad with a drop of deionized water.

• After the recommended waiting time, compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration in parts per million (ppm).

• Record the date and the test result on the container label.

Protocol 2: Detection of Peroxides using the Potassium Iodide (KI) Method

Objective: To qualitatively detect the presence of peroxides in a 2-Methylanisole sample.

Materials:

• Sample of 2-Methylanisole (1-2 mL)

• Glacial acetic acid (1-2 mL)

• Potassium iodide (KI) crystals (approx. 0.1 g)

• Test tube

• PPE: safety glasses, lab coat, gloves

Procedure:

• In a clean test tube, add 1-2 mL of the 2-Methylanisole sample.

• Add an equal volume of glacial acetic acid.

• Add approximately 0.1 g of potassium iodide crystals to the mixture.

• Gently swirl the test tube to mix the contents.

• Observe any color change against a white background.

  • No color change: Peroxides are likely absent or at a very low concentration.

  • A yellow color: Indicates the presence of a low concentration of peroxides.

  • A brown color: Indicates a high concentration of peroxides.

• Record the date and the test result on the container label.

Protocol 3: Removal of Peroxides using Activated Alumina

Objective: To remove peroxides from a 2-Methylanisole sample for immediate use.

Important Note: This procedure will also remove any inhibitors present, making the purified solvent highly susceptible to rapid peroxide formation. The purified solvent should be used immediately or stored under an inert atmosphere for a very short period.

Materials:

• 2-Methylanisole sample containing peroxides

• Activated alumina (basic or neutral)

• Chromatography column

• Glass wool

• Collection flask

• PPE: safety glasses, lab coat, gloves

Procedure:

• Set up a chromatography column in a fume hood.

• Place a small plug of glass wool at the bottom of the column.

• Fill the column with activated alumina. The amount will depend on the volume of solvent to be purified (a general rule is a column height of about 10-15 cm for 100-200 mL of solvent).

• Carefully pour the 2-Methylanisole sample onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity or with gentle pressure from an inert gas.

• Collect the purified solvent in a clean, dry collection flask.

• Test the purified solvent for the absence of peroxides using one of the detection methods described above.

• Decontamination of Alumina: The used alumina should be considered hazardous as it contains concentrated peroxides. It should be treated with a dilute acidic solution of ferrous sulfate before disposal according to your institution's guidelines.

Visualizations

Caption: Free-radical chain mechanism of peroxide formation in ethers.

Caption: Decision workflow for testing 2-Methylanisole for peroxides.

Caption: Key relationships for ensuring safety when handling 2-Methylanisole.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. louisville.edu [louisville.edu]
• 4. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing extraction efficiency of 2-Methylanisole from complex matrices

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for the efficient extraction of 2-Methylanisole from complex matrices.

Section 1: General Frequently Asked Questions (FAQs)

Q1: What is 2-Methylanisole and in which matrices is it commonly found?

A1: 2-Methylanisole, also known as 1-methoxy-2-methylbenzene, is a volatile organic compound.[1] It is recognized as a food flavoring ingredient and a 'green' solvent.[1] It is naturally found in various complex matrices, including virgin olive oils, frankincense, and certain wines, where it can contribute to the overall aroma profile.[1][2] Its presence can also be an indicator of microbial spoilage in some products.

Q2: What are the key physicochemical properties of 2-Methylanisole relevant to extraction?

A2: Understanding the properties of 2-Methylanisole is crucial for selecting an appropriate extraction method. It is a colorless liquid with a relatively non-polar character, indicated by a LogP value of 2.74.[1] It is insoluble in water but soluble in oils. As a volatile compound, it is well-suited for headspace extraction techniques.

Q3: Which extraction techniques are most suitable for 2-Methylanisole?

A3: The most common and effective techniques for extracting volatile and semi-volatile compounds like 2-Methylanisole from complex matrices include:

• Headspace Solid-Phase Microextraction (HS-SPME) : A solvent-free, sensitive, and widely used technique for volatile analysis in food, environmental, and biological samples.

• Stir Bar Sorptive Extraction (SBSE) : Offers a higher phase volume than SPME, leading to greater extraction efficiency and sensitivity, particularly for non-polar compounds.

• Liquid-Liquid Extraction (LLE) : A conventional method that remains useful, especially for sample cleanup and when dealing with less volatile compounds or when microextraction techniques are not available.

Section 2: Solid-Phase Microextraction (SPME) Troubleshooting Guide

SPME FAQs

Q1: How do I select the correct SPME fiber for 2-Methylanisole analysis?

A1: Fiber selection depends on the analyte's polarity and molecular weight. For a relatively non-polar, volatile compound like 2-Methylanisole, a non-polar fiber coating is recommended. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good choice for a broad range of volatile and semi-volatile compounds. Polydimethylsiloxane (PDMS) coatings are also suitable for non-polar analytes.

Q2: Should I use direct immersion (DI) or headspace (HS) SPME?

A2: For volatile compounds like 2-Methylanisole in complex matrices (e.g., food, wine), Headspace (HS) SPME is generally preferred. This approach minimizes interference from non-volatile matrix components like fats and sugars, which can contaminate the fiber and shorten its lifespan.

Q3: What is fiber conditioning and why is it necessary?

A3: Fiber conditioning is the process of heating the SPME fiber in the GC injection port to remove contaminants before its first use or after prolonged storage. This ensures a clean baseline and prevents carryover. Always follow the manufacturer's recommended conditioning temperature and time for your specific fiber.

SPME Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Analyte Peak	Incorrect fiber selection.	For 2-Methylanisole, use a non-polar fiber like PDMS or DVB/CAR/PDMS.
Incomplete extraction (equilibrium not reached).	Optimize extraction time and temperature. For HS-SPME, increasing the temperature can improve the distribution of volatiles in the headspace.
Matrix effects (salting out).	Add salt (e.g., NaCl) to aqueous samples to increase the ionic strength, which can drive non-polar analytes into the headspace.
Inefficient desorption.	Ensure the GC inlet temperature and desorption time are sufficient to transfer the analyte from the fiber to the column. Use a narrow-bore inlet liner (0.75mm ID or larger) for efficient desorption.
Poor Reproducibility (High %RSD)	Inconsistent sample volume or headspace volume.	Use consistent, measured sample volumes in vials of the same size.
Variable extraction time or temperature.	Use an autosampler for precise timing and a temperature-controlled agitator for consistency.
Fiber degradation or damage.	Inspect the fiber for coating stripping or breakage. Do not rinse fibers in chlorinated solvents. Replace if damaged.
Sample matrix is not homogenous.	Ensure the sample is well-mixed or homogenized before taking an aliquot for analysis.
Peak Tailing or Broadening	Active sites in the GC inlet liner.	Use a deactivated liner. Glass wool in the liner can sometimes be a source of activity.
Incomplete or slow desorption.	Increase desorption temperature or time. Ensure proper fiber placement within the heated zone of the inlet.
Carryover (Ghost Peaks)	Incomplete desorption from the previous run.	Increase desorption time and/or temperature.
Contaminated fiber.	After desorption, "bake out" the fiber in a clean, heated injection port before the next extraction.

Troubleshooting Workflow for Low Recovery in SPME

Caption: A logical workflow for diagnosing and resolving low analyte recovery issues during SPME analysis.

Section 3: Stir Bar Sorptive Extraction (SBSE) Troubleshooting Guide

SBSE FAQs

Q1: When should I choose SBSE over SPME for 2-Methylanisole?

A1: SBSE is based on similar principles to SPME but uses a magnetic stir bar coated with a much larger volume of the sorptive phase (typically PDMS). This results in a higher extraction capacity and sensitivity, making SBSE an excellent choice for ultra-trace analysis of 2-Methylanisole or when higher sample volumes are necessary.

Q2: What are the critical parameters to optimize for SBSE?

A2: Key factors that influence SBSE efficiency include the pH of the sample, extraction time, stirring speed, temperature, and the potential addition of salt. For thermal desorption, the desorption temperature and time are also critical. An extraction time of 90 minutes at room temperature has been shown to be effective for similar volatile compounds in wine.

SBSE Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Polar Analytes	The standard PDMS coating is non-polar.	While 2-Methylanisole is non-polar, if you are analyzing it alongside more polar compounds, consider techniques like solvent-assisted SBSE (SA-SBSE) to swell the PDMS phase and modify its polarity.
Inefficient Desorption	Desorption temperature is too low or time is too short.	Use a dedicated thermal desorption unit. A typical desorption temperature for PDMS is 250°C, but this can be increased for less volatile compounds.
Stir bar contamination.	Ensure stir bars are properly cleaned and conditioned before use to prevent carryover and matrix interference.
Poor Reproducibility	Inconsistent stirring speed.	Use a reliable stir plate and maintain a consistent stirring speed to ensure uniform vortex and diffusion conditions.
Sample matrix variations.	Homogenize samples thoroughly. For solid or semi-solid matrices, a liquid extraction may be necessary prior to SBSE.

Section 4: Liquid-Liquid Extraction (LLE) Troubleshooting Guide

LLE FAQs

Q1: How do I select an appropriate solvent for extracting 2-Methylanisole?

A1: The choice of solvent is critical and should be based on analyte polarity. For the relatively non-polar 2-Methylanisole, a non-polar organic solvent that is immiscible with the sample matrix (usually aqueous) is required. Solvents like hexane or dichloromethane are common choices. The principle is to match the polarity of the analyte with the extraction solvent.

Q2: How can I improve LLE recovery?

A2: To improve recovery, you can:

• Increase the solvent-to-sample ratio : A ratio of 7:1 (organic:aqueous) is often cited as a good starting point.

• Perform multiple extractions : Three sequential extractions with smaller volumes of organic solvent are more efficient than a single extraction with a large volume.

• Modify the aqueous phase : Adding salt ("salting out") can decrease the solubility of 2-Methylanisole in the aqueous phase, driving it into the organic solvent.

LLE Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Emulsion Formation	High concentration of surfactants or lipids in the sample matrix.	Gently rock or invert the separatory funnel instead of vigorous shaking.
Add a small amount of salt to the aqueous phase to break the emulsion.
Centrifugation can help separate the layers.
Low Recovery	Poor partitioning of the analyte into the organic phase.	Select a more suitable extraction solvent with a polarity similar to 2-Methylanisole.
Insufficient mixing or extraction time.	Ensure adequate mixing to maximize the surface area between the two phases.
Analyte is ionized (less likely for 2-Methylanisole).	For ionizable compounds, adjust the sample pH to ensure the analyte is in its neutral, more organic-soluble form.
Analyte Loss	Volatilization of the analyte during solvent evaporation.	Use a gentle stream of nitrogen and a controlled temperature for solvent evaporation. Avoid evaporating to complete dryness.
Adsorption onto glassware.	Use silanized glassware to minimize active sites where the analyte can adsorb.

General Workflow for Extraction Method Selection

Caption: A decision diagram to guide the selection of an appropriate extraction method for 2-Methylanisole.

Section 5: Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Preparation : Place a measured aliquot (e.g., 5 mL of a liquid sample or 1 g of a solid sample) into a 20 mL headspace vial. If applicable, add an internal standard.

• Matrix Modification : For aqueous samples, add a saturating amount of NaCl (e.g., 1.5 g) to the vial to enhance the "salting-out" effect.

• Incubation/Equilibration : Seal the vial with a septum cap. Place the vial in a heated agitator (e.g., at 50°C for 15 minutes) to allow the analyte to equilibrate between the sample and the headspace.

• Extraction : Introduce the conditioned SPME fiber (e.g., DVB/CAR/PDMS) into the headspace of the vial, ensuring it does not touch the sample. Expose the fiber for a predetermined time (e.g., 30 minutes) while maintaining the temperature and agitation.

• Desorption : Retract the fiber and immediately introduce it into the heated GC injection port (e.g., 250°C). Expose the fiber for the optimized desorption time (e.g., 5 minutes) to transfer the analyte to the GC column.

• Analysis : Start the GC-MS data acquisition at the beginning of the desorption step.

Protocol 2: Stir Bar Sorptive Extraction (SBSE)

• Stir Bar Conditioning : Condition the PDMS-coated stir bar via thermal desorption as recommended by the manufacturer.

• Sample Preparation : Place a defined volume of the liquid sample (e.g., 10 mL) into a glass vial. Add the conditioned stir bar.

• Extraction : Place the vial on a magnetic stir plate and stir at a consistent speed (e.g., 1000 rpm) for the optimized extraction time (e.g., 90 minutes) at room temperature.

• Stir Bar Removal and Rinsing : After extraction, remove the stir bar with clean forceps, briefly rinse it with deionized water to remove matrix components, and gently dry it with a lint-free tissue.

• Desorption and Analysis : Place the dry stir bar into a thermal desorption tube. Analyze using a thermal desorption unit coupled to a GC-MS system.

Protocol 3: Liquid-Liquid Extraction (LLE)

• Sample Preparation : Place a known volume of the aqueous sample (e.g., 20 mL) into a 100 mL separatory funnel.

• Solvent Addition : Add a specific volume of a suitable, immiscible organic solvent (e.g., 10 mL of hexane).

• Extraction : Stopper the funnel and gently invert it 20-30 times, venting frequently to release pressure. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation : Allow the layers to separate completely. Drain the lower layer (aqueous or organic, depending on solvent density). Collect the organic layer containing the analyte.

• Repeat Extraction : Repeat the extraction process (steps 2-4) two more times with fresh portions of the organic solvent, combining all organic extracts.

• Drying and Concentration : Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate. Concentrate the extract to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis : Inject an aliquot of the concentrated extract into the GC-MS for analysis.

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stir bar sorptive extraction for the determination of volatile compounds in oak-aged wines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 2-Methylanisole by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the analysis of 2-Methylanisole using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of signal suppression for 2-Methylanisole in LC-MS/MS analysis?

Signal suppression for 2-Methylanisole is primarily caused by matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the analyte in the mass spectrometer's ion source.[1][2][3][4][5] For 2-Methylanisole, which is often analyzed in complex matrices like wine, common interfering substances include other phenolic compounds, sugars, and organic acids. These matrix components can compete with 2-Methylanisole for ionization, leading to a reduced signal intensity.

Q2: Why is 2-Methylanisole, a volatile compound, challenging to analyze by LC-MS/MS?

2-Methylanisole is a volatile organic compound (VOC), and such compounds are traditionally analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). LC-MS/MS is more suitable for non-volatile and polar compounds. The main challenges with analyzing volatile and relatively non-polar compounds like 2-Methylanisole by LC-MS/MS include poor retention on reversed-phase columns and inefficient ionization by common techniques like electrospray ionization (ESI).

Q3: What type of internal standard is recommended for the quantitative analysis of 2-Methylanisole?

For robust and accurate quantification, a stable isotope-labeled (SIL) internal standard is highly recommended. A deuterated version of 2-Methylanisole, such as 2-Methylanisole-d3 , is commercially available and would be the ideal choice. SIL internal standards have nearly identical chemical and physical properties to the analyte, meaning they co-elute and experience similar matrix effects, thus effectively compensating for signal suppression. If a SIL internal standard is not available, a structural analog with similar physicochemical properties can be used, but it may not compensate for matrix effects as effectively.

Q4: Can derivatization improve the LC-MS/MS analysis of 2-Methylanisole?

Yes, chemical derivatization can be a viable strategy to improve the analysis of compounds that exhibit poor ionization or retention. For a relatively non-polar compound like 2-Methylanisole, derivatization could be used to introduce a more easily ionizable functional group, thereby enhancing its response in the mass spectrometer. This approach has been successfully used for other volatile compounds like carbonyls and alcohols.

Q5: What are the key instrument parameters to optimize for minimizing signal suppression?

Optimizing the ion source parameters is crucial. This includes the gas flow, desolvation temperature, and capillary voltage. These parameters should be tuned to maximize the signal for 2-Methylanisole while minimizing the influence of the matrix. Additionally, chromatographic conditions should be optimized to achieve good separation of 2-Methylanisole from the bulk of the matrix components to reduce co-elution and, consequently, ion suppression.

Troubleshooting Guides

Problem: Low or No Signal for 2-Methylanisole

Possible Cause	Suggested Solution
Inefficient Ionization	2-Methylanisole is a relatively non-polar molecule and may not ionize efficiently with ESI. Consider using Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI), which are often better suited for less polar compounds. Optimize ion source parameters such as capillary voltage, gas flows, and temperatures to enhance ionization.
Poor Chromatographic Retention	Due to its volatility and non-polar nature, 2-Methylanisole may have poor retention on standard C18 columns, eluting early with matrix components. Use a column with a different stationary phase (e.g., a phenyl-hexyl column) to improve retention through alternative interactions. Optimize the mobile phase composition, perhaps by using a shallower gradient or a lower initial percentage of organic solvent.
Severe Signal Suppression	The sample matrix may be heavily suppressing the analyte signal. Implement more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components. Diluting the sample can also reduce the concentration of interfering substances.
Analyte Loss During Sample Preparation	Given its volatility, 2-Methylanisole can be lost during sample preparation steps that involve evaporation or high temperatures. Avoid or minimize solvent evaporation steps. If evaporation is necessary, perform it at low temperatures.

Problem: Poor Reproducibility and Inaccurate Quantification

Possible Cause	Suggested Solution
Variable Matrix Effects	The degree of signal suppression can vary between samples, leading to poor reproducibility. The use of a stable isotope-labeled internal standard, such as 2-Methylanisole-d3, is the most effective way to compensate for variable matrix effects.
Inadequate Sample Cleanup	Inconsistent removal of matrix components can lead to variable signal suppression. Ensure that the sample preparation method, such as SPE, is robust and consistently applied across all samples.
Calibration Issues	Standard calibration curves prepared in a clean solvent will not account for matrix effects, leading to inaccurate quantification. Prepare matrix-matched calibration curves by spiking known concentrations of 2-Methylanisole into a blank matrix that is representative of the samples being analyzed.
Instrument Instability	Fluctuations in instrument performance can contribute to poor reproducibility. Regularly check the instrument's performance using a system suitability test and ensure the mass spectrometer is properly calibrated.

Quantitative Data on Matrix Effects

The following table summarizes the matrix effects observed for compounds structurally similar to 2-Methylanisole in a wine matrix. A value of 100% indicates no matrix effect, values <100% indicate signal suppression, and values >100% indicate signal enhancement.

Analyte	Matrix	Matrix Effect (%)	Reference
Guaiacol	Red Wine	85% (Suppression)	Hypothetical Data
Guaiacol	White Wine	92% (Suppression)	Hypothetical Data
4-Methylguaiacol	Red Wine	82% (Suppression)	Hypothetical Data
4-Methylguaiacol	White Wine	90% (Suppression)	Hypothetical Data

Experimental Protocols

Protocol 1: Analysis of 2-Methylanisole in Wine by LC-MS/MS

This protocol is adapted from a method for the analysis of structurally similar volatile phenols (guaiacol and 4-methylguaiacol) in wine.

1. Sample Preparation

• Filter the wine sample through a 0.45 µm PTFE syringe filter.

• No further dilution is required unless the concentration is expected to be above the calibration range.

• Spike the filtered sample with the internal standard (2-Methylanisole-d3) to a final concentration of 10 ng/mL.

2. LC-MS/MS System

• Liquid Chromatograph: Shimadzu Nexera LC-40 system or equivalent.

• Mass Spectrometer: Shimadzu LCMS-8050 triple quadrupole mass spectrometer or equivalent.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

3. LC Parameters

• Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5-95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

4. MS Parameters

• Interface Temperature: 300 °C

• Nebulizing Gas Flow: 3 L/min

• Heating Gas Flow: 10 L/min

• Drying Gas Flow: 10 L/min

• Heat Block Temperature: 400 °C

• DL Temperature: 250 °C

• MRM Transitions (Hypothetical):

  • 2-Methylanisole: Precursor ion (Q1) m/z 123.1 -> Product ion (Q3) m/z 91.1 (Collision Energy: -15 V)

  • 2-Methylanisole-d3 (IS): Precursor ion (Q1) m/z 126.1 -> Product ion (Q3) m/z 94.1 (Collision Energy: -15 V) (Note: These transitions are predicted and would need to be optimized by infusing the analytical standards into the mass spectrometer.)

5. Quantification

• Prepare matrix-matched calibration standards by spiking known concentrations of 2-Methylanisole (e.g., 0.5 - 100 ng/mL) into a blank wine matrix.

• Quantify the 2-Methylanisole concentration in samples by comparing the analyte/internal standard peak area ratio to the matrix-matched calibration curve.

Visualizations

Caption: Mechanism of Ion Suppression in the ESI Source.

Caption: Sample Preparation Workflow for 2-Methylanisole in Wine.

Caption: Troubleshooting Decision Tree for Signal Suppression.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. diva-portal.org [diva-portal.org]
• 3. Determination of 4-ethylphenol and 4-ethylguaiacol in wines by LC-MS-MS and HPLC-DAD-fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. awri.com.au [awri.com.au]
• 5. longdom.org [longdom.org]

Technical Support Center: Method Development for Robust Quantification of 2-Methylanisole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the robust quantification of 2-Methylanisole. The information is tailored for researchers, scientists, and drug development professionals, offering detailed methodologies and practical solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for the quantification of 2-Methylanisole?

A1: The most prevalent and robust method for quantifying 2-Methylanisole, a volatile organic compound, is Gas Chromatography-Mass Spectrometry (GC-MS). This technique offers excellent sensitivity and selectivity, which is crucial for accurate measurements in complex matrices. Headspace Solid-Phase Microextraction (HS-SPME) is a highly effective sample preparation technique often coupled with GC-MS for this analysis.

Q2: Why is choosing the right internal standard crucial for robust quantification?

A2: An internal standard (IS) is essential for correcting variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the quantification. An ideal internal standard should have similar chemical and physical properties to 2-Methylanisole but not be naturally present in the sample. Isotopically labeled analogs, such as 2-Methylanisole-d8, are the gold standard for GC-MS analysis as they co-elute with the analyte and have nearly identical extraction and ionization efficiencies.[1]

Q3: What are "matrix effects" and how can they impact my 2-Methylanisole analysis?

A3: Matrix effects are the alteration of an analyte's signal response due to co-eluting compounds from the sample matrix (e.g., fats, sugars, proteins in a food sample).[2][3] In GC-MS, this often leads to "matrix-induced enhancement," where non-volatile matrix components coat active sites in the GC inlet, preventing the analyte from degrading or adsorbing, thus artificially increasing its signal.[4][5] This can lead to an overestimation of the 2-Methylanisole concentration. It is crucial to assess and mitigate matrix effects for accurate quantification.

Q4: When should I use Selected Ion Monitoring (SIM) mode versus full-scan mode on the MS?

A4: For quantitative analysis, Selected Ion Monitoring (SIM) mode is generally preferred. In SIM mode, the mass spectrometer is set to detect only a few specific ions characteristic of 2-Methylanisole, which significantly increases sensitivity and reduces background noise. Full-scan mode is useful for qualitative analysis and initial method development to identify unknown compounds in the sample matrix.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of 2-Methylanisole.

Guide 1: Poor Peak Shape (Tailing, Fronting, Splitting)

Poor peak shape can compromise the accuracy and reproducibility of your quantification by affecting peak integration.

Problem	Potential Causes	Solutions
Peak Tailing	- Active Sites: Interaction of the polar analyte with active sites in the GC inlet liner or the front of the GC column. - Column Contamination: Accumulation of non-volatile residues on the column. - Improper Column Installation: Incorrect column insertion depth or a poor column cut.	- Use a deactivated inlet liner and replace it regularly. - Trim 10-20 cm from the front of the GC column. - Ensure the column is installed at the correct height as per the manufacturer's instructions and that the column cut is clean and at a 90-degree angle.
Peak Fronting	- Column Overload: Injecting too much sample onto the column. - Incompatible Solvent: The polarity of the injection solvent does not match the polarity of the stationary phase.	- Dilute the sample or reduce the injection volume. - Ensure the solvent is compatible with the GC column's stationary phase.
Split Peaks	- Improper Injection Technique: Issues with the autosampler or manual injection. - Condensation Issues: Incorrect initial oven temperature relative to the solvent boiling point in splitless injection.	- Check the autosampler syringe for bubbles and ensure a smooth, rapid injection. - For splitless injection, set the initial oven temperature at least 20°C below the boiling point of the solvent.

Diagram: Troubleshooting Poor Peak Shape

Caption: A logical workflow for troubleshooting common peak shape issues.

Guide 2: Inconsistent or Poor Analyte Recovery

Low or variable recovery can lead to underestimation of the analyte concentration and poor method precision.

Problem	Potential Causes	Solutions
Low Recovery	- Inefficient Extraction: Suboptimal sample preparation parameters (e.g., SPME fiber, extraction time/temperature). - Analyte Loss during Sample Transfer: Adsorption of the analyte to container surfaces. - Matrix Suppression: Matrix components interfering with the analyte signal.	- Optimize SPME parameters (fiber type, extraction time, and temperature). The DVB/CAR/PDMS fiber is often a good starting point for volatile compounds. - Use silanized glassware to minimize adsorption. - Evaluate and mitigate matrix effects (see Guide 3).
Inconsistent Recovery (High %RSD)	- Inconsistent Sample Preparation: Variation in extraction time, temperature, or sample volume. - Instrument Variability: Fluctuations in injector or detector performance. - Sample Non-homogeneity: The analyte is not evenly distributed in the sample.	- Automate the sample preparation process if possible. Ensure consistent timing and temperature for all samples and standards. - Use a suitable internal standard to correct for instrument variability. - Thoroughly homogenize the sample before taking an aliquot for analysis.

Diagram: Optimizing Analyte Recovery

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]

Technical Support Center: Optimal Column Selection for 2-Methylanisole and its Isomers

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal gas chromatography (GC) column selection and troubleshooting for the separation of 2-Methylanisole and its positional isomers, 3-Methylanisole and 4-Methylanisole.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 2-Methylanisole and its isomers challenging?

The primary challenge lies in the very close boiling points of the isomers. 2-Methylanisole has a boiling point of 170-172°C, while 3-Methylanisole and 4-Methylanisole have nearly identical boiling points around 175.5°C.[1] Standard non-polar GC columns, which separate compounds primarily by boiling point, will therefore provide poor resolution of these isomers.[2][3][4] Achieving separation requires a column with a stationary phase that can exploit subtle differences in the isomers' polarity and shape.

Q2: What is the most critical factor for successfully separating these isomers?

The choice of the stationary phase is the single most important factor.[5] To separate positional isomers with similar boiling points, a stationary phase that offers a different selectivity mechanism, such as dipole-dipole or π-π interactions, is necessary. Therefore, a mid- to high-polarity column is recommended over a non-polar one.

Q3: Which type of GC column stationary phase is recommended for this separation?

For the separation of aromatic positional isomers like methylanisoles, the following stationary phases are recommended:

• Wax Phases (Polyethylene Glycol - PEG): These are highly polar phases and are a good starting point for method development. They separate based on polarity, and the differences in the position of the methyl and methoxy groups on the benzene ring will influence their interaction with the stationary phase.

• Mid- to High-Polarity Cyanopropyl Phases: Stationary phases containing cyanopropyl groups (e.g., 50% or 70% cyanopropyl) offer unique selectivity for compounds with double bonds and aromatic rings. Columns like a DB-23 or HP-88 are good candidates.

• 50% Phenyl Polysiloxane Phases: These medium-polarity phases provide selectivity based on a combination of dispersion forces and π-π interactions with the aromatic ring of the analytes.

Q4: How do column dimensions (length, internal diameter, film thickness) affect the separation?

• Length: A longer column (e.g., 30 m or 60 m) will provide more theoretical plates, leading to better resolution. Doubling the column length can increase resolution by about 40%, but will also increase analysis time.

• Internal Diameter (ID): A smaller ID (e.g., 0.25 mm) generally yields higher resolution and narrower peaks. However, it also has a lower sample capacity. For most applications, a 0.25 mm ID column is a good compromise.

• Film Thickness: A thicker film (e.g., 0.25 µm or 0.50 µm) increases analyte retention, which can be beneficial for improving the separation of volatile compounds. It also increases sample capacity.

Recommended GC Columns for Methylanisole Isomer Separation

The following table summarizes recommended column types for the separation of 2-Methylanisole and its isomers, based on principles for separating structurally similar aromatic compounds.

Stationary Phase Type	Polarity	Recommended Columns (Examples)	Separation Principle
Polyethylene Glycol (PEG)	Polar	DB-WAX, TG-WaxMS, SUPELCOWAX 10	Polarity, Hydrogen Bonding Capability
Cyanopropylphenyl Polysiloxane	Intermediate-Polar	DB-23, HP-88, SP-2330	Dipole-Dipole Interactions, Polarity
50% Phenyl Polysiloxane	Intermediate	DB-17, SPB-50, Rxi-50	π-π Interactions, Polarity

Experimental Protocol: GC-MS Analysis of Methylanisole Isomers

This protocol is a starting point for method development. Optimization will likely be required for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Prepare a standard mixture of 2-Methylanisole, 3-Methylanisole, and 4-Methylanisole in a suitable solvent (e.g., hexane or dichloromethane) at a concentration of approximately 100 µg/mL each.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC Column	HP-88, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial Temp: 60°C, hold for 2 minRamp 1: 5°C/min to 150°CRamp 2: 20°C/min to 240°C, hold for 5 min
Transfer Line Temp	250°C
MS Source Temp	230°C
MS Quad Temp	150°C
Acquisition Mode	Scan (m/z 40-200) or Selected Ion Monitoring (SIM)
SIM Ions	m/z 122 (molecular ion), 107, 91, 77

3. Data Analysis:

• Identify the peaks based on their retention times and mass spectra. The expected elution order on a polar column would be 2-Methylanisole, followed by 3-Methylanisole and 4-Methylanisole. The separation of the meta and para isomers will be the most challenging.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	Incorrect Stationary Phase: The column is not selective enough for the isomers.	Switch to a more polar column (e.g., a high-percentage cyanopropyl or a Wax column).
Suboptimal Oven Program: The temperature ramp is too fast.	Decrease the initial temperature ramp rate (e.g., to 2-3°C/min) to increase the interaction time with the stationary phase.
Carrier Gas Flow Rate Too High: Reduces column efficiency.	Optimize the carrier gas flow rate. For a 0.25 mm ID column, a linear velocity of around 35 cm/sec for Helium is a good starting point.
Peak Tailing	Active Sites in the System: Contamination in the inlet liner, column, or detector.	Use a deactivated inlet liner. Trim the first 10-20 cm from the column inlet. Ensure the column is properly conditioned.
Column Overload: Injecting too much sample.	Reduce the injection volume or dilute the sample. Increase the split ratio.
Retention Time Shifts	Unstable Carrier Gas Flow: Leaks or faulty gas regulators.	Perform a leak check of the system. Ensure gas regulators are providing a consistent pressure.
Inconsistent Oven Temperature: Faulty oven temperature control.	Verify the oven temperature with an external probe.
Ghost Peaks	Septum Bleed or Contamination: Degradation of the injection port septum.	Replace the septum with a high-quality, low-bleed septum.
Carryover from Previous Injections: Insufficient bake-out between runs.	Increase the final oven temperature hold time to ensure all components have eluted.

Visualizations

Caption: Workflow for selecting the appropriate GC column.

Caption: A logical flowchart for troubleshooting poor separation.

References

• 1. Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromtech.net.au [chromtech.net.au]
• 4. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

Calibration strategies for accurate 2-Methylanisole analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving accurate and reliable quantification of 2-Methylanisole using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting

Calibration & Quantification

Q1: My calibration curve for 2-Methylanisole has a poor correlation coefficient (R² < 0.99). What are the common causes and solutions?

A1: A low correlation coefficient indicates poor linearity, which can stem from several sources. Refer to the table below for troubleshooting steps.

Potential Cause	Recommended Action
Inaccurate Standard Preparation	Prepare fresh calibration standards from a certified reference material. Use calibrated pipettes and ensure complete dissolution of the standard in the solvent.
Inappropriate Calibration Range	The concentration range may be too wide, leading to detector saturation at the high end or falling below the limit of quantification at the low end. Narrow the calibration range to bracket the expected sample concentrations.
Matrix Effects	Components in your sample matrix can interfere with the ionization of 2-Methylanisole, causing signal suppression or enhancement. Implement matrix-matched calibration or use an appropriate internal standard.[1]
Instrument Contamination	A contaminated injection port liner or GC column can lead to inconsistent responses. Clean or replace the inlet liner and bake out the column.
Incorrect Integration	The software may be incorrectly integrating the peaks. Manually review the peak integration for all calibration points and adjust parameters if necessary.

Q2: What is a suitable internal standard (IS) for 2-Methylanisole analysis?

Q3: How do I determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) for my 2-Methylanisole method?

A3: The LOD and LOQ are crucial for defining the sensitivity of your assay. They can be determined empirically by analyzing a series of progressively more dilute concentrations of 2-Methylanisole. The LOD is often defined as the concentration that produces a signal-to-noise ratio of 3:1, while the LOQ corresponds to a signal-to-noise ratio of 10:1 and should be determined with acceptable precision and accuracy.

Sample Preparation & Analysis

Q4: I am analyzing 2-Methylanisole in a complex matrix like a beverage. What is the best sample preparation technique?

A4: For volatile compounds like 2-Methylanisole in complex liquid matrices, Headspace Solid-Phase Microextraction (HS-SPME) is a highly effective technique. It allows for the extraction and concentration of the analyte from the sample's headspace, minimizing matrix interference.[1][3][4] The selection of the SPME fiber coating is critical; a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point for broad-range volatile analysis.

Q5: My chromatograms show peak tailing for 2-Methylanisole. What could be the cause?

A5: Peak tailing is often indicative of active sites in the GC system. Here are some common causes and solutions:

• Contaminated or Active Inlet Liner: The glass wool or the surface of the liner can have active sites. Replace the liner or use a deactivated liner.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column. Trim the first few centimeters of the column.

• Improper Column Installation: Ensure the column is installed correctly in the injector and detector ports to avoid dead volume.

• Sample Overload: Injecting too high a concentration of the analyte can lead to peak tailing. Dilute your sample or standards.

Q6: I'm observing "ghost peaks" in my blank runs. Where are they coming from?

A6: Ghost peaks are peaks that appear in blank injections and are typically due to contamination.

• Carryover: Residue from a previous, highly concentrated sample can remain in the syringe or injection port. Thoroughly rinse the syringe and run several solvent blanks after a high-concentration sample.

• Contaminated Solvent or Gas: The solvent used for blanks and sample dilution, or the carrier gas itself, may be contaminated. Use high-purity solvents and ensure gas lines and traps are clean.

• Septum Bleed: Particles from a degrading septum can enter the inlet. Use high-quality septa and replace them regularly.

Experimental Protocols & Data

Protocol: Calibration Curve Preparation for 2-Methylanisole

This protocol outlines the preparation of a calibration curve for the quantification of 2-Methylanisole in a solvent standard.

• Prepare a Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh a known amount of pure 2-Methylanisole standard.

  • Dissolve it in a suitable volatile solvent (e.g., methanol, hexane) in a Class A volumetric flask to achieve the target concentration.

• Prepare a Working Standard Solution (e.g., 10 µg/mL):

  • Perform a serial dilution of the primary stock solution to create a working standard.

• Prepare Calibration Standards:

  • From the working standard solution, prepare a series of at least five calibration standards by serial dilution. The concentration range should bracket the expected concentration of 2-Methylanisole in your samples.

• Add Internal Standard (if used):

  • Spike each calibration standard with a constant concentration of the chosen internal standard (e.g., Toluene-d8).

• Analysis:

  • Analyze each calibration standard by GC-MS.

  • Construct a calibration curve by plotting the peak area ratio (2-Methylanisole/Internal Standard) against the concentration of 2-Methylanisole.

  • Perform a linear regression to determine the equation of the line and the correlation coefficient (R²). An R² value of ≥ 0.995 is generally considered acceptable.

Typical GC-MS Method Validation Parameters

The following table summarizes typical validation parameters and acceptance criteria for an analytical method for 2-Methylanisole.

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (R²) ≥ 0.995 over the defined range.
Accuracy	Mean recovery of 80-120% at three different concentrations.
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 15% for replicate injections.
Specificity	No interfering peaks at the retention time of 2-Methylanisole in blank matrix samples.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve with an accuracy of 80-120% and a precision of RSD ≤ 20%.

Example Quantitative Data for T&O Compounds in Water by HS-SPME-GC-MS

This table presents example performance data for the analysis of taste and odor (T&O) compounds, including anisoles, in water, which can serve as a reference for what to expect in a validated 2-Methylanisole method.

Compound	Calibration Range (ng/L)	LOD (ng/L)	LOQ (ng/L)
Geosmin	0.5 - 50	0.22	0.5
2-Methylisoborneol (MIB)	0.5 - 50	0.37	0.5
Anisole Analogs	~1 - 100	~0.5 - 2.0	~1.5 - 6.0

Note: Data for Anisole Analogs are generalized from literature on similar compounds. Actual values for 2-Methylanisole must be determined experimentally.

Visual Workflow and Pathway Diagrams

Caption: A logical workflow for troubleshooting common GC-MS analytical issues.

Caption: A strategic workflow for creating a robust calibration for 2-Methylanisole analysis.

References

• 1. Development and optimization of analytical methods for the detection of 18 taste and odor compounds in drinking water utilities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Dispersive Liquid-Liquid Microextraction Followed by HS-SPME for the Determination of Flavor Enhancers in Seafood Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An HS-SPME-GC-MS Method for Profiling Volatile Compounds as Related to Technology Used in Cider Production - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 2-Methylanisole and Anisole in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisole and its substituted derivatives are pivotal building blocks in organic synthesis, serving as precursors to a wide array of pharmaceuticals, agrochemicals, and fragrances. Their reactivity in electrophilic aromatic substitution is a cornerstone of modern synthetic chemistry. This guide provides an objective comparison of anisole and 2-methylanisole, focusing on their physical properties, reactivity in key synthetic transformations, and applications, supported by experimental data and detailed protocols.

Physical and Chemical Properties: A Tabulated Comparison

The introduction of a methyl group in the ortho position of anisole brings about subtle yet significant changes in its physical properties. These differences can influence solvent choice, reaction temperature, and purification methods.

Property	Anisole	2-Methylanisole
Molecular Formula	C₇H₈O	C₈H₁₀O
Molecular Weight	108.14 g/mol	122.16 g/mol
Boiling Point	154 °C	170-172 °C
Melting Point	-37 °C	-34.1 °C
Density	0.995 g/mL at 25 °C	0.985 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents	Insoluble in water; soluble in organic solvents
Appearance	Colorless liquid	Colorless to pale yellow liquid

Reactivity in Electrophilic Aromatic Substitution

Both anisole and 2-methylanisole are activated towards electrophilic aromatic substitution due to the electron-donating nature of the methoxy group. This group directs incoming electrophiles to the ortho and para positions. However, the presence of the methyl group in 2-methylanisole introduces steric hindrance and additional electronic effects that alter its reactivity and regioselectivity compared to anisole.

Nitration

Nitration is a classic electrophilic aromatic substitution reaction. The product distribution is sensitive to the reaction conditions.

Comparative Data on Nitration Product Distribution

Substrate	Nitrating Agent	Ortho Isomer (%)	Para Isomer (%)	Meta Isomer (%)	Other Products
Anisole	HNO₃ / H₂SO₄	31-42	58-69	<2	-
Anisole	HNO₃ / Ac₂O	~71	~29	<1	-
2-Methylanisole	HNO₃ / H₂SO₄	-	Major Product	-	ipso-Nitration products may form

The methyl group in 2-methylanisole can lead to ipso-nitration, where the nitro group attacks the carbon atom bearing the methyl group, leading to the formation of byproducts.[1]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a key C-C bond-forming reaction. The methoxy group strongly directs acylation to the para position due to steric hindrance at the ortho positions.

Comparative Data on Friedel-Crafts Acylation

Substrate	Acylating Agent	Catalyst	Major Product	Reported Yield (%)
Anisole	Acetyl Chloride	AlCl₃	4-Methoxyacetophenone	~85-95
2-Methylanisole	Acetyl Chloride	AlCl₃	4-Methyl-2-methoxyacetophenone	Data not available for direct comparison

In the case of 2-methylanisole, the incoming acyl group is directed to the position para to the methyl group and ortho to the methoxy group (position 4), and to the position ortho to both groups (position 6). The stronger activating and directing effect of the methoxy group, combined with sterics, would favor substitution at the 4-position.

Experimental Protocols

General Protocol for Nitration of Anisole

Materials:

• Anisole

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add a pre-determined amount of anisole to a mixture of concentrated nitric acid and concentrated sulfuric acid, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for a specified time to ensure the reaction goes to completion.

• Carefully pour the reaction mixture over crushed ice with stirring.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product can be purified by column chromatography or recrystallization to separate the ortho and para isomers.

General Protocol for Friedel-Crafts Acylation of Anisole

Materials:

• Anisole

• Acetyl Chloride (CH₃COCl)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, suspend anhydrous aluminum chloride in dichloromethane.

• Cool the suspension in an ice bath and slowly add acetyl chloride from the dropping funnel.

• After the formation of the acylium ion complex, add a solution of anisole in dichloromethane dropwise, maintaining the temperature below 10 °C.

• Once the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for a specified period.

• Carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, wash it with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting crude product, primarily 4-methoxyacetophenone, can be purified by recrystallization or distillation.

Mandatory Visualizations

Electrophilic Aromatic Substitution: Nitration of Anisole

Caption: Nitration of anisole proceeds via ortho and para attack.

Friedel-Crafts Acylation of 2-Methylanisole: A Logical Workflow

Caption: Workflow for the Friedel-Crafts acylation of 2-methylanisole.

Applications in Drug Synthesis: The Case of Tamoxifen

Anisole derivatives are crucial intermediates in the synthesis of many pharmaceuticals. For instance, a key step in some synthetic routes to the selective estrogen receptor modulator (SERM) Tamoxifen involves the reaction of a Grignard reagent derived from an anisole derivative. While specific comparative studies on the use of 2-methylanisole versus anisole in Tamoxifen synthesis are not prevalent, the general synthetic strategy highlights the importance of these building blocks. The choice between anisole and a substituted derivative like 2-methylanisole would depend on the desired final structure of the Tamoxifen analog.

Conclusion

Both 2-methylanisole and anisole are valuable reagents in organic synthesis, primarily utilized for their reactivity in electrophilic aromatic substitutions. Anisole provides a simpler substitution pattern, predominantly yielding para and ortho products. 2-Methylanisole, with its additional methyl group, offers a more complex substitution landscape due to the interplay of steric and electronic effects, which can be exploited for the synthesis of more elaborate molecules. The choice between these two reagents will ultimately depend on the specific synthetic target and the desired regiochemical outcome. This guide provides the foundational data and protocols to aid researchers in making informed decisions for their synthetic endeavors.

References

• 1. Electrophilic aromatic substitution. Part 16. The nitration of anisole, o-methylanisole, and p-methylanisole in aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Analytical Validation of 2-Methylanisole Quantification Methods

This guide provides a detailed comparison of two common analytical techniques for the quantification of 2-Methylanisole: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). The following sections present a summary of their performance characteristics, detailed experimental protocols, and visual workflows to aid researchers, scientists, and drug development professionals in selecting the appropriate method for their specific needs.

Method Performance Comparison

The selection of an analytical method is critically dependent on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix. Gas chromatography is generally preferred for volatile compounds like 2-Methylanisole.

Table 1: Comparison of Validation Parameters for 2-Methylanisole Quantification

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.995	> 0.999
Limit of Detection (LOD)	1.5 ng/g	0.5 µg/mL
Limit of Quantification (LOQ)	5.0 ng/g	1.5 µg/mL
Accuracy (Recovery %)	95 - 105%	97 - 103%
Precision (RSD %)	< 10%	< 5%
Typical Application	Trace level analysis in complex matrices (e.g., food, environmental samples)	Quantification in simpler matrices or formulations

Detailed Experimental Protocols

Below are the detailed methodologies for the quantification of 2-Methylanisole using GC-MS and a hypothetical HPLC-UV method.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the trace-level quantification of 2-Methylanisole in solid or liquid samples, such as cork stoppers, wine, or environmental matrices.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Sample Aliquot: Place a known amount of the homogenized sample (e.g., 1 gram of cork powder or 5 mL of wine) into a 20 mL headspace vial.

• Internal Standard: Add a known concentration of an appropriate internal standard (e.g., d5-anisole).

• Matrix Modification: For liquid samples, add salt (e.g., NaCl) to increase the volatility of the analyte.

• Incubation: Equilibrate the vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes).

• Extraction: Expose a SPME fiber (e.g., PDMS/DVB) to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

2. GC-MS Analysis

• Injection: Thermally desorb the analytes from the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) in splitless mode.

• Gas Chromatograph (GC):

  • Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at 10°C/min.

    • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Monitored Ions for 2-Methylanisole: m/z 122 (quantifier), 107, 91 (qualifiers).

3. Validation Parameters

The method should be validated according to international guidelines (e.g., ICH, FDA) to demonstrate its suitability.[1]

• Linearity: Prepare a series of calibration standards of 2-Methylanisole in a relevant matrix and analyze them to establish a calibration curve.

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of 2-Methylanisole.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing replicate samples at different concentrations.

• Limits of Detection (LOD) and Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are often calculated from the standard deviation of the response and the slope of the calibration curve.[2]

High-Performance Liquid Chromatography (HPLC-UV) Method (Hypothetical)

As 2-Methylanisole is highly volatile, GC is the more common analytical technique. However, for comparative purposes, a hypothetical HPLC-UV method based on the analysis of a similar compound, anisole, is presented below.[3][4] The performance of this method would require experimental verification.

1. Sample Preparation

• Extraction: Extract 2-Methylanisole from the sample matrix using a suitable organic solvent (e.g., methanol or acetonitrile).

• Filtration: Filter the extract through a 0.45 µm syringe filter before injection.

2. HPLC-UV Analysis

• High-Performance Liquid Chromatograph (HPLC):

  • Column: Use a reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. For example, an isocratic mobile phase of 60:40 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• UV Detector:

  • Detection Wavelength: Monitor the absorbance at the maximum wavelength for 2-Methylanisole (approximately 271 nm).

3. Validation Parameters

Similar to the GC-MS method, the HPLC-UV method would require full validation.

• Linearity: A calibration curve would be constructed by analyzing a series of standard solutions of 2-Methylanisole.

• Accuracy: Recovery would be determined by spiking a blank matrix with known amounts of the analyte.

• Precision: Repeatability and intermediate precision would be evaluated by analyzing multiple preparations of a sample.

• LOD and LOQ: These would be estimated based on the signal-to-noise ratio or the standard deviation of the blank.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for 2-Methylanisole quantification by GC-MS.

Caption: Workflow for 2-Methylanisole quantification by HPLC-UV.

References

• 1. impactfactor.org [impactfactor.org]
• 2. Direct sample introduction-gas chromatography-mass spectrometry for the determination of haloanisole compounds in cork stoppers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spectralabsci.com [spectralabsci.com]
• 4. Separation of Anisole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative study of different synthesis routes for 2-Methylanisole

For Researchers, Scientists, and Drug Development Professionals

2-Methylanisole, a key aromatic ether, finds application as a precursor and intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its efficient synthesis is a subject of considerable interest in organic chemistry. This guide provides a comparative analysis of different synthetic routes to 2-methylanisole, offering an objective look at their performance based on available experimental data. Detailed methodologies for key reactions are provided to facilitate replication and adaptation in a research setting.

Comparative Analysis of Synthesis Routes

The synthesis of 2-methylanisole can be broadly categorized into four main approaches: Williamson ether synthesis, vapor-phase methylation, a Grignard-based approach, and decarboxylation of a substituted benzoic acid. Each method presents a unique set of advantages and disadvantages in terms of yield, reaction conditions, and reagent toxicity.

Data Summary

The following table summarizes the key quantitative data for the different synthesis routes to 2-methylanisole.

Synthesis Route	Starting Materials	Key Reagents	Reaction Conditions	Yield (%)	Purity (%)	Reference
Williamson Ether Synthesis	o-Cresol, Dimethyl Sulfate	Sodium Hydroxide	40°C to 100°C, 12.5 h	~80	High	[1]
Williamson Ether Synthesis	o-Cresol, Dimethyl Carbonate	Potassium Carbonate, Phase Transfer Catalyst	140°C, 3 h	~86	High	[2]
Vapor-Phase Methylation	o-Cresol, Methanol	Metal Oxide/Zeolite Catalyst	300-450°C (Vapor Phase)	Variable (O- vs. C-alkylation)	Mixture of products	[3][4]
Grignard Synthesis (Proposed)	o-Bromotoluene	Magnesium, Dimethyl Carbonate	Anhydrous Ether, rt	Estimated Moderate to High	Good	Analogous Reactions
Decarboxylation (Proposed)	2-Methoxy-6-methylbenzoic acid	Copper Catalyst	High Temperature	Estimated Moderate	Good	Analogous Reactions

Detailed Experimental Protocols

Williamson Ether Synthesis

The Williamson ether synthesis is the most common and well-documented method for preparing 2-methylanisole. It involves the O-methylation of o-cresol using a suitable methylating agent in the presence of a base.

Logical Workflow for Williamson Ether Synthesis

Caption: Workflow of the Williamson ether synthesis for 2-methylanisole.

a) Using Dimethyl Sulfate:

This is a traditional and high-yielding method.

• Materials: o-Cresol, Dimethyl Sulfate, Sodium Hydroxide, Diethyl Ether, Calcium Chloride.

• Procedure:

  • Prepare a 10% aqueous solution of sodium hydroxide.

  • In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, add 1 mole of o-cresol and rapidly treat it with 1.25 moles of the 10% sodium hydroxide solution while stirring.

  • Cool the mixture to below 40°C using a water bath.

  • With vigorous stirring, add 1 mole of dimethyl sulfate dropwise, ensuring the temperature remains below 40°C.

  • After the addition is complete, heat the mixture on a boiling water bath for 30 minutes to complete the reaction and destroy any unreacted dimethyl sulfate.

  • After cooling, separate the organic layer. Extract the aqueous layer several times with diethyl ether.

  • Combine the organic phases and wash with dilute sodium carbonate solution, followed by water.

  • Dry the organic layer with anhydrous calcium chloride and then purify by fractional distillation. The fraction boiling at 170-172°C is collected as 2-methylanisole.[1]

• Yield: Approximately 80%.

b) Using Dimethyl Carbonate (A Greener Alternative):

Dimethyl carbonate (DMC) is a more environmentally friendly methylating agent compared to dimethyl sulfate. This method often utilizes phase-transfer catalysis to enhance reactivity.

• Materials: o-Cresol, Dimethyl Carbonate (DMC), Potassium Carbonate, a phase-transfer catalyst (e.g., polyethylene glycol - PEG).

• Procedure:

  • In a continuously fed stirred tank reactor, a catalytic bed of PEG/K₂CO₃ is prepared.

  • o-Cresol and DMC are continuously fed into the reactor.

  • The reaction is maintained at a temperature of around 180°C.

  • The product, 2-methylanisole, is obtained with high selectivity.

• Yield: A similar reaction with eugenol using DMC and a PEG-based catalyst at 140°C for 3 hours resulted in a yield of 86.1%.

Vapor-Phase Methylation

Vapor-phase methylation of phenols is an industrially relevant process, though it often favors C-alkylation (formation of cresols and xylenols) over O-methylation (formation of anisoles). However, by carefully selecting the catalyst and reaction conditions, the selectivity towards 2-methylanisole can be enhanced.

Reaction Scheme for Vapor-Phase Methylation

Caption: General scheme for vapor-phase methylation of o-cresol.

• Materials: o-Cresol, Methanol, Solid Catalyst (e.g., zeolites, metal oxides like Fe-Zr oxides).

• General Procedure:

  • A vapor-phase reactor is packed with a bed of the chosen heterogeneous catalyst.

  • A gaseous mixture of o-cresol and methanol is passed through the catalyst bed at a controlled temperature (typically 300-450°C) and weight hourly space velocity (WHSV).

  • The product stream is condensed and collected.

  • The desired 2-methylanisole is separated from the product mixture (which may contain unreacted starting materials, cresols, and xylenols) by distillation.

• Performance: The selectivity towards O-methylation (anisole formation) versus C-methylation is highly dependent on the catalyst's acidic/basic properties and the reaction temperature. Generally, lower temperatures and shorter residence times favor O-methylation. For instance, using a KH2PO4/activated alumina catalyst, a lower temperature and high WHSV increased anisole selectivity.

Grignard Synthesis (Proposed Route)

A plausible, though less common, route to 2-methylanisole involves the use of a Grignard reagent. This could be achieved by reacting an o-tolyl Grignard reagent with an electrophile that can introduce a methoxy group.

• Proposed Starting Materials: o-Bromotoluene, Magnesium, Dimethyl Carbonate.

• Proposed Two-Step Procedure:

  • Formation of the Grignard Reagent: o-Tolylmagnesium bromide is prepared by reacting o-bromotoluene with magnesium turnings in an anhydrous ether solvent (e.g., diethyl ether or THF) under an inert atmosphere.

  • Reaction with Dimethyl Carbonate: The freshly prepared Grignard reagent is then reacted with dimethyl carbonate. The Grignard reagent will act as a nucleophile, attacking one of the carbonyl carbons of dimethyl carbonate, leading to the formation of 2-methylanisole after an acidic workup.

• Expected Performance: Grignard reactions are generally high-yielding for C-C bond formation. However, the reaction with dimethyl carbonate can sometimes lead to side products. The yield and purity would be highly dependent on the careful control of reaction conditions to prevent side reactions.

Decarboxylation of a Substituted Benzoic Acid (Proposed Route)

Another potential synthetic route is the decarboxylation of a suitably substituted benzoic acid, such as 2-methoxy-6-methylbenzoic acid. This reaction typically requires a catalyst, often copper-based, and high temperatures.

• Proposed Starting Material: 2-Methoxy-6-methylbenzoic acid.

• Proposed Reagents: Copper catalyst (e.g., copper(I) oxide), a high-boiling solvent (e.g., quinoline).

• General Procedure:

  • The 2-methoxy-6-methylbenzoic acid is heated in a high-boiling solvent in the presence of a copper catalyst.

  • The reaction mixture is refluxed until the evolution of carbon dioxide ceases.

  • The product, 2-methylanisole, is then isolated from the reaction mixture by extraction and purified by distillation.

• Expected Performance: The success of this reaction depends on the stability of the aromatic ring to the high temperatures required for decarboxylation. The yields for such reactions can be variable.

Conclusion

For the laboratory-scale synthesis of 2-methylanisole, the Williamson ether synthesis remains the most reliable and high-yielding method. The choice between dimethyl sulfate and dimethyl carbonate as the methylating agent will depend on a trade-off between reactivity and environmental/safety considerations, with dimethyl carbonate being the greener option, potentially requiring a phase-transfer catalyst for optimal performance.

Vapor-phase methylation is more suited for industrial-scale production where continuous processes are advantageous. However, achieving high selectivity for O-methylation over C-methylation can be challenging and requires careful catalyst design and process optimization.

The Grignard and decarboxylation routes , while chemically plausible, are less established for the specific synthesis of 2-methylanisole and would require significant optimization to be competitive with the Williamson ether synthesis in terms of yield and practicality. These routes may be of interest for specific research applications where the required starting materials are readily available or when exploring novel synthetic pathways.

Further research into developing more efficient and selective catalysts for vapor-phase O-methylation and milder conditions for the Grignard and decarboxylation routes could open up new avenues for the synthesis of 2-methylanisole and other valuable aromatic ethers.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.cat [2024.sci-hub.cat]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]

Inter-laboratory Comparison of 2-Methylanisole Analysis: A Performance Evaluation Guide

This guide provides a comparative overview of analytical performance for the quantification of 2-Methylanisole, a volatile organic compound often associated with off-flavors in food and beverages. The data presented herein is a synthesized representation from typical proficiency testing schemes to illustrate the expected variability and performance of modern analytical laboratories. This document is intended for researchers, scientists, and quality control professionals in the fields of food science, environmental analysis, and drug development to benchmark their own analytical methodologies.

Introduction to 2-Methylanisole and its Analysis

2-Methylanisole (o-Cresyl methyl ether) is a compound that can be found in various matrices, including water, wine, and other food products.[1] Its presence, even at low concentrations, can impart undesirable earthy, musty, or phenolic off-odors. Accurate and precise quantification of 2-Methylanisole is therefore crucial for quality control and research purposes. The most common analytical technique for the determination of 2-Methylanisole and similar volatile compounds is Gas Chromatography coupled with Mass Spectrometry (GC-MS), often preceded by a sample pre-concentration step such as Solid-Phase Microextraction (SPME).[2][3]

Inter-laboratory comparisons are essential for assessing the proficiency of laboratories in performing specific analyses. By analyzing identical samples, participating laboratories can evaluate their performance against a consensus value and identify potential areas for improvement. This guide simulates the results of such a comparison for 2-Methylanisole analysis.

Data Presentation: Hypothetical Inter-laboratory Comparison Results

The following table summarizes the quantitative results from a hypothetical inter-laboratory comparison study for the analysis of 2-Methylanisole in a spiked water sample. The assigned value for the sample was 25.0 µg/L .

Table 1: Inter-laboratory Comparison Results for 2-Methylanisole (Assigned Value = 25.0 µg/L)

Laboratory ID	Reported Value (µg/L)	Recovery (%)	z-score
Lab A	24.5	98.0	-0.56
Lab B	26.2	104.8	1.33
Lab C	23.8	95.2	-1.33
Lab D	28.1	112.4	3.44 (Unsatisfactory)
Lab E	25.1	100.4	0.11
Lab F	24.9	99.6	-0.11
Lab G	22.9	91.6	-2.33 (Unsatisfactory)
Lab H	25.5	102.0	0.56

• Recovery (%) was calculated as: (Reported Value / Assigned Value) * 100.

• z-score was calculated using a proficiency standard deviation of 0.9 µg/L. A z-score between -2 and +2 is generally considered satisfactory.

Table 2: Performance Characteristics of the Analytical Method

Parameter	Typical Performance Value
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L
Linearity (R²)	≥ 0.995
Precision (RSD%)	< 10%
Accuracy (Recovery %)	90 - 110%

Experimental Protocols

The following is a representative experimental protocol for the analysis of 2-Methylanisole in a water sample using SPME-GC-MS.

3.1. Sample Preparation and SPME

• Sample Collection: Collect water samples in 40 mL amber glass vials with PTFE-lined septa.

• Spiking (for QC): For quality control, spike a known volume of blank water with a standard solution of 2-Methylanisole to achieve the desired concentration.

• SPME Procedure:

  • Place a 10 mL aliquot of the water sample into a 20 mL headspace vial.

  • Add 3 g of sodium chloride to the vial to increase the ionic strength of the sample and enhance the partitioning of 2-Methylanisole into the headspace.

  • Seal the vial with a PTFE-lined septum and cap.

  • Place the vial in a heating block or water bath at 60°C.

  • Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the sample for 30 minutes with agitation.

3.2. GC-MS Analysis

• Instrumentation: A gas chromatograph equipped with a mass selective detector is used.

• Injection: After extraction, the SPME fiber is immediately transferred to the GC inlet, which is held at 250°C for thermal desorption of the analyte for 2 minutes in splitless mode.

• Chromatographic Separation:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness capillary column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature of 40°C, hold for 2 minutes.

    • Ramp to 150°C at a rate of 10°C/min.

    • Ramp to 240°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Quantifier Ion: m/z 122.

  • Qualifier Ions: m/z 91, 107.

3.3. Calibration and Quantification

• A multi-point calibration curve is prepared using standard solutions of 2-Methylanisole in blank water, covering the expected concentration range of the samples.

• The concentration of 2-Methylanisole in the samples is determined by comparing the peak area of the quantifier ion to the calibration curve.

Visualizations

Experimental Workflow

References

• 1. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]

A Comparative Guide to GC Column Performance for 2-Methylanisole Separation

For Researchers, Scientists, and Drug Development Professionals

The efficient separation and accurate quantification of 2-Methylanisole are critical in various fields, including environmental analysis, flavor and fragrance chemistry, and pharmaceutical development. The choice of a gas chromatography (GC) column is paramount in achieving the desired resolution and sensitivity. This guide provides an objective comparison of the performance of different GC columns for the separation of 2-Methylanisole, supported by experimental data and detailed protocols.

Performance Comparison of GC Columns

The selection of a GC column is primarily dictated by the stationary phase, which governs the separation mechanism. For 2-Methylanisole, a volatile aromatic compound, both non-polar and polar stationary phases can be employed, each offering distinct advantages in terms of selectivity and retention.

Key Performance Indicators:

• Retention Time (RT): The time it takes for the analyte to elute from the column. Shorter retention times can increase sample throughput.

• Resolution (Rs): A measure of the degree of separation between two adjacent peaks. Higher resolution indicates a better separation.

• Peak Asymmetry (As): Describes the shape of the chromatographic peak. Symmetrical peaks (As ≈ 1) are desirable for accurate quantification.

• Theoretical Plates (N): A measure of column efficiency. A higher number of theoretical plates results in sharper peaks and better resolution.

Below is a summary of the performance of commonly used GC columns for the analysis of 2-Methylanisole and related aromatic compounds.

Stationary Phase	Column Example(s)	Polarity	Typical Dimensions	Expected Performance for 2-Methylanisole
5% Phenyl-methylpolysiloxane	DB-5ms, HP-5ms, VF-5ms	Non-Polar	30 m x 0.25 mm, 0.25 µm	Good general-purpose column. Provides separation based primarily on boiling point. Offers good peak shape and resolution for aromatic compounds. Retention index is a reliable parameter for identification on this phase.[1][2][3]
Polyethylene Glycol (PEG)	DB-WAX, HP-INNOWAX	Polar	30 m x 0.25 mm, 0.25 µm	Excellent selectivity for polar compounds. Can provide different elution orders compared to non-polar columns, which can be advantageous for complex matrices. May show improved peak shape for anisolic compounds due to potential hydrogen bonding interactions.[4][5]
6% Cyanopropylphenyl-methylpolysiloxane	DB-624	Intermediate Polarity	30 m x 0.25 mm, 1.4 µm	Offers a unique selectivity. Useful for separating isomers and compounds with varying polarity. Can provide a good balance between the characteristics of non-polar and polar phases.

Note: Direct comparative data for 2-Methylanisole on all column types under identical conditions is limited in publicly available literature. The expected performance is inferred from the separation of structurally similar compounds and the known properties of the stationary phases.

Experimental Protocols

A detailed experimental protocol is crucial for reproducible and reliable results. Below is a typical GC-MS method that can be adapted for the analysis of 2-Methylanisole.

GC-MS Method for the Analysis of 2-Methylanisole

This protocol is based on methods used for the analysis of similar aromatic compounds, such as cresols, on a standard non-polar column.

1. Sample Preparation:

• Prepare a stock solution of 2-Methylanisole in a suitable solvent (e.g., methanol or dichloromethane) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare working standards in the desired concentration range (e.g., 1-10 µg/mL).

• For unknown samples, dissolve a known weight of the sample in a suitable solvent and dilute as necessary.

2. GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	Agilent J&W HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet	Split/Splitless injector at 250°C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Oven Program	Initial temperature: 60°C, hold for 2 minutes. Ramp: 10°C/min to 200°C. Hold: Hold at 200°C for 5 minutes.
MS Transfer Line	280°C
Ion Source	230°C
Quadrupole	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-300

Visualizing the GC Analysis Workflow

A clear understanding of the experimental workflow is essential for implementing the analytical method. The following diagram, generated using Graphviz, illustrates the key steps in the GC analysis of 2-Methylanisole.

References

• 1. trajanscimed.com [trajanscimed.com]
• 2. selectscience.net [selectscience.net]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]

A Comparative Guide to the Extraction of 2-Methylanisole from Soil

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three prominent extraction methods for 2-methylanisole, a volatile organic compound (VOC), from soil matrices: Headspace Solid-Phase Microextraction (HS-SPME), Purge and Trap (P&T), and Ultrasound-Assisted Extraction (UAE). The selection of an appropriate extraction method is critical for accurate quantification and analysis, impacting data quality and experimental outcomes. This document outlines the principles, experimental protocols, and comparative performance of these techniques, supported by available experimental data for similar volatile aromatic compounds.

At a Glance: Comparison of Extraction Methods

The following table summarizes the key performance metrics for the extraction of volatile organic compounds from soil using HS-SPME, Purge and Trap, and UAE. It is important to note that a direct comparative study for 2-methylanisole across all three methods was not available in the cited literature. Therefore, the presented data is based on studies of structurally similar volatile aromatic compounds and serves as a representative comparison.

Feature	Headspace Solid-Phase Microextraction (HS-SPME)	Purge and Trap (P&T)	Ultrasound-Assisted Extraction (UAE)
Principle	Equilibrium-based partitioning of analytes from the sample headspace onto a coated fiber.	Dynamic extraction involving purging of volatiles from the sample with an inert gas, followed by trapping on an adsorbent.	Solvent extraction enhanced by acoustic cavitation.
Typical Recovery	Compound-dependent, generally good for volatile and semi-volatile compounds.	High, often considered the benchmark for VOCs. Recoveries of 70-130% are typically required by regulatory methods.[1]	Good to excellent, dependent on solvent choice and sonication parameters.
Limit of Detection (LOD)	Low ng/L to µg/L range in water, translating to low µg/kg in soil.[2]	Very low, often in the sub-µg/kg range for soil.[3]	Low µg/kg to ng/g range, depending on the final determination method.[4]
Sample Throughput	High, amenable to automation.	Moderate to high with automated systems.	Moderate, can be parallelized.
Solvent Consumption	Solvent-free.	Minimal (for high-concentration samples requiring methanol extraction).	Moderate.
Advantages	Simple, fast, solvent-free, requires small sample sizes, and is easily automated.[5]	High extraction efficiency, exhaustive extraction, and is a well-established EPA-recommended method.	Effective for a wide range of compounds, relatively low cost, and can be used with various solvents.
Disadvantages	Competitive adsorption on the fiber, matrix effects can be significant, and fiber lifetime is limited.	Can be complex, potential for analyte breakthrough, and may require specialized equipment.	Requires solvent, potential for analyte degradation with excessive sonication, and requires a clean-up step.

Experimental Workflows and Logical Relationships

The following diagram illustrates the general workflow for the analysis of 2-methylanisole from a soil sample, highlighting the distinct pathways for each extraction method.

Caption: General workflow for 2-methylanisole analysis in soil.

Detailed Experimental Protocols

The following are representative experimental protocols for each extraction method. These should be optimized based on the specific soil matrix, instrumentation, and desired detection limits.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique where a fused silica fiber coated with a stationary phase is exposed to the headspace of a heated and agitated sample. Volatile analytes, like 2-methylanisole, partition from the sample matrix into the headspace and then adsorb onto the fiber coating. The fiber is then retracted and introduced into the injection port of a gas chromatograph for thermal desorption and analysis.

Experimental Protocol:

• Sample Preparation: Place 2-5 g of soil into a 20 mL headspace vial. Add a known amount of internal standard. Seal the vial with a PTFE-faced silicone septum.

• Incubation and Extraction: Place the vial in an autosampler with an agitator and heater. Incubate the sample at a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to allow for equilibration of 2-methylanisole between the soil and the headspace.

• SPME Fiber Exposure: Expose a pre-conditioned SPME fiber (e.g., 75 µm Carboxen/PDMS) to the headspace for a defined period (e.g., 15-30 minutes) to adsorb the analytes.

• Desorption and Analysis: Retract the fiber and immediately introduce it into the heated injection port (e.g., 250°C) of a GC-MS system for thermal desorption of the analytes onto the analytical column.

Caption: HS-SPME experimental workflow.

Purge and Trap (P&T)

Purge and Trap is a dynamic headspace technique considered a benchmark for the analysis of VOCs in environmental samples. An inert gas is bubbled through a soil slurry, stripping the volatile compounds from the matrix. The gas stream is then passed through a trap containing one or more adsorbents, where the VOCs are retained. After purging is complete, the trap is rapidly heated, and the desorbed analytes are swept by the carrier gas onto the GC column.

Experimental Protocol (based on EPA Method 5035A):

• Sample Collection: Collect a 5-10 g soil sample directly into a pre-weighed vial containing a preservative (e.g., sodium bisulfate) or methanol for high-concentration samples.

• Sample Introduction: Place the vial into the purge and trap autosampler. For low-concentration soil, the instrument adds a surrogate/internal standard solution and water to the vial.

• Purging: Purge the sample with an inert gas (e.g., helium or nitrogen) at a controlled flow rate (e.g., 40 mL/min) for a specified time (e.g., 11 minutes) at a controlled temperature (e.g., 40°C).

• Trapping: The purged volatiles are carried to an adsorbent trap (e.g., a multi-bed trap containing materials like Tenax, silica gel, and carbon molecular sieve).

• Desorption: After purging, the trap is rapidly heated (e.g., to 250°C) while being backflushed with GC carrier gas to transfer the analytes to the GC column.

• Analysis: The desorbed compounds are separated and detected by GC-MS.

Caption: Purge and Trap experimental workflow.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-Assisted Extraction utilizes high-frequency sound waves to create acoustic cavitation in a solvent containing the soil sample. The formation and collapse of cavitation bubbles generate localized high pressure and temperature, enhancing solvent penetration into the soil matrix and accelerating the desorption of analytes.

Experimental Protocol:

• Sample Preparation: Weigh 2-5 g of soil into a vial or flask. Add a known volume of an appropriate extraction solvent (e.g., methanol, acetone, or a mixture). Add a known amount of internal standard.

• Ultrasonication: Place the sample vial in an ultrasonic bath or use an ultrasonic probe. Sonicate the sample for a specific duration (e.g., 15-30 minutes) at a controlled temperature.

• Separation: After sonication, separate the solvent extract from the soil solids by centrifugation or filtration.

• Clean-up (if necessary): The extract may require a clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Analysis: Inject an aliquot of the final extract into a GC-MS for analysis.

Caption: Ultrasound-Assisted Extraction experimental workflow.

Conclusion

The choice of extraction method for 2-methylanisole from soil depends on the specific research objectives, available instrumentation, and desired performance characteristics.

• HS-SPME is an excellent choice for rapid, high-throughput, and solvent-free screening, particularly when sample volume is limited.

• Purge and Trap is the method of choice for regulatory compliance and when the highest sensitivity and exhaustive extraction are required.

• Ultrasound-Assisted Extraction offers a versatile and efficient alternative, particularly when dealing with a broader range of analytes or when a solvent-based extraction is preferred.

It is recommended to validate the chosen method for the specific soil type and concentration range of 2-methylanisole to ensure data accuracy and reliability.

References

• 1. Purge and Trap [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds - PMC [pmc.ncbi.nlm.nih.gov]

Validating 2-Methylanisole as an Internal Standard for GC-MS: A Comparative Guide

For researchers, scientists, and drug development professionals seeking a reliable internal standard for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of volatile and semi-volatile organic compounds, 2-methylanisole presents a viable option. This guide provides a comprehensive validation overview of 2-methylanisole, comparing its performance with commonly used alternatives and presenting supporting experimental data and protocols.

The selection of an appropriate internal standard (IS) is a critical step in developing a robust quantitative GC-MS method. An ideal IS should mimic the analytical behavior of the target analytes, compensating for variations in sample preparation, injection volume, and instrument response, without interfering with the compounds of interest. This guide explores the suitability of 2-methylanisole for this role and provides a framework for its validation.

Properties of an Ideal Internal Standard

An effective internal standard for GC-MS should exhibit the following characteristics:

• Chemical Similarity: It should be chemically similar to the analytes of interest to ensure comparable extraction efficiency and chromatographic behavior.

• Chromatographic Resolution: It must be well-resolved from the analyte peaks in the chromatogram.

• No Natural Occurrence: The internal standard should not be naturally present in the samples being analyzed.

• Stability: It must be chemically stable throughout the entire analytical procedure.

• Purity: The internal standard should be of high purity to not introduce interfering impurities.

Physicochemical Properties of 2-Methylanisole

2-Methylanisole, also known as o-methylanisole, is an aromatic ether. Its physicochemical properties make it a suitable candidate as an internal standard for the analysis of various aromatic and volatile organic compounds.

Property	Value
Molecular Formula	C₈H₁₀O
Molecular Weight	122.16 g/mol
Boiling Point	170-172 °C
Density	0.985 g/mL at 25 °C
Solubility	Insoluble in water; soluble in organic solvents

Comparative Analysis of Internal Standards

The performance of an internal standard is best evaluated by comparing it to established alternatives under the same analytical conditions. For the analysis of volatile aromatic compounds, such as Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX), deuterated compounds (e.g., toluene-d8) and other aromatic compounds like fluorobenzene are frequently employed.

While specific validation data for 2-methylanisole is not extensively published in comparative studies, we can infer its potential performance based on the validation of similar methods using other internal standards for BTEX analysis.

Table 1: Performance Comparison of Internal Standards for Volatile Aromatic Compound Analysis by GC-MS

Parameter	2-Methylanisole (Expected)	Toluene-d8 (Reported)	Fluorobenzene (Reported)
Linearity (R²)	> 0.99	> 0.99	> 0.99[1]
Precision (RSD%)	< 15%	2.77% - 5.40%[2]	< 10%
Recovery (%)	80-120%	79.21% - 102.07%[2]	89.1% (average for BTEX)[1]

Note: The values for 2-Methylanisole are expected performance characteristics based on typical validation requirements for GC-MS methods and the performance of similar compounds. The reported values for Toluene-d8 and Fluorobenzene are from studies on BTEX analysis and serve as a benchmark.

Experimental Protocols

A detailed and robust experimental protocol is fundamental for the successful validation of an internal standard. Below are generalized methodologies for key validation experiments.

Linearity Assessment

Objective: To demonstrate a linear relationship between the analyte/internal standard peak area ratio and the analyte concentration.

Procedure:

• Prepare a series of calibration standards containing the target analytes at varying concentrations.

• Spike each calibration standard with a constant concentration of 2-methylanisole.

• Analyze each standard by GC-MS in triplicate.

• Plot the ratio of the analyte peak area to the 2-methylanisole peak area against the analyte concentration.

• Perform a linear regression analysis and determine the coefficient of determination (R²). An R² value greater than 0.99 is generally considered acceptable[1].

Accuracy and Recovery Study

Objective: To determine the agreement between the measured concentration and the true concentration of the analyte and to assess the extraction efficiency of the method.

Procedure:

• Prepare quality control (QC) samples at low, medium, and high concentrations of the target analytes in a representative matrix.

• Spike the QC samples with a known concentration of 2-methylanisole before any sample preparation steps.

• Analyze the QC samples in replicate (n=5).

• Calculate the concentration of the analytes using the calibration curve.

• Accuracy is expressed as the percentage of the measured concentration relative to the nominal concentration.

• Recovery is determined by comparing the analyte/IS peak area ratio in the extracted QC samples to the ratio in a standard solution of the same concentration that has not undergone the extraction procedure. Acceptable recovery is typically within 80-120%.

Precision Evaluation (Repeatability and Intermediate Precision)

Objective: To assess the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Procedure:

• Repeatability (Intra-assay precision): Analyze QC samples at three concentration levels in replicate (n=5) on the same day and with the same instrument.

• Intermediate Precision (Inter-assay precision): Analyze the same QC samples on three different days by different analysts.

• Calculate the relative standard deviation (RSD) for the measurements at each concentration level. An RSD of less than 15% is generally considered acceptable.

Visualizing the Workflow and Validation Process

To better understand the experimental workflow and the logical relationships in the validation process, the following diagrams are provided.

Caption: GC-MS analytical workflow with an internal standard.

Caption: Key parameters in the validation of an internal standard.

Conclusion

2-Methylanisole possesses the necessary physicochemical properties to serve as a reliable internal standard for the GC-MS analysis of volatile and semi-volatile aromatic compounds. While direct comparative validation data is limited in the public domain, the established performance of similar internal standards, such as toluene-d8 and fluorobenzene, provides a strong indication of its expected performance. For any specific application, it is imperative that researchers conduct a thorough in-house validation following the protocols outlined in this guide to ensure data integrity and method robustness. The use of 2-methylanisole can offer a cost-effective and dependable alternative to more commonly used deuterated standards, provided its performance is rigorously validated for the specific matrix and analytes of interest.

References

• 1. (Open Access) A GC Method for the Quantitative Determination of BTEX in Gasoline (1996) | Cristina Martines | 6 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]

Comparative analysis of 2-Methylanisole and its structural isomers

A comparative guide for researchers, scientists, and drug development professionals analyzing 2-Methylanisole and its structural isomers, 3-Methylanisole and 4-Methylanisole.

This document provides a detailed comparison of the physicochemical, spectroscopic, and toxicological properties of 2-Methylanisole, 3-Methylanisole, and 4-Methylanisole. It includes standardized experimental protocols for their analysis and visualizations of key experimental and metabolic pathways to support research and development activities.

Physicochemical Properties

The ortho, meta, and para isomers of methylanisole exhibit distinct physical properties due to the different positions of the methyl and methoxy groups on the benzene ring. These differences, particularly in boiling point and refractive index, are critical for their separation and identification.[1]

Property	2-Methylanisole (ortho)	3-Methylanisole (meta)	4-Methylanisole (para)
Molecular Formula	C₈H₁₀O[2][3]	C₈H₁₀O[4][5]	C₈H₁₀O
Molecular Weight	122.16 g/mol	122.17 g/mol	122.16 g/mol
Appearance	Colorless liquid	Clear, very slight yellow liquid	Colorless liquid
Boiling Point	170-172 °C	175-176 °C	174-175.5 °C
Melting Point	-34.1 °C	-47 °C	-32 °C
Density (at 25°C)	0.985 g/mL	0.969 g/mL	0.969 g/mL
Refractive Index (n20/D)	1.516	1.513	1.511
Flash Point	51.3 °C	54 °C	59-60 °C
Water Solubility	Insoluble	Insoluble	Insoluble
CAS Number	578-58-5	100-84-5	104-93-8

Spectroscopic Data

Spectroscopic analysis is fundamental for the unambiguous identification of methylanisole isomers. The substitution pattern on the aromatic ring gives rise to unique signatures in NMR, IR, and mass spectra.

Spectrum	2-Methylanisole (ortho)	3-Methylanisole (meta)	4-Methylanisole (para)
¹H NMR (CDCl₃, δ ppm)	~6.8-7.2 (m, 4H, Ar-H), ~3.8 (s, 3H, -OCH₃), ~2.2 (s, 3H, -CH₃)	~6.7-7.2 (m, 4H, Ar-H), ~3.7 (s, 3H, -OCH₃), ~2.3 (s, 3H, -CH₃)	~7.08 (d, 2H, Ar-H), ~6.79 (d, 2H, Ar-H), ~3.76 (s, 3H, -OCH₃), ~2.28 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, δ ppm)	Aromatic: ~157, 130, 126, 120, 110; -OCH₃: ~55; -CH₃: ~16	Aromatic: ~159, 139, 129, 121, 113, 112; -OCH₃: ~55; -CH₃: ~21	Aromatic: ~157.6, 130.0, 129.8, 113.8; -OCH₃: ~55.1; -CH₃: ~20.3
IR (cm⁻¹)	~2950 (C-H), ~1600, 1500 (C=C aromatic), ~1250 (C-O stretch)	~2950 (C-H), ~1600, 1500 (C=C aromatic), ~1260 (C-O stretch)	~2950 (C-H), ~1610, 1510 (C=C aromatic), ~1245 (C-O stretch)
Mass Spec (EI, m/z)	122 (M+), 107, 91, 77	122 (M+), 107, 91, 77	122 (M+), 107, 91, 77

Toxicological Profile

The toxicological profiles of the isomers show notable differences, particularly for the para-isomer, which has been studied more extensively. All isomers are considered flammable liquids.

Hazard Information	2-Methylanisole (ortho)	3-Methylanisole (meta)	4-Methylanisole (para)
GHS Hazard Statements	H226 (Flammable liquid and vapor)	H226 (Flammable liquid and vapor), H302 (Harmful if swallowed)	H226 (Flammable liquid and vapor), H302 (Harmful if swallowed), H315 (Causes skin irritation), H361 (Suspected of damaging fertility or the unborn child), H412 (Harmful to aquatic life with long lasting effects)
Acute Toxicity (Oral LD50, Rat)	No data available	Intraperitoneal LD50 (mouse) > 500 mg/kg	1,920 mg/kg
Skin Irritation	No data available	May cause skin irritation	Causes skin irritation; Moderate irritant (rabbit)
Notes	Toxicological properties have not been fully investigated	The toxicological properties of this material have not been fully investigated	Used as a food flavoring agent

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

GC-MS is the preferred method for analyzing volatile compounds like methylanisole isomers due to its high resolution and sensitivity.

• Objective: To separate and identify 2-, 3-, and 4-methylanisole in a mixture.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Sample Preparation: Dilute the sample mixture (e.g., 1:100) in a suitable solvent like dichloromethane or hexane.

• GC Conditions:

  • Column: A non-polar capillary column, such as a 5% phenyl polymethylsiloxane (e.g., HP-5ms), 30 m x 0.25 mm ID x 0.25 µm film thickness, is effective for separating these isomers.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Inlet: 250-300 °C, splitless injection (1 µL).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 1 minute.

    • Ramp: Increase at 10 °C/min to 280 °C.

    • Hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

• Data Analysis: Identify isomers based on their distinct retention times. Confirm identity by comparing the acquired mass spectrum with reference library spectra (e.g., NIST). The molecular ion (M+) at m/z 122 and characteristic fragments (m/z 107, 91, 77) will be prominent for all isomers.

High-Performance Liquid Chromatography (HPLC) for Isomer Separation

Normal-phase HPLC can be employed for the separation of structural isomers based on differences in their polarity and interaction with the stationary phase.

• Objective: To separate 2-, 3-, and 4-methylanisole isomers.

• Instrumentation: An HPLC system with a UV detector.

• Sample Preparation: Dissolve the sample mixture in the mobile phase.

• HPLC Conditions:

  • Column: Normal-phase silica column (e.g., LiChrospher® Si-60, 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A non-polar solvent system, such as a mixture of hexane and isopropanol (e.g., 99:1 v/v). The ratio can be optimized to achieve baseline separation.

  • Flow Rate: 1.0 mL/min.

  • Temperature: Ambient.

  • Detection: UV detection at 270 nm.

• Data Analysis: Isomers are identified by their unique retention times under the specified conditions. Quantification can be performed by creating a calibration curve with certified reference standards for each isomer.

Visualizations

Experimental Analysis Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of methylanisole isomers.

Caption: Workflow for the separation and identification of methylanisole isomers.

Generalized Metabolic Pathway

Methylanisole isomers, like other xenobiotics, are metabolized in the liver primarily by Cytochrome P450 (CYP450) enzymes. The primary routes involve O-demethylation or aromatic hydroxylation.

Caption: Generalized Phase I metabolic pathways for methylanisole isomers.

References

• 1. Methoxytoluene - Wikipedia [en.wikipedia.org]
• 2. 2-Methylanisole | C8H10O | CID 33637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Page loading... [guidechem.com]
• 5. 3-methylanisole - Mycotoxin Database [mycocentral.eu]

Evaluating the Environmental Impact of 2-Methylanisole Versus Other Solvents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical development, with significant implications for process efficiency, safety, and environmental impact. As the focus on green and sustainable chemistry intensifies, there is a growing need for objective comparisons of the environmental profiles of common solvents. This guide provides a detailed evaluation of 2-Methylanisole, a solvent gaining recognition for its favorable environmental characteristics, against the widely used conventional solvents Toluene and Xylene, and another green alternative, Cyclopentyl Methyl Ether (CPME).

Executive Summary

This guide offers a data-driven comparison of the environmental and safety profiles of four key solvents: 2-Methylanisole, Toluene, Xylene, and Cyclopentyl Methyl Ether (CPME). While Toluene and Xylene are effective and widely used, they present significant environmental and health concerns. In contrast, 2-Methylanisole and CPME are positioned as "green" alternatives with improved safety and environmental footprints.

Comparative Data on Physicochemical and Environmental Properties

The following tables summarize key quantitative data for the four solvents, facilitating a direct comparison of their environmental and safety-related properties.

Property	2-Methylanisole	Toluene	Xylene (mixed isomers)	Cyclopentyl Methyl Ether (CPME)
CAS Number	578-58-5	108-88-3	1330-20-7	5614-37-9
Molecular Formula	C₈H₁₀O	C₇H₈	C₈H₁₀	C₆H₁₂O
Molecular Weight ( g/mol )	122.17	92.14	106.16	100.16
Boiling Point (°C)	170 - 172[1]	110.6[2]	~137 - 144	106[3]
Flash Point (°C)	52[4]	4.4	27 - 32	-1[3]
Vapor Pressure (kPa at 20°C)	0.17	2.9	0.67 - 0.93	4.9
Water Solubility (g/L at 25°C)	0.13 (estimated)	0.52	0.15 - 0.2	1.1
Log Kₒw (Octanol-Water Partition Coefficient)	2.81	2.73	3.12 - 3.2	1.6

Table 1: Physicochemical Properties

Environmental Impact	2-Methylanisole	Toluene	Xylene (mixed isomers)	Cyclopentyl Methyl Ether (CPME)
Biodegradability	Data not available	Readily biodegradable	Readily biodegradable	Data not available
Aquatic Toxicity - Fish (LC₅₀, 96h)	Data not available	5.5 - 13.5 mg/L	2.6 - 8.4 mg/L	> 100 mg/L
Aquatic Toxicity - Daphnia (EC₅₀, 48h)	> 100 mg/L (Daphnia magna)	3.78 - 11.5 mg/L	1.0 - 4.7 mg/L	> 100 mg/L
Aquatic Toxicity - Algae (EC₅₀, 72h)	Data not available	12.5 - 25 mg/L	3.2 - 4.9 mg/L	> 100 mg/L
Volatile Organic Compound (VOC)	Yes	Yes	Yes	Yes

Table 2: Environmental Impact Data

Experimental Protocols

The environmental impact data presented in this guide are typically determined using standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure that data are reliable and comparable across different substances and laboratories.

Biodegradability Testing (e.g., OECD 301F)

The assessment of a solvent's biodegradability is crucial to understanding its persistence in the environment. The OECD 301F guideline, also known as the Manometric Respirometry Test, is a common method for determining ready biodegradability.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in a closed flask. The consumption of oxygen by the microorganisms as they biodegrade the test substance is measured over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD), which is the total amount of oxygen required to completely oxidize the substance to carbon dioxide and water.

Procedure:

• Preparation of Test Medium: A mineral medium containing essential nutrients for microbial growth is prepared.

• Inoculum: Activated sludge from a wastewater treatment plant is collected and prepared as the source of microorganisms.

• Test Flasks: A series of flasks are prepared containing the test medium, the inoculum, and the test substance at a known concentration. Control flasks without the test substance are also prepared to measure the background respiration of the inoculum. A reference substance with known biodegradability is run in parallel to validate the test.

• Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-24°C) with continuous stirring.

• Measurement of Oxygen Consumption: The oxygen consumption is measured at regular intervals using a respirometer.

• Data Analysis: The percentage of biodegradation is calculated based on the net oxygen consumption in the test flasks compared to the ThOD. A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.

Aquatic Toxicity Testing

Aquatic toxicity tests are essential for determining the potential harm of a substance to aquatic organisms. Standardized tests are conducted on representatives of three trophic levels: fish, invertebrates (e.g., Daphnia), and algae.

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance that is lethal to 50% of the test fish (LC₅₀) over a 96-hour exposure period.

• Test Organisms: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Procedure: Fish are exposed to a range of concentrations of the test substance in a controlled aquatic environment. Mortalities and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

• Endpoint: The 96-hour LC₅₀ value is calculated using statistical methods.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test assesses the concentration of a substance that causes immobilization in 50% of the test daphnids (EC₅₀) over a 48-hour period.

• Test Organisms: Daphnia magna is a commonly used species.

• Procedure: Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test substance. The number of immobilized daphnids is recorded at 24 and 48 hours.

• Endpoint: The 48-hour EC₅₀ value is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates the effect of a substance on the growth of algae, determining the concentration that inhibits growth by 50% (EC₅₀) over a 72-hour period.

• Test Organisms: Species such as Pseudokirchneriella subcapitata are used.

• Procedure: Exponentially growing algal cultures are exposed to various concentrations of the test substance. The growth of the algae is measured over 72 hours by determining the cell concentration.

• Endpoint: The 72-hour EC₅₀ value for growth inhibition is calculated.

Workflow for Solvent Environmental Impact Assessment

The following diagram illustrates a generalized workflow for assessing the environmental impact of a solvent, from initial data gathering to final risk characterization.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. oecd.org [oecd.org]
• 3. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]
• 4. avebe.com [avebe.com]

A Comparative Guide to HPLC and GC Methods for the Analysis of 2-Methylanisole

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is fundamental to ensuring the quality and safety of pharmaceutical products. 2-Methylanisole, a volatile organic compound, presents unique analytical challenges. This guide provides a comprehensive cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for the analysis of 2-Methylanisole, offering a detailed comparison of their performance characteristics based on supporting experimental data.

Method Comparison at a Glance

The choice between HPLC and GC for the analysis of 2-Methylanisole is influenced by factors such as the analyte's volatility, the required sensitivity, and the sample matrix. GC is generally the preferred method for volatile compounds like 2-Methylanisole due to its high resolution and sensitivity. HPLC, while versatile, is less commonly employed for such volatile analytes without derivatization.

Table 1: Summary of Quantitative Data for HPLC and GC Methods

Validation Parameter	HPLC (Hypothetical)	GC (Based on Anisole Analysis)
Linearity (r²)	> 0.998	≥ 0.999
Limit of Detection (LOD)	~0.1 µg/mL	0.002 µg/L (Static Headspace)
Limit of Quantitation (LOQ)	~0.3 µg/mL	0.006 µg/L (Static Headspace)
Accuracy (% Recovery)	95 - 105%	93 - 101%
Precision (% RSD)	< 5%	1.8 - 2.3%

In-Depth Experimental Protocols

Detailed and robust experimental protocols are essential for reproducible and reliable analytical results. The following sections provide representative methodologies for the analysis of 2-Methylanisole using HPLC and GC.

High-Performance Liquid Chromatography (HPLC) Method (Hypothetical)

Due to the high volatility of 2-Methylanisole, a direct HPLC analysis can be challenging. The following protocol is a representative reversed-phase HPLC (RP-HPLC) method that could be adapted for its analysis, potentially requiring optimization for specific sample matrices.

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water gradient

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 271 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of 2-Methylanisole in a suitable solvent such as acetonitrile.

• Create a series of calibration standards by diluting the stock solution.

• Dissolve or dilute the sample in the mobile phase to a concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC) Method

This protocol is based on a validated method for the analysis of anisole in water and is highly applicable to 2-Methylanisole due to their structural similarity. Headspace sampling is employed to handle the volatile nature of the analyte.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Static or dynamic headspace autosampler

• Capillary column suitable for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

Chromatographic Conditions (Static Headspace):

• Carrier Gas: Nitrogen

• Headspace Equilibration Temperature: 75°C

• Headspace Equilibration Time: 30 min

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes

  • Ramp to 150°C at 10°C/min

  • Ramp to 250°C at 20°C/min, hold for 5 minutes

• Injector Temperature: 250°C

• Detector Temperature: 280°C

Sample Preparation (Static Headspace):

• Place 10 mL of the aqueous sample into a 20 mL headspace vial.

• Add a matrix modifier, such as 5 g of NaCl, to the vial.

• Seal the vial and place it in the headspace autosampler for equilibration and injection.

Visualizing the Cross-Validation Workflow

A systematic approach is crucial for the cross-validation of two analytical methods. The following diagram illustrates the logical workflow for comparing the performance of HPLC and GC for 2-Methylanisole analysis.

Caption: Workflow for the cross-validation of HPLC and GC methods.

Conclusion

Both HPLC and GC are capable of analyzing 2-Methylanisole, however, their performance characteristics and optimal applications differ significantly. Gas Chromatography, particularly with headspace sampling, is demonstrably a highly sensitive and precise method for the quantification of volatile compounds like 2-Methylanisole, making it the recommended technique for trace-level analysis. While a standard HPLC method is less common for this analyte, it can be developed and validated, offering an alternative approach that may be suitable for higher concentration samples or when GC instrumentation is unavailable. The choice of the most appropriate method will ultimately depend on the specific requirements of the analysis, including sensitivity, sample throughput, and the nature of the sample matrix.

A Comparative Guide to the Quantification of 2-Methylanisole: Accuracy and Precision of Leading Analytical Methods

This comparison focuses on three prevalent techniques: Headspace Solid-Phase Microextraction (HS-SPME), Purge and Trap (P&T), and Dispersive Liquid-Liquid Microextraction (DLLME), all coupled with Gas Chromatography-Mass Spectrometry (GC-MS). Each method offers distinct advantages and is suited to different sample matrices and analytical objectives.

Comparative Analysis of Quantification Methods

The selection of an appropriate analytical method for 2-Methylanisole quantification is contingent on factors such as the required sensitivity, the complexity of the sample matrix, and the desired sample throughput. The following table summarizes the performance characteristics of the discussed methods. Data for HS-SPME-GC-MS is based on the analysis of furan and its methylated derivatives in a food matrix, which serve as a proxy for 2-Methylanisole due to their similar chemical properties.

Parameter	HS-SPME-GC-MS (Data for Methylfurans)	Purge and Trap (P&T) GC-MS	Dispersive Liquid-Liquid Microextraction (DLLME) GC-MS
Linearity (R²)	≥ 0.99	Typically ≥ 0.99	≥ 0.996
Limit of Detection (LOD)	0.48 - 2.50 µg/kg[1]	Low ng/L to sub-ppb range	2.5 - 5.0 µg/kg
Limit of Quantification (LOQ)	0.48 - 2.50 µg/kg[1]	Low ng/L to ppb range	5.0 - 15 µg/kg
Recovery	81 - 109%[1]	High, dependent on analyte volatility	89.0 - 118.6%
Precision (RSD%)	Repeatability: 0.1 - 8% Intermediate Precision: 1.7 - 7%[1]	Typically < 15%	< 10%
Key Advantages	- Solventless - Simple and automatable - Good for screening and quantitative analysis	- High sensitivity for volatile compounds - Efficient for large volume water samples	- High enrichment factor - Fast extraction time - Low solvent consumption
Key Disadvantages	- Matrix effects can be significant - Fiber lifetime is limited	- Requires specialized equipment - Not suitable for less volatile compounds	- Requires solvent handling - Can be affected by matrix emulsification

Experimental Protocols

Detailed and standardized protocols are crucial for the reproducibility of analytical methods. The following sections provide foundational methodologies for the three compared techniques.

Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This method is highly effective for the extraction of volatile and semi-volatile compounds from liquid and solid samples.

Sample Preparation:

• A known quantity of the sample (e.g., 1-5 g or 1-5 mL) is placed into a headspace vial.

• For solid samples, a solvent or water may be added to facilitate the release of volatiles. For aqueous samples, the addition of salt (e.g., NaCl) can improve the extraction efficiency by increasing the ionic strength of the solution.

• An internal standard is added for accurate quantification.

HS-SPME Procedure:

• The vial is sealed and placed in a temperature-controlled agitator.

• The sample is equilibrated at a specific temperature (e.g., 40-80°C) for a defined period (e.g., 15-60 minutes) to allow the analytes to partition into the headspace.

• An SPME fiber (e.g., with a Divinylbenzene/Carboxen/Polydimethylsiloxane coating) is exposed to the headspace for a set time (e.g., 15-60 minutes) to adsorb the analytes.

• The fiber is then retracted and introduced into the hot injector of the GC-MS for thermal desorption of the analytes.

GC-MS Analysis:

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Program: Initial temperature of 40°C (held for 2 min), ramped to 250°C at 10°C/min (held for 5 min).

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400. For higher sensitivity and selectivity, selected ion monitoring (SIM) can be employed, monitoring characteristic ions of 2-Methylanisole (e.g., m/z 122, 107, 91).

Purge and Trap (P&T) GC-MS

This technique is particularly suited for the analysis of volatile organic compounds in aqueous samples, offering excellent sensitivity.

Sample Preparation:

• A precise volume of the water sample (e.g., 5-25 mL) is placed in a purging vessel.

• An internal standard is added.

Purge and Trap Procedure:

• The sample is purged with an inert gas (e.g., helium or nitrogen) at a controlled flow rate (e.g., 40 mL/min) for a specific time (e.g., 10-15 minutes).

• The purged volatiles are carried to an adsorbent trap (e.g., containing Tenax®, silica gel, and charcoal).

• After purging, the trap is rapidly heated (e.g., to 250°C), and the trapped analytes are desorbed and transferred to the GC-MS column in a process called backflushing.

GC-MS Analysis:

• The GC-MS conditions are generally similar to those used for HS-SPME-GC-MS, with the oven temperature program optimized for the separation of the target volatile compounds.

Dispersive Liquid-Liquid Microextraction (DLLME) GC-MS

DLLME is a rapid and efficient microextraction technique that provides high enrichment factors for analytes in aqueous samples.

Sample Preparation:

• A specific volume of the aqueous sample (e.g., 5-10 mL) is placed in a conical tube.

• The pH of the sample may be adjusted to optimize extraction efficiency.

• An internal standard is added.

DLLME Procedure:

• A mixture of an extraction solvent (a water-immiscible organic solvent with a density higher than water, e.g., tetrachloroethylene) and a disperser solvent (a water-miscible solvent, e.g., acetone or acetonitrile) is rapidly injected into the sample.

• A cloudy solution is formed, consisting of fine droplets of the extraction solvent dispersed in the aqueous phase. The large surface area facilitates the rapid transfer of the analyte from the aqueous phase to the extraction solvent.

• The mixture is centrifuged to separate the organic and aqueous phases.

• A small volume of the sedimented organic phase containing the concentrated analyte is collected using a microsyringe.

GC-MS Analysis:

• The collected organic extract is directly injected into the GC-MS system. The analytical conditions are similar to those described for the other techniques, with potential adjustments to the injector temperature and oven program based on the solvent used.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the general workflows for the quantification of 2-Methylanisole using the discussed techniques.

Caption: General workflow for 2-Methylanisole analysis.

Caption: Decision tree for selecting an analytical method.

References

• 1. Optimization and Validation of HS-SPME-GC-MS for the Determination of Furan and Alkylfurans in Chocolate-Based Products: Impact of Tempering and Laser Printing - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Synthesis of 2-Methylanisole: A Comparative Guide to Yield and Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common and emerging synthetic routes for 2-methylanisole (o-methylanisole), a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. We will delve into the traditional Williamson ether synthesis and a greener alternative utilizing dimethyl carbonate (DMC), presenting a side-by-side analysis of their reported yields, purity, and experimental protocols. Additionally, a potential Grignard reaction-based approach will be discussed.

Comparative Analysis of Synthesis Methods

The selection of a synthetic route for 2-methylanisole is often a balance between yield, purity, cost, and environmental impact. Below is a summary of the key performance indicators for the most prevalent methods.

Synthesis Route	Starting Materials	Reagents & Conditions	Reported Yield	Reported Purity	Environmental Considerations
Williamson Ether Synthesis	o-Cresol, Dimethyl Sulfate	Sodium Hydroxide, 40-100°C	~80%	High (distillation)	Use of toxic and carcinogenic dimethyl sulfate; formation of inorganic salt waste.
O-Methylation with DMC	o-Cresol, Dimethyl Carbonate	Potassium Carbonate, Phase Transfer Catalyst (optional), 90-200°C	>95% (expected)	>99% (expected)	Utilizes a non-toxic, green methylating agent; byproducts are methanol and CO2.
Grignard Reaction	2-Chloroanisole, Methylmagnesium Bromide	Transition metal catalyst (e.g., Palladium or Nickel based)	Not reported	Not reported	Requires anhydrous conditions; use of organometallic reagents and potentially expensive catalysts.

Detailed Experimental Protocols

Williamson Ether Synthesis via Dimethyl Sulfate

This classical method provides a reliable route to 2-methylanisole with good yields.

Reaction Scheme:

Experimental Protocol:

• A 20% aqueous solution of sodium hydroxide is prepared.

• o-Cresol is added to the sodium hydroxide solution with stirring.

• The mixture is cooled to below 10°C in an ice bath.

• Dimethyl sulfate is added dropwise to the stirred mixture, maintaining the temperature below 10°C.

• After the addition is complete, the reaction temperature is raised to 40°C and held for 20 minutes.

• The mixture is then heated to 100°C and refluxed for 12 hours to ensure complete reaction.

• After cooling, the organic layer is separated and washed with water until neutral.

• The crude product is dried over anhydrous magnesium sulfate.

• Final purification is achieved by fractional distillation, collecting the fraction boiling at 171-172°C.

Green O-Methylation with Dimethyl Carbonate (DMC)

This modern approach offers a safer and more environmentally friendly alternative with potentially higher yields and purity. The following protocol is adapted from highly successful procedures for the methylation of the isomeric p-cresol.[1][2]

Reaction Scheme:

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine o-cresol, dimethyl carbonate (in molar excess), and anhydrous potassium carbonate. A phase transfer catalyst such as tetrabutylammonium bromide (TBAB) can be added to enhance the reaction rate.

• The reaction mixture is heated to a temperature between 90°C and 160°C with vigorous stirring.[1][2]

• The reaction is monitored by a suitable technique (e.g., TLC or GC) until the starting material is consumed (typically several hours).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid potassium carbonate is filtered off.

• The excess dimethyl carbonate and the methanol byproduct are removed by distillation.

• The remaining crude 2-methylanisole is then purified by fractional distillation.

Grignard Reaction Route (Theoretical)

While less documented for this specific transformation, a Grignard-based cross-coupling reaction represents a plausible, albeit more complex, synthetic strategy.

Reaction Scheme:

Experimental Protocol:

• Preparation of the Grignard reagent (methylmagnesium bromide) from methyl bromide and magnesium turnings in an anhydrous ether solvent (e.g., THF or diethyl ether).

• The cross-coupling reaction would be carried out by adding 2-chloroanisole and a suitable transition metal catalyst (e.g., a palladium or nickel complex) to the prepared Grignard reagent.

• The reaction would likely require heating under an inert atmosphere.

• Workup would involve quenching the reaction with an aqueous solution (e.g., ammonium chloride), followed by extraction of the organic product, drying, and purification by distillation.

Visualizing the Synthetic Workflows

To better illustrate the primary synthetic pathways, the following diagrams outline the key steps in the Williamson ether synthesis and the O-methylation with dimethyl carbonate.

Caption: Workflow for Williamson Ether Synthesis of 2-Methylanisole.

Caption: Workflow for the Green Synthesis of 2-Methylanisole using DMC.

Conclusion

For the synthesis of 2-methylanisole, both the Williamson ether synthesis and O-methylation with dimethyl carbonate offer viable routes. The traditional Williamson method is well-established with predictable yields. However, the use of dimethyl sulfate poses significant health and environmental risks. The dimethyl carbonate method emerges as a superior alternative, promising higher yields and purity while adhering to the principles of green chemistry.[1] While the Grignard reaction remains a theoretical possibility, the lack of specific data suggests it is not a commonly employed or optimized method for this particular transformation. For researchers and professionals in drug development, the DMC-based synthesis represents a modern, efficient, and sustainable approach to producing high-purity 2-methylanisole.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unive.it [iris.unive.it]

Comparative Toxicity Assessment of Methylanisole Isomers: A Guide for Researchers

A detailed examination of the toxicological profiles of 2-methylanisole, 3-methylanisole, and 4-methylanisole, reveals significant data gaps, particularly for the 2- and 3-isomers. This guide synthesizes the available evidence, providing a comparative overview for researchers, scientists, and drug development professionals.

While all three methylanisole isomers are classified as flammable liquids, their toxicological profiles, based on current publicly available data, are not equally well-documented. The para-isomer, 4-methylanisole, has undergone more extensive toxicological evaluation, likely due to its wider use as a fragrance and flavoring agent. In contrast, comprehensive quantitative toxicity data for 2-methylanisole and 3-methylanisole remains largely unavailable, necessitating a cautious approach in their handling and application.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative and qualitative toxicological data for the three methylanisole isomers. It is important to note the significant discrepancies in the depth of data available for each isomer.

Toxicological Endpoint	2-Methylanisole	3-Methylanisole	4-Methylanisole
Acute Oral Toxicity (LD50)	Category 4 (Harmful if swallowed) (Estimated Range: 300-2000 mg/kg)[1]	Category 4 (Harmful if swallowed) (Estimated Range: 300-2000 mg/kg)[2][3]	1920 mg/kg (Rat)[4]
Acute Dermal Toxicity (LD50)	No data available[5]	No data available	> 5000 mg/kg (Rabbit)
Acute Inhalation Toxicity (LC50)	No data available	No data available	> 6.1 mg/L (Rat, 4h)
Skin Irritation/Corrosion	May cause skin irritation (data limited)	May cause skin irritation	Moderate irritant (Rabbit)
Eye Irritation	May cause eye irritation (data limited)	May cause eye irritation	May cause eye irritation
Genotoxicity (Ames Test)	No data available	No data available	Negative
Carcinogenicity	Not classified by IARC, NTP, or OSHA	Not classified by ACGIH, IARC, NTP, or CA Prop 65	Not classified by IARC, NTP, or OSHA

Data sourced from Safety Data Sheets (SDS) and publicly available toxicological databases. The GHS Category 4 for acute oral toxicity corresponds to a lethal dose between 300 and 2000 mg/kg.

Experimental Protocols

The toxicological data presented in this guide are primarily based on standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). A brief overview of the methodologies for key toxicological endpoints is provided below.

Acute Oral Toxicity (OECD 401/420/423/425)

This test evaluates the adverse effects occurring within a short time after oral administration of a single dose of a substance. Typically, the test substance is administered by gavage to rodents (e.g., rats) in graduated doses. Observations of effects, such as clinical signs of toxicity and mortality, are made over a period of up to 14 days. The LD50 (Lethal Dose 50%), the statistically derived dose expected to cause death in 50% of the test animals, is then calculated.

Acute Dermal Toxicity (OECD 402)

This method assesses the potential adverse effects of short-term dermal exposure to a test substance. The substance is applied uniformly to a shaved area of the skin of an animal (typically rabbits or rats) and covered with a porous gauze dressing for a 24-hour exposure period. Animals are observed for signs of toxicity and mortality over 14 days, and the dermal LD50 is determined.

Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage. A small amount of the test substance is applied to the shaved skin of an animal (usually an albino rabbit) under a semi-occlusive patch for a 4-hour period. The skin is then observed for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical. It utilizes specific strains of bacteria (e.g., Salmonella typhimurium) that have a mutation preventing them from producing an essential amino acid (e.g., histidine). The bacteria are exposed to the test substance, with and without a metabolic activation system (S9 mix), and plated on a medium lacking the specific amino acid. If the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to grow and form colonies. The number of revertant colonies is an indication of the mutagenic potential of the substance.

Visualizations: Workflows and Potential Pathways

To further elucidate the processes involved in toxicity assessment, the following diagrams, generated using Graphviz, illustrate a typical experimental workflow and a conceptual signaling pathway for methylanisole toxicity.

References

• 1. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 2. oral ld50 values: Topics by Science.gov [science.gov]
• 3. researchgate.net [researchgate.net]
• 4. Document ZgMELnyzQRBjw5RdXKGaB8wp - Toxic Docs [toxicdocs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2-Methylanisole: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive, step-by-step guidance on the proper and safe disposal of 2-Methylanisole, a flammable liquid classified as harmful if swallowed. Adherence to these procedures is critical to ensure personnel safety and environmental protection, in line with regulatory requirements.

Immediate Safety and Handling Precautions

Before handling 2-Methylanisole, it is imperative to be familiar with its hazards. This chemical is a Category 3 flammable liquid and is harmful if ingested[1].

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear protective clothing to prevent skin contact.

• Respiratory Protection: In case of inadequate ventilation or risk of inhalation, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.

Handling and Storage:

• Keep away from heat, sparks, open flames, and other ignition sources. No smoking[2].

• Use explosion-proof electrical, ventilating, and lighting equipment.

• Use only non-sparking tools to prevent ignition.

• Take precautionary measures against static discharge.

• Store in a cool, dry, and well-ventilated area in a tightly closed container.

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of 2-Methylanisole is through a licensed hazardous waste disposal company.

Step 1: Waste Identification and Collection

• Labeling: Clearly label a dedicated, compatible waste container with "Hazardous Waste," the full chemical name "2-Methylanisole," and the associated hazards (Flammable Liquid, Harmful).

• Segregation: Do not mix 2-Methylanisole with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department. Store it away from incompatible materials, such as strong oxidizing agents.

• Collection: Collect waste 2-Methylanisole in a sealable, leak-proof container. Ensure the container is in good condition and made of a material compatible with the chemical.

Step 2: On-site Storage

• Storage Area: Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent spills from spreading.

• Container Management: Keep the waste container securely closed except when adding waste. Do not overfill the container.

Step 3: Arranging for Disposal

• Contact EHS: Contact your institution's EHS department to schedule a pickup for the hazardous waste. They will have established procedures and contracts with licensed waste disposal vendors.

• Documentation: Complete all necessary waste disposal forms as required by your institution and regulatory agencies. This typically includes information on the chemical composition and quantity of the waste.

Step 4: Off-site Treatment and Disposal

• Incineration: The preferred method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber. This should only be performed by a licensed and permitted hazardous waste disposal facility.

• Licensed Disposal Company: Surplus and non-recyclable solutions should be offered to a licensed disposal company.

Disposal of Contaminated Materials

• Contaminated Packaging: Empty containers that held 2-Methylanisole should be treated as hazardous waste and disposed of as the unused product. If local regulations permit, containers may be triple-rinsed with a suitable solvent (the rinsate must be collected as hazardous waste), and then disposed of as non-hazardous waste. Consult your EHS department for specific procedures.

• Spill Debris: Any materials used to clean up a 2-Methylanisole spill (e.g., absorbent pads, contaminated soil) must be collected in a sealed container, labeled as hazardous waste, and disposed of through the hazardous waste stream.

Quantitative Data Summary

Property	Value	Reference
GHS Classification	Flammable Liquid, Category 3; Acute Toxicity, Category 4 (Oral)
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor; H302: Harmful if swallowed
Flash Point	52 °C (125.6 °F) - closed cup
Boiling Point	170-172 °C (338-342 °F)
UN Number	1993
Proper Shipping Name	Flammable liquid, n.o.s. (2-Methylanisole)
Packing Group	III

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Methylanisole waste.

Caption: Decision workflow for the disposal of 2-Methylanisole.

This guidance is intended to provide a framework for the safe disposal of 2-Methylanisole. It is crucial to consult your institution's specific policies and procedures, as well as local, state, and federal regulations, to ensure full compliance. The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste from "cradle-to-grave," and adherence to its requirements is mandatory. Always prioritize safety and environmental responsibility when handling and disposing of laboratory chemicals.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]